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N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide Documentation Hub

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  • Product: N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide
  • CAS: 1251925-07-1

Core Science & Biosynthesis

Foundational

Advanced Synthesis of Dihydropyrimidine-5-Carboxamides via the Biginelli Multicomponent Reaction: A Technical Guide

Executive Summary Dihydropyrimidinones (DHPMs) and their 5-carboxamide derivatives are privileged scaffolds in medicinal chemistry. They exhibit potent biological activities, serving as calcium channel blockers, mitotic...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Dihydropyrimidinones (DHPMs) and their 5-carboxamide derivatives are privileged scaffolds in medicinal chemistry. They exhibit potent biological activities, serving as calcium channel blockers, mitotic kinesin Eg5 inhibitors, and antiviral agents. Historically, the synthesis of DHPM-5-carboxamides relied on a tedious multi-step process: synthesizing a DHPM-5-carboxylate, hydrolyzing it to the corresponding carboxylic acid, and performing a subsequent amide coupling.

Modern synthetic protocols bypass this inefficiency by utilizing a direct, one-pot Biginelli multicomponent reaction (MCR) using 3-ketoamides as the 1,3-dicarbonyl component. This whitepaper details the mechanistic causality, catalyst optimization, and self-validating experimental protocols required to synthesize DHPM-5-carboxamides with high atom economy and yield.

Mechanistic Causality and Structural Rationale

The Biginelli reaction is a classic three-component condensation involving an aldehyde, a urea (or thiourea), and a 1,3-dicarbonyl compound. When targeting DHPM-5-carboxamides, the direct use of 3-ketoamides (such as acetoacetanilide) introduces a kinetic challenge: 3-ketoamides generally exhibit lower enolization rates compared to standard 3-ketoesters.

To overcome this, the reaction must be driven through the acyliminium ion pathway .

  • Activation : The acid catalyst protonates the aldehyde, facilitating nucleophilic attack by urea to form an intermediate hemiaminal, which dehydrates to a highly electrophilic acyliminium ion.

  • Nucleophilic Interception : The catalyst simultaneously promotes the enolization of the 3-ketoamide. The enol attacks the acyliminium ion to form an open-chain ureide.

  • Cyclodehydration : Intramolecular nucleophilic attack by the second urea nitrogen onto the carbonyl carbon of the ketone, followed by the elimination of water, yields the target DHPM-5-carboxamide.

G A Aldehyde + Urea B Acyliminium Ion Intermediate A->B Acid Catalyst D Open-chain Ureide B->D C 3-Ketoamide (Enol Form) C->D Nucleophilic Attack E Cyclodehydration D->E F DHPM-5-Carboxamide E->F -H2O

Logical mechanistic pathway of the Biginelli condensation for DHPM-5-carboxamides.

Catalyst Selection and Thermodynamic Optimization

The choice of catalyst is the primary variable dictating the thermodynamic and kinetic success of the direct synthesis [1]. Because 3-ketoamides are sensitive to harsh mineral acids (which can cleave the amide bond), mild Brønsted acids or oxophilic Lewis acids are required.

  • Chloroacetic Acid (Solvent-Free): Acts as a mild Brønsted acid. Operating under solvent-free conditions maximizes the collision frequency of the three components, driving the equilibrium forward while adhering to green chemistry principles [1].

  • Zirconium(IV) Chloride (ZrCl₄): A highly oxophilic Lewis acid that coordinates strongly with the oxygen atoms of the aldehyde and 3-ketoamide, enhancing both electrophilicity and enolization. When coupled with microwave (MW) irradiation, ZrCl₄ reduces reaction times from hours to mere minutes [2].

Quantitative Data: Catalyst Performance Comparison

The following table summarizes the optimization data for the synthesis of 6-Methyl-2-oxo-N,4-diphenyl-1,2,3,4-tetrahydropyrimidin-5-carboxamide (using benzaldehyde, urea, and acetoacetanilide).

Catalyst SystemReaction ConditionsReaction TimeIsolated Yield (%)Mechanistic Advantage
None Ethanol, Reflux12.0 h< 30%Baseline thermal activation; kinetically slow.
Chloroacetic Acid Solvent-free, 100 °C1.5 h92%High concentration drives equilibrium; mild acidity prevents amide cleavage [1].
ZrCl₄ Acetonitrile, Reflux6.0 - 12.0 h85 - 90%Strong Lewis acid coordination enhances enolization [2].
ZrCl₄ Microwave Irradiation10.0 min88 - 94%Rapid volumetric heating overcomes activation energy barriers instantly [2].

Self-Validating Experimental Methodology

To ensure reproducibility, the following step-by-step protocol details the solvent-free synthesis using chloroacetic acid. This method is designed as a self-validating system: physical state changes and TLC monitoring provide real-time feedback on reaction progress.

Target: 6-Methyl-2-oxo-N,4-diphenyl-1,2,3,4-tetrahydropyrimidin-5-carboxamide [1].

  • Reagent Mixing: In a dry 50 mL round-bottom flask, combine benzaldehyde (1.0 mmol), urea (1.2 mmol), and acetoacetanilide (1.0 mmol). Causality: A slight excess of urea compensates for partial thermal sublimation and ensures complete consumption of the aldehyde.

  • Catalyst Introduction: Add chloroacetic acid (20 mol%) directly to the solid mixture.

  • Thermal Activation: Heat the flask in an oil bath at 100 °C. Validation: The solid mixture will transition into a homogenous melt. Stir continuously for 1.5 hours.

  • In-Process Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (3:7) mobile phase. Validation: The complete disappearance of the UV-active benzaldehyde spot confirms reaction completion.

  • Quenching & Precipitation: Cool the melt to room temperature. Add 15 mL of ice-cold distilled water and stir vigorously. Causality: Water dissolves the unreacted urea and the chloroacetic acid catalyst, forcing the hydrophobic DHPM-5-carboxamide to precipitate.

  • Extraction & Purification: Extract the aqueous suspension with CH₂Cl₂ (3 × 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Recrystallize the crude residue from hexanes/ethanol.

  • Final Validation: Verify the product via melting point analysis. The pure compound should present as a pale orange solid with a melting point of 236-240 °C [1].

Workflow Step1 Step 1 Mix Reagents Step2 Step 2 Add Catalyst Step1->Step2 Step3 Step 3 Thermal/MW Activation Step2->Step3 Step4 Step 4 Aqueous Quench Step3->Step4 Step5 Step 5 Extraction & Purify Step4->Step5 Step6 Final Pure Product Step5->Step6

Step-by-step experimental workflow for the solvent-free Biginelli synthesis.

Therapeutic Applications in Modern Drug Discovery

The DHPM-5-carboxamide core is highly tunable, making it a valuable asset in structure-activity relationship (SAR) campaigns:

  • Alzheimer's Disease (BACE1 Inhibitors): Libraries of dihydropyrimidinones synthesized via one-pot Biginelli reactions have been screened for β-secretase (BACE1) inhibitory activity. Specific analogs have demonstrated potent in vitro activity with IC₅₀ values in the nanomolar range (100 nM–50 μM) [1].

  • Antiviral Agents (SARS-CoV-2 Mpro): Recent drug discovery efforts have utilized the Biginelli reaction to synthesize DHPM-2-thione derivatives, which are subsequently functionalized into complex 5-carboxamides. These compounds have shown high binding affinity and inhibitory potential against the SARS-CoV-2 main protease (Mpro) [3].

References

  • Searching for a direct preparation of dihydropyrimidine-5-carboxamides under Biginelli reaction conditions Arkivoc URL
  • Synthesis of 3,4-Dihydropyrimidin-2(1H)
  • Dihydropyrimidine-2-thione derivatives as SARS-CoV-2 main protease inhibitors: synthesis, SAR and in vitro profiling RSC Advances URL
Exploratory

Comprehensive Characterization and Pharmacophoric Utility of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide in Fragment-Based Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound Focus: N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (CAS: 1251925-07-1) Executive Summary & Structural Dynamics In m...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound Focus: N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (CAS: 1251925-07-1)

Executive Summary & Structural Dynamics

In modern Fragment-Based Drug Discovery (FBDD), the selection of starting scaffolds dictates the trajectory of lead optimization. N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide is a highly versatile, low-molecular-weight building block characterized by a privileged pyrimidone core. This scaffold exhibits dynamic tautomerism between its 6-oxo-1,6-dihydro and 6-hydroxy states, though the 6-oxo form overwhelmingly predominates under physiological aqueous conditions.

The strategic placement of the C2-methyl and C5-N-methylcarboxamide groups provides medicinal chemists with pre-installed vectors for synthetic elaboration. The core pyrimidone heavily populates the chemical space of kinase inhibitors and metalloenzyme modulators, acting as a robust bidentate hydrogen-bonding motif[1].

Pharmacophoric Utility in Target Engagement

The utility of the pyrimidine-5-carboxamide motif is well-documented across multiple therapeutic targets. The causality behind its frequent selection lies in its precise geometric alignment with highly conserved protein active sites:

  • Kinase Hinge Binding: The N1-H (donor) and C6=O (acceptor) of the pyrimidone core form a canonical bidentate hydrogen-bonding network with the backbone carbonyl and amide NH of the kinase hinge region. This interaction is a cornerstone in the design of selective Phosphoinositide 3-kinase (PI3K) inhibitors[2] and Salt-Inducible Kinase (SIK) inhibitors[3].

  • Metalloenzyme Chelation: In hypoxia-inducible factor prolyl hydroxylase (HIF PHD) inhibitors, the 4-hydroxy/6-oxo pyrimidine-5-carboxamide scaffold acts as a bidentate chelator for the active site iron, effectively outcompeting the endogenous alpha-ketoglutarate co-substrate[4].

  • Phosphodiesterase (PDE) Inhibition: The pyrimidine-5-carboxamide core is also the foundational pharmacophore for PDE5 inhibitors like avanafil, where the carboxamide vector dictates isozyme selectivity[5].

Pharmacophore cluster_target Target Active Site (e.g., Kinase Hinge) cluster_ligand CAS 1251925-07-1 HingeNH Backbone NH C6_Oxo C6=O (H-Bond Acceptor) HingeNH->C6_Oxo H-Bond HingeCO Backbone C=O C5_Amide C5-Carboxamide (Vector to Ribose Pocket) N1_H N1-H (H-Bond Donor) N1_H->HingeCO H-Bond C2_Me C2-Methyl (Vector to Solvent)

Fig 1: Pharmacophoric mapping of the pyrimidone core in a kinase hinge-binding model.

Analytical Characterization Protocols (Self-Validating QC)

Before integration into biological assays, the fragment must undergo rigorous quality control. The following protocols are designed as self-validating systems to ensure absolute structural integrity.

Protocol A: UPLC-QTOF-MS for Exact Mass Confirmation

Causality: Nominal mass spectrometry is insufficient for FBDD, as isobaric impurities can yield false positives in high-concentration biochemical screens. Quadrupole Time-of-Flight (QTOF) MS provides <5 ppm mass accuracy, definitively confirming the elemental composition.

  • Sample Preparation: Dissolve the compound in LC-MS grade Methanol to a stock concentration of 1 mg/mL. Dilute to 1 µg/mL in 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

  • Chromatography: Inject 1 µL onto a C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Run a rapid gradient from 5% to 95% Acetonitrile over 3 minutes.

  • Ionization & Detection: Operate the ESI source in positive ion mode. Calibrate the QTOF externally, then use an internal lock-mass (e.g., Leucine Enkephalin) infused continuously to self-validate mass accuracy during the run.

  • Validation Criteria: The extracted ion chromatogram (EIC) must show a single peak (>95% purity by UV 254 nm). The observed m/z for [M+H]+ must be within 5 ppm of the theoretical exact mass (168.0773 Da).

Protocol B: Multinuclear NMR Spectroscopy

Causality: To confirm the exact substitution pattern and tautomeric state, NMR must be performed in a highly polar aprotic solvent. DMSO- d6​ is chosen over CDCl 3​ because it disrupts the strong intermolecular hydrogen-bonding networks inherent to pyrimidones, ensuring sharp, well-resolved peaks for exchangeable protons.

  • Preparation: Dissolve 5 mg of the compound in 0.6 mL of anhydrous DMSO- d6​ containing 0.03% v/v TMS as an internal standard.

  • Acquisition: Acquire 1 H NMR at 400 MHz (minimum 16 scans) and 13 C NMR at 100 MHz (minimum 512 scans).

  • Signal Assignment & Validation:

    • C2-Methyl: Singlet at ~2.3 ppm (3H).

    • N-Methyl (Amide): Doublet at ~2.7 ppm (3H), coupling to the amide NH.

    • C4-Proton: Sharp singlet at ~8.5 ppm (1H), confirming the unsubstituted aromatic position.

    • Amide NH: Broad quartet at ~9.0 ppm (1H).

    • Pyrimidone N1-H: Broad singlet at ~12.5 ppm (1H). The presence of this peak rather than an -OH peak validates the predominant 6-oxo tautomer.

Experimental Workflows for Fragment Evaluation

Protocol C: Kinetic Solubility Profiling via Nephelometry

Causality: Fragments must be screened at high concentrations (often 0.5 - 2 mM). Nephelometry (light scattering) is chosen over HPLC-UV because it directly measures the thermodynamic point of precipitation in real-time, preventing false negatives in biochemical assays caused by aggregate-based inhibition.

  • Serial Dilution: Prepare a 50 mM stock in 100% DMSO. Dispense into a 96-well plate to create a concentration gradient (0.1 mM to 5 mM) in aqueous assay buffer (e.g., PBS, pH 7.4). The final DMSO concentration must be normalized to 5% across all wells.

  • Incubation: Seal and incubate the plate at 25°C for 2 hours on a plate shaker to reach thermodynamic equilibrium.

  • Measurement: Read the plate using a laser nephelometer. The self-validating control is a known insoluble compound (e.g., amiodarone) which must trigger a scattering spike at expected concentrations.

  • Analysis: Plot light scattering intensity versus concentration. The kinetic solubility limit is the inflection point where scattering deviates from the baseline.

Protocol D: Surface Plasmon Resonance (SPR) Binding Kinetics

Causality: Because fragments have inherently low binding affinities ( Kd​ in the µM to mM range), traditional biochemical assays often fail to detect them. SPR provides real-time mass-based kinetic data ( kon​ , koff​ ) and confirms 1:1 stoichiometric binding.

  • Immobilization Strategy: Do not attach the fragment to the chip. The pyrimidone lacks highly nucleophilic primary amines, and coupling it would mask its pharmacophore. Instead, immobilize the target protein (e.g., a kinase domain) onto a CM5 dextran chip via standard amine coupling using EDC/NHS chemistry.

  • Analyte Preparation: Dilute the fragment in running buffer (e.g., HEPES-buffered saline with 0.05% Tween-20 and 2% DMSO) to a top concentration of 1 mM, followed by a 2-fold dilution series.

  • Injection: Inject the fragment series over the active and reference flow cells at a high flow rate (50 µL/min) to minimize mass transport limitations.

  • Validation: A known high-affinity inhibitor must be injected at the start and end of the run to validate that the immobilized protein retains its active conformation. Fit the resulting sensorgrams to a 1:1 Langmuir binding model to derive the Kd​ .

Workflow QC 1. Analytical QC LC-MS & NMR Validation Sol 2. Physicochemical Profiling Kinetic Solubility (Nephelometry) QC->Sol Bind 3. Target Engagement SPR Binding Kinetics Sol->Bind Elab 4. Structure-Guided Design C5/C2 Vector Elaboration Bind->Elab Lead 5. Lead Optimization In Vivo Efficacy & ADME Elab->Lead

Fig 2: Step-by-step fragment validation and lead optimization workflow.

Quantitative Data Summary

The following table summarizes the theoretical and calculated physicochemical properties critical for assessing the drug-likeness and fragment efficiency of the compound.

PropertyValueImplication for Drug Discovery
Chemical Name N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamideStandardized nomenclature
CAS Registry Number 1251925-07-1Unique identifier for procurement
Molecular Formula C 7​ H 9​ N 3​ O 2​ Elemental composition
Molecular Weight 167.17 g/mol Ideal for FBDD (Rule of 3 compliant)
Exact Mass 167.0695 DaTarget for High-Resolution MS
Topological Polar Surface Area ~73.2 ŲExcellent passive membrane permeability
Hydrogen Bond Donors 2 (N1-H, Amide N-H)Sufficient for hinge-binding networks
Hydrogen Bond Acceptors 3 (C6=O, Amide C=O, N3)Multiple vectors for target engagement
Rotatable Bonds 1 (C5-Carboxamide)Low entropic penalty upon binding

References

  • The discovery of avanafil for the treatment of erectile dysfunction: a novel pyrimidine-5-carboxamide derivative as a potent and highly selective phosphodiesterase 5 inhibitor. Bioorganic & Medicinal Chemistry Letters / PubMed.[Link]

  • Discovery of N-[Bis(4-methoxyphenyl)methyl]-4-hydroxy-2-(pyridazin-3-yl)pyrimidine-5-carboxamide (MK-8617), an Orally Active Pan-Inhibitor of Hypoxia-Inducible Factor Prolyl Hydroxylase 1–3 (HIF PHD1–3) for the Treatment of Anemia. Journal of Medicinal Chemistry / ACS Publications.[Link]

  • Structural Determinants of Isoform Selectivity in PI3K Inhibitors. International Journal of Molecular Sciences / MDPI.[Link]

  • Recent development of ATP-competitive small molecule phosphatidylinostitol-3-kinase inhibitors as anticancer agents. Oncotarget. [Link]

  • Discovery of pyrimidine-5-carboxamide derivatives as novel salt-inducible kinases (SIKs) inhibitors for inflammatory bowel disease (IBD) treatment. European Journal of Medicinal Chemistry / PubMed.[Link]

Sources

Foundational

Decrypting Pyrimidine Carboxamides: An Advanced Spectroscopic Guide to Structural Elucidation

Introduction: The Structural Significance of Pyrimidine Carboxamides Pyrimidine carboxamides are privileged scaffolds in modern drug discovery, frequently deployed as kinase inhibitors, anticancer agents, and metabolic e...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Structural Significance of Pyrimidine Carboxamides

Pyrimidine carboxamides are privileged scaffolds in modern drug discovery, frequently deployed as kinase inhibitors, anticancer agents, and metabolic enzyme modulators (1)[1]. For application scientists and structural chemists, the precise characterization of these molecules is non-trivial. The interplay between the electron-deficient pyrimidine ring and the carboxamide moiety introduces complex hydrogen-bonding networks, tautomeric equilibria, and distinct fragmentation behaviors.

This whitepaper provides a causality-driven, self-validating framework for the spectroscopic analysis (NMR, IR, MS) of pyrimidine carboxamides, moving beyond basic peak assignment to explain the mechanistic why behind the data.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Electronic Core

NMR is the definitive tool for establishing regiochemistry and connectivity in pyrimidine carboxamides. The electron-withdrawing nature of the pyrimidine nitrogen atoms heavily deshields the ring protons, while the carboxamide group dictates the chemical environment of the periphery.

Causality in NMR Chemical Shifts
  • 1H NMR: The pyrimidine ring protons (e.g., C2-H, C4-H, C6-H) typically resonate significantly downfield (δ 8.0–9.2 ppm) due to the strong diamagnetic anisotropy and inductive effects of the heteroatoms (2)[2]. The carboxamide -NH2 protons often appear as two distinct broad singlets (e.g., δ 7.3 and 8.0 ppm) in hydrogen-bonding solvents like DMSO-d6 or Acetone-d6 (3)[3]. This magnetic non-equivalence is caused by the restricted rotation around the C-N partial double bond, a direct consequence of resonance stabilization from the carbonyl group.

  • 13C NMR: The carboxamide carbonyl carbon is a critical diagnostic peak, consistently appearing between δ 160.0–169.5 ppm (4)[4]. The pyrimidine carbons adjacent to the nitrogens (C2, C4, C6) are highly deshielded (δ 155–165 ppm), whereas the C5 carbon is relatively shielded (δ 110–125 ppm) due to the resonance donation from the ring nitrogens, unless substituted with an electron-withdrawing group.

Table 1: Diagnostic NMR Chemical Shifts for Pyrimidine Carboxamides
NucleusFunctional Group / PositionTypical Chemical Shift (δ, ppm)Multiplicity / Characteristics
1H Pyrimidine C2-H8.8 – 9.2Singlet (highly deshielded)
1H Pyrimidine C4/C6-H8.0 – 8.8Singlet or doublet (depends on substitution)
1H Carboxamide -NH27.0 – 8.5Two broad singlets (restricted rotation)
13C Carboxamide C=O160.0 – 169.5Quaternary, low intensity
13C Pyrimidine C2, C4, C6155.0 – 165.0Quaternary or CH (deshielded)
Protocol: High-Resolution NMR Workflow for Tautomeric Resolution

To ensure a self-validating NMR dataset, particularly when distinguishing between structural isomers or tautomers:

  • Solvent Selection: Prepare the sample at 5-10 mg/mL in anhydrous DMSO-d6. DMSO stabilizes hydrogen-bonded conformers, preventing rapid proton exchange that broadens NH signals.

  • 1D Acquisition: Acquire a standard 1H spectrum (500/600 MHz) with a relaxation delay (d1) of at least 2 seconds to ensure accurate integration of the slowly relaxing pyrimidine protons.

  • Variable Temperature (VT) NMR: If the -NH2 peaks are excessively broad or coalesced, lower the probe temperature to 278 K to slow the chemical exchange, or raise it to 343 K to drive coalescence, confirming the restricted rotation of the amide bond.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): Map the 3-bond correlations from the pyrimidine ring protons to the carboxamide carbonyl carbon to definitively prove the regiochemistry of the substitution (e.g., distinguishing a 4-carboxamide from a 5-carboxamide).

Infrared (IR) Spectroscopy: Probing the Vibrational Axis

While NMR provides connectivity, FT-IR spectroscopy offers a direct window into the functional group integrity and hydrogen-bonding state of the pyrimidine carboxamide (5)[5].

Causality in IR Frequencies

The strongly electron-withdrawing pyrimidine ring pulls electron density away from the amide carbonyl, slightly increasing the C=O bond order and shifting the Amide I band to higher wavenumbers (1660–1685 cm⁻¹) compared to standard aliphatic amides (6)[6]. The primary amine (NH2) of the carboxamide yields two distinct N-H stretching bands (asymmetric and symmetric) in the 3100–3500 cm⁻¹ region (3)[3].

Table 2: Key IR Vibrational Frequencies
Vibrational ModeAssignmentWavenumber Range (cm⁻¹)Intensity / Shape
Amide A N-H Stretch (Asym/Sym)3150 – 3500Dual bands, sharp to medium
Amide I C=O Stretch1660 – 1685Very strong, sharp
Amide II N-H Bend / C-N Stretch1590 – 1630Strong
Ring Mode C=N, C=C Stretch1540 – 1580Medium, multiple bands
Protocol: Solid-State FT-IR Workflow for H-Bonding Analysis
  • Sample Preparation: Grind 1-2 mg of the pyrimidine carboxamide with 100 mg of anhydrous, IR-grade KBr. Press into a transparent pellet at 10 tons of pressure.

  • Background Subtraction: Acquire a background spectrum of a blank KBr pellet to eliminate atmospheric H2O and CO2 interference.

  • Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum 32 scans) (5)[5].

  • Validation Check: Compare the solid-state (KBr) spectrum to a solution-phase spectrum (e.g., in CHCl3). A significant blue-shift (higher wavenumber) of the N-H and C=O bands in solution indicates the disruption of intermolecular hydrogen bonding prevalent in the solid crystal lattice.

Mass Spectrometry (MS): Fragmentation Pathways

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) is essential for confirming the molecular weight and elucidating the substructure through collision-induced dissociation (CID).

Causality in MS Fragmentation

Pyrimidine carboxamides exhibit highly predictable fragmentation cascades. Upon protonation to form the [M+H]+ precursor ion, the most labile site is the carboxamide group.

  • Loss of Ammonia (-17 Da): The primary amine group is readily expelled as NH3, generating a highly stable acylium ion ([M-NH2]+). This is a hallmark diagnostic peak for primary carboxamides.

  • Loss of Isocyanic Acid (-43 Da): Cleavage of the entire carboxamide moiety (CONH) can occur, leaving the pyrimidine core ion.

  • Pyrimidine Ring Cleavage: At higher collision energies, the pyrimidine ring undergoes retro-Diels-Alder (RDA) type fragmentation or loss of HCN (-27 Da), which helps map substituents on the ring (4)[4].

Table 3: Common ESI-MS/MS Product Ions for Pyrimidine Carboxamides
Neutral Loss / FragmentMass Shift (Δ m/z)Structural Implication
-NH3 -17 DaFormation of acylium ion; confirms primary amide.
-CONH -43 DaLoss of carboxamide group; reveals pyrimidine core mass.
-HCN -27 DaCleavage of the pyrimidine ring; typical of N-heterocycles.
Protocol: LC-ESI-MS/MS Workflow for Structural Confirmation
  • Chromatography: Elute the sample (1 µg/mL in MeOH) through a C18 column using a gradient of 0.1% formic acid in water and acetonitrile. Formic acid ensures efficient protonation.

  • Ionization: Operate the ESI source in positive ion mode. Set the capillary voltage to 3.0-3.5 kV and the desolvation temperature to 350°C.

  • MS/MS Acquisition: Isolate the [M+H]+ precursor ion in Q1. Apply a collision energy (CE) ramp from 15 to 45 eV in Q2 (using Argon or Nitrogen as collision gas) to capture both low-energy (amide cleavage) and high-energy (ring cleavage) fragments.

  • Validation: Map the product ions in Q3 against the theoretical isotopic distribution to confirm the presence of halogens (e.g., a 3:1 M:M+2 ratio for a single Chlorine atom) (3)[3].

MS_Fragmentation Parent [M+H]+ Precursor Ion Pyrimidine Carboxamide Path1 Low CE: Loss of NH3 (-17 Da) Parent->Path1 Path2 Med CE: Amide Cleavage (-43 Da) Parent->Path2 Path3 High CE: Ring Cleavage (-27 Da / RDA) Parent->Path3 Acylium Acylium Ion [M-NH2]+ Diagnostic for Carboxamide Path1->Acylium Aryl Pyrimidine Core Ion Substituent Mapping Path2->Aryl RDA Retro-Diels-Alder Fragments Ring Substitution Path3->RDA

Caption: ESI-MS/MS Logical Fragmentation Pathway for Pyrimidine Carboxamides.

The Self-Validating Analytical System

No single spectroscopic technique is infallible. A robust analytical workflow requires cross-validation. NMR provides the skeletal connectivity, IR confirms the electronic state and functional group integrity, and MS definitively proves the molecular mass and substructural building blocks.

Integrated_Workflow Sample Pyrimidine Carboxamide Sample NMR NMR Spectroscopy (1H, 13C, HMBC) Sample->NMR IR FT-IR Spectroscopy (Vibrational Modes) Sample->IR MS ESI-MS/MS (CID Fragmentation) Sample->MS NMR_Data Regiochemistry & Connectivity NMR->NMR_Data IR_Data Functional Groups & H-Bonding IR->IR_Data MS_Data Molecular Weight & Substructure MS->MS_Data Validation Cross-Validation & Structural Confirmation NMR_Data->Validation IR_Data->Validation MS_Data->Validation

Caption: Integrated Spectroscopic Workflow for Pyrimidine Carboxamides.

Conclusion

The structural elucidation of pyrimidine carboxamides demands a rigorous, multi-modal approach. By understanding the causality behind NMR chemical shifts, IR vibrational modes, and MS fragmentation pathways, application scientists can build self-validating datasets that ensure absolute structural confidence in drug development and chemical synthesis.

References

  • Novel Pyirimidine Carboxamide Derivatives As Potential Anticancer Agents,snthesis And Characteris
  • SYNTHESIS OF PYRIMIDINE CARBOXAMIDE DERIVATIVES CATALYZED BY URANYL NITRATE HEXA HYDRATE WITH THEIR ANTIBACTERIAL AND ANTIOXIDAN Semantic Scholar
  • Multicomponent Synthesis, Characterization of Novel Pyrimidine Derivatives with Anti-cancer Potential Indian Journal of Pharmaceutical Educ
  • 4,5,6-Trichloropyrimidine-2-carboxamide MDPI
  • Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities Der Pharma Chemica
  • Conventional and Microwave assisted synthesis of pyrimidine derivatives and their cytotoxic, antioxidant and antimicrobial activ IJPRA Journal
  • Discovery of a Series of Pyrimidine Carboxamides as Inhibitors of Vanin-1 Journal of Medicinal Chemistry - ACS Public

Sources

Exploratory

Physicochemical Profiling and Mechanistic Utility of N,2-Dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide in Kinase Inhibitor Design

Executive Summary In the landscape of targeted therapeutics, the architectural precision of small-molecule scaffolds dictates both target affinity and pharmacokinetic viability. N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of targeted therapeutics, the architectural precision of small-molecule scaffolds dictates both target affinity and pharmacokinetic viability. N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (CAS: 1251925-07-1) has emerged as a highly privileged building block in modern drug discovery . Characterized by its dense hydrogen-bonding network and rigid planarity, this scaffold is frequently deployed as the core hinge-binding motif in the development of potent kinase inhibitors, including those targeting Salt-inducible kinases (SIKs), BCR-ABL, and MERTK .

This technical whitepaper provides an in-depth analysis of the physicochemical properties of this pyrimidine-5-carboxamide derivative. By exploring the causality between its structural tautomerism, ionization profile, and target engagement, we establish a rational framework for utilizing this molecule in fragment-based drug discovery (FBDD) and lead optimization.

Structural Causality & Physicochemical Profiling

The utility of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide is rooted in its physicochemical parameters. To predict its behavior in physiological environments and its partitioning into lipid bilayers, we must first establish its baseline properties.

Summary of Physicochemical Properties

The following data summarizes the core parameters that drive the pharmacokinetic (PK) and pharmacodynamic (PD) behavior of the scaffold.

PropertyValueMethodological Causality & Impact
CAS Number 1251925-07-1Standard chemical identifier for procurement and library registration.
Molecular Formula C₇H₉N₃O₂Defines the heavy atom count; optimal for FBDD expansion.
Molecular Weight 167.17 g/mol Low MW allows for extensive functionalization without violating Lipinski's Rule of 5.
Predicted pKa (Lactam N1-H) ~8.5 - 9.5Ensures the molecule remains predominantly neutral at physiological pH (7.4), maximizing passive permeability.
Predicted LogP -0.5 to 0.5High intrinsic hydrophilicity. Requires strategic lipophilic functionalization at the 5-carboxamide vector to achieve optimal membrane partitioning.
Topological Polar Surface Area ~71 ŲIdeal for oral bioavailability; restricts passive blood-brain barrier (BBB) penetration unless actively transported.
Tautomerism and the Hinge-Binding Network

The 6-oxo-1,6-dihydropyrimidine core exists in a dynamic tautomeric equilibrium between the lactam (6-oxo) and lactim (6-hydroxy) forms. In the context of the kinase ATP-binding site, the lactam tautomer is overwhelmingly favored.

The Causality of Binding: Kinase active sites feature a highly conserved "hinge region" backbone (typically methionine or cysteine residues). The strategic placement of the 6-oxo group adjacent to the N1-H creates a bidentate hydrogen-bonding motif. The N1-H acts as a potent hydrogen-bond donor to the hinge backbone carbonyl, while the 6-oxo oxygen acts as a hydrogen-bond acceptor from the hinge backbone amide . Furthermore, the 5-carboxamide group acts as a vector, directing subsequent functional groups toward the solvent-exposed region or the gatekeeper pocket to achieve kinase selectivity.

HingeBinding Scaffold Pyrimidine-5-carboxamide Core LactamNH Lactam N1-H (H-Bond Donor) Scaffold->LactamNH LactamCO 6-Oxo C=O (H-Bond Acceptor) Scaffold->LactamCO Amide 5-Carboxamide (Vector Control) Scaffold->Amide Hinge Kinase Hinge Region (Met/Cys Backbone) LactamNH->Hinge Donates to C=O LactamCO->Hinge Accepts from N-H Solvent Solvent Channel & Gatekeeper Pocket Amide->Solvent Directs R-groups

Fig 1. Mechanistic logic of pyrimidine-5-carboxamide bidentate kinase hinge binding.

Experimental Methodologies for Physicochemical Profiling

To validate the integration of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide into a drug discovery pipeline, precise physicochemical profiling is mandatory. Relying solely on in silico predictions often leads to late-stage attrition. We employ orthogonal, self-validating experimental protocols using automated potentiometric systems (e.g., Sirius T3) .

Protocol 1: Automated pKa and LogP Determination

Because the pyrimidine scaffold exhibits complex tautomerism, relying on a single analytical method is insufficient. We utilize a dual UV-metric and pH-metric titration approach. The UV-metric titration detects protonation events linked to the conjugated chromophore, while the pH-metric titration captures macro-pKa shifts even if the ionization does not perturb the π -system. This orthogonality ensures the data is self-validating.

Step-by-Step Methodology:

  • Sample Preparation: Weigh 1.0–1.5 mg of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide into a standardized assay vial.

  • Ionic Strength Adjustment: Dissolve the sample in 1.5 mL of Ionic Strength Adjusted (ISA) water (0.15 M KCl) to mimic physiological osmolarity and maintain a constant activity coefficient.

  • Temperature Control: Equilibrate the sample to exactly 25.0 ± 0.5 °C using a Peltier device. (Repeat at 37.0 °C for biorelevant profiling).

  • pH-Metric Titration: Under an argon blanket (to prevent CO₂ absorption), automatically titrate the solution from pH 2.0 to 12.0 using 0.5 M HCl and 0.5 M KOH. Monitor the potential via an Ag/AgCl double-junction reference electrode.

  • UV-Metric Correlation: Simultaneously capture multi-wavelength UV absorbance spectra (250–400 nm) at 0.2 pH increments.

  • Biphasic LogP Extraction: Introduce varying volumetric ratios of 1-octanol to the aqueous phase. Re-titrate the biphasic system. The shift in the apparent pKa (p_o_Ka) mathematically yields the true LogP of the neutral species .

ProfilingWorkflow Start Sample Prep (1.0 mg API) ISA Ionic Strength Adj. (0.15 M KCl) Start->ISA Titration Automated Titration (pH 2.0 - 12.0) ISA->Titration UV UV-Metric Analysis Titration->UV Chromophore active pH pH-Metric Analysis Titration->pH Turbidity monitored Data Refinement & pKa/LogP Output UV->Data Biphasic Biphasic Titration (+ Octanol) pH->Biphasic LogP extraction pH->Data Biphasic->Data

Fig 2. Orthogonal self-validating workflow for automated pKa and LogP profiling.

Protocol 2: Intrinsic Solubility (LogS) Determination via CheqSol

Traditional shake-flask methods suffer from supersaturation artifacts, leading to artificially inflated solubility data. To establish the true thermodynamic solubility of the pyrimidine-5-carboxamide core, we utilize the CheqSol (Chasing Equilibrium Solubility) method.

Step-by-Step Methodology:

  • Initial Dissolution: Dissolve the compound at a pH where it is fully ionized (if applicable) or in a minimum volume of co-solvent (e.g., DMSO), followed by rapid dilution in ISA water.

  • Precipitation Induction: Rapidly titrate the pH toward the isoelectric point (or neutral pH for this predominantly neutral scaffold) until the integrated turbidity sensor detects the onset of precipitation.

  • Equilibrium Chasing: The automated titrator micro-adjusts the pH back and forth across the precipitation boundary. By actively forcing the compound to precipitate and redissolve, the system rapidly converges on the true thermodynamic equilibrium.

  • Data Validation: The system self-validates the LogS₀ value by ensuring the dissolution rate matches the precipitation rate, eliminating kinetic supersaturation errors.

Conclusion

N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide is far more than a simple synthetic intermediate; it is a meticulously evolved pharmacophore. By understanding the causality between its tautomeric state, its pKa, and its bidentate hydrogen-bonding capacity, researchers can rationally design highly selective kinase inhibitors. The implementation of rigorous, self-validating physicochemical profiling workflows ensures that derivatives built upon this scaffold maintain the delicate balance between target affinity and pharmacokinetic viability.

References

  • Ye, H., et al. Discovery of pyrimidine-5-carboxamide derivatives as novel salt-inducible kinases (SIKs) inhibitors for inflammatory bowel disease (IBD) treatment. European Journal of Medicinal Chemistry (2023).[Link]

  • Liang, X., et al. Discovery of 2-((3-Amino-4-methylphenyl)amino)-N-(2-methyl-5-(3-(trifluoromethyl)benzamido)phenyl)-4-(methylamino)pyrimidine-5-carboxamide (CHMFL-ABL-053) as a Potent, Selective, and Orally Available BCR-ABL/SRC/p38 Kinase Inhibitor. Journal of Medicinal Chemistry (2016).[Link]

  • Işık, M., et al. pKa measurements for the SAMPL6 prediction challenge for a set of kinase inhibitor-like fragments. Journal of Computer-Aided Molecular Design (2018).[Link]

  • Aimil Ltd. SiriusT3: Physicochemical Property Analysis for Drug Development. Aimil Blog (2025).[Link]

Foundational

Overcoming the Physicochemical and Metabolic Bottlenecks of Dihydropyrimidine Derivatives

Executive Summary Dihydropyrimidines (DHPMs) and their derivatives, such as dihydropyrimidinones, represent a highly privileged scaffold in medicinal chemistry. Their broad spectrum of biological activities includes Eg5...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Dihydropyrimidines (DHPMs) and their derivatives, such as dihydropyrimidinones, represent a highly privileged scaffold in medicinal chemistry. Their broad spectrum of biological activities includes Eg5 kinesin inhibition for anticancer therapies (e.g., monastrol), calcium channel blockade, and Hepatitis B virus (HBV) capsid assembly modulation[1]. Despite their pharmacological potency, the clinical translation of DHPMs is frequently derailed by two major liabilities: poor aqueous solubility and rapid metabolic degradation[2].

This technical guide provides an in-depth analysis of the molecular constraints governing DHPMs. By exploring the causality behind their physicochemical behavior, we detail strategic structural modifications, supramolecular complexation techniques, and the specific enzymatic pathways responsible for their degradation. Furthermore, we provide self-validating experimental protocols to accurately quantify these parameters during drug development.

Molecular Architecture and Physicochemical Constraints

The core structure of 3,4-dihydropyrimidin-2(1H)-ones is classically synthesized via the multicomponent Biginelli reaction[3]. The intrinsic solubility of these compounds is fundamentally dictated by their hydrogen-bonding capabilities.

DHPMs that possess an available N1-hydrogen readily participate in strong, intermolecular NH···N and NH···O hydrogen bonding[4]. This molecular association drives the formation of highly stable, planar crystal lattices. As a result, unsubstituted DHPM derivatives are typically crystalline solids that are highly insoluble in nonpolar solvents and only sparingly soluble in aqueous media[4].

Causality Insight: The high lattice energy driven by these intermolecular hydrogen bond networks must be thermodynamically overcome for dissolution to occur. Consequently, disrupting this crystalline symmetry or masking the hydrogen bond donors is a mandatory strategy for pharmaceutical formulation and solubility enhancement.

Strategic Solubility Enhancement

To overcome the thermodynamic barriers to dissolution, researchers employ two primary strategies: structural modification and supramolecular complexation.

A. Structural Modification (Rational Drug Design)

Introducing hydrophilic functional groups to the DHPM core significantly alters the hydration energy. For instance, the incorporation of carboxyl groups or boronic acid/boronate ester moieties at the C6 or aryl positions has been shown to drastically improve aqueous solubility[2][5].

In the development of HBV capsid assembly modulators, replacing hydrophobic groups with a boronic acid moiety (e.g., compound CAB7-3) increased solubility to 257.42 μg/mL at pH 2.0, compared to the highly insoluble lead compound GLS4 (183.26 μg/mL)[2]. Similarly, substituting the hydrophobic m-hydroxyphenyl group of monastrol with an imidazolyl substituent enhances water solubility while retaining potent Eg5 kinesin inhibitory activity[1].

B. Supramolecular Complexation

When covalent structural modification compromises target binding affinity, supramolecular host-guest complexation offers a non-covalent alternative. Macrocyclic receptors, such as Cucurbit[7]uril (CB7), can encapsulate the hydrophobic DHPM core. The ion-dipole interactions and hydrophobic effects within the CB7 cavity shield the DHPM from the bulk solvent, shifting the dissolution equilibrium and significantly enhancing apparent solubility.

Supramolecular A Synthesize DHPM (Poorly Soluble) B Add Cucurbit[7]uril (CB7) in Aqueous Media A->B C Host-Guest Complexation B->C D Thermodynamic Equilibration (24h) C->D E HPLC Quantification (Enhanced Solubility) D->E

Workflow for enhancing DHPM solubility via supramolecular host-guest complexation with CB7.

Metabolic Stability and Degradation Pathways

The systemic stability of DHPMs is challenged by highly conserved enzymatic degradation pathways and hepatic first-pass metabolism.

A. The Pyrimidine Degradation Pathway

The in vivo catabolism of pyrimidine derivatives—most notably studied in the context of the chemotherapeutic agent 5-fluorouracil (5-FU)—is governed by a specific enzymatic cascade[6][7].

  • Dihydropyrimidine Dehydrogenase (DPD): This is the rate-limiting enzyme. DPD reduces the pyrimidine ring (e.g., converting 5-FU to 5-fluoro-5,6-dihydrouracil, FUH2)[6][7].

  • Dihydropyrimidinase (DHP): Catalyzes the hydrolytic ring-opening of the dihydropyrimidine intermediate to form fluoro-β-ureidopropionate (FUPA)[7].

  • β-Ureidopropionase (β-UP): Cleaves FUPA into fluoro-β-alanine (FBAL), ammonia, and carbon dioxide[6][7].

Understanding this pathway is critical, as novel DHPM-based drugs may act as unintended substrates or inhibitors of these enzymes, directly impacting their pharmacokinetic half-life and leading to potential toxicities[8][9].

Catabolism Uracil 5-Fluorouracil (5-FU) DPD DPD Enzyme (Reduction) Uracil->DPD FUH2 5-Fluoro-5,6- dihydrouracil DPD->FUH2 DHP DHP Enzyme (Ring Opening) FUH2->DHP FUPA Fluoro-β- ureidopropionate DHP->FUPA UP β-UP Enzyme (Hydrolysis) FUPA->UP FBAL Fluoro-β- alanine UP->FBAL

In vivo pyrimidine degradation pathway catalyzed by DPD, DHP, and β-UP.

B. Liver Microsomal Stability

First-pass metabolism in the liver via Cytochrome P450 enzymes dictates the systemic exposure of DHPMs[8]. Structural optimization is required to prevent rapid hepatic clearance. For example, the synthesis of carboxyl-containing heteroaryldihydropyrimidine (HAP) derivatives (e.g., compound 6a-25) extended the in vitro liver microsomal half-life ( t1/2​ ) to 108.2 minutes, a massive improvement over earlier generation compounds[5].

Quantitative Data Summary

The following table summarizes the impact of rational structural modifications on the solubility and metabolic stability of novel HBV capsid assembly modulators based on the DHPM scaffold[2][5].

CompoundStructural ModificationSolubility at pH 2.0 (μg/mL)Solubility at pH 7.4 (μg/mL)Liver Microsomal t1/2​ (min)
GLS4 (Lead)Standard DHPM Core183.26< 1.00Rapid degradation
6a-25 Carboxyl-containing374.8125.48108.2
CAB7-3 Boronic acid-bearing257.424.14169.0

Validated Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems for the synthesis and evaluation of DHPMs.

Protocol 1: Green Synthesis of DHPMs (Solvent-Free Biginelli Reaction)

To ensure high purity without the use of toxic solvents, a solvent-free, clay-catalyzed (Montmorillonite-KSF) approach is recommended[10].

  • Reagent Mixing: Combine 1.0 equivalent of aromatic aldehyde, 1.5 equivalents of ethyl acetoacetate, and 1.5 equivalents of urea/thiourea in a reaction vessel[10].

  • Catalyst Addition: Add 2 mol% of Montmorillonite-KSF catalyst[10].

  • Reaction: Heat the mixture to 50-60 °C under continuous stirring for 1-3 hours[10][11]. The absence of solvent forces a high concentration of reactants, driving the equilibrium toward the condensed product.

  • Isolation: Cool the mixture, wash with ice-cold water, and recrystallize the precipitated solid from ethanol[12].

  • Self-Validation Step: Monitor reaction completion via Thin-Layer Chromatography (TLC). Confirm product identity and purity using 1 H NMR (checking for the characteristic chiral C4-H singlet near δ 5.3 ppm) and melting point analysis[3].

Protocol 2: Thermodynamic Solubility Assessment (HPLC)
  • Preparation: Add an excess of the DHPM derivative to buffered aqueous solutions (pH 2.0, 7.0, and 7.4)[2][5].

  • Equilibration: Agitate the suspensions at 37 °C for 24 hours to ensure thermodynamic equilibrium is reached.

  • Separation: Centrifuge the samples at 10,000 rpm for 10 minutes and filter the supernatant through a 0.22 μm PTFE syringe filter.

  • Quantification: Analyze the filtrate using an HPLC system equipped with a UV detector, comparing peak areas against a standard calibration curve[2].

  • Self-Validation Step: Run a blank buffer control and a known soluble standard to validate the HPLC calibration curve. Confirm that the pH of the buffer remains unchanged post-equilibration.

Protocol 3: Liver Microsomal Stability Assay
  • Incubation Mixture: Combine human or mouse liver microsomes (0.5 mg/mL protein), the test DHPM (1 μM), and phosphate buffer (100 mM, pH 7.4).

  • Pre-incubation: Incubate the mixture at 37 °C for 5 minutes.

  • Initiation: Add NADPH (1 mM final concentration) to initiate the Phase I metabolic reactions.

  • Sampling & Quenching: Extract aliquots at 0, 15, 30, 60, and 120 minutes. Immediately quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

  • Analysis: Centrifuge to precipitate proteins and analyze the supernatant via LC-MS/MS to determine the remaining percentage of the parent compound and calculate the half-life ( t1/2​ )[5].

  • Self-Validation Step: Include a negative control (without NADPH) to rule out non-CYP450 mediated chemical degradation, and a positive control (e.g., verapamil) to confirm the metabolic viability of the microsomes.

Stability Step1 Mix DHPM + Liver Microsomes Step2 Pre-incubate (37°C, 5 min) Step1->Step2 Step3 Initiate with NADPH Step2->Step3 Step4 Quench with Cold MeCN Step3->Step4 Step5 LC-MS/MS Analysis (t1/2) Step4->Step5

Step-by-step workflow for the in vitro liver microsomal stability assay.

References

  • Degradation pathways of the pyrimidine bases uracil and thymine catalysed by DPD ResearchGate[Link]

  • Discovery of carboxyl-containing heteroaryldihydropyrimidine derivatives as novel HBV capsid assembly modulators with significantly improved metabolic stability National Institutes of Health (PMC)[Link]

  • Dihydropyrimidine dehydrogenase deficiency as a cause of fatal 5-Fluorouracil toxicity National Institutes of Health (PubMed)[Link]

  • In Vitro Assessment of Fluoropyrimidine-Metabolizing Enzymes: Dihydropyrimidine Dehydrogenase, Dihydropyrimidinase, and β-Ureidopropionase MDPI[Link]

  • DIHYDROPYRIMIDINES: SYNTHESIS, STRUCTURE AND TAUTOMERISM National Diet Library (Japan)[Link]

  • Green synthesis, structural analysis and anticancer activity of dihydropyrimidinone derivatives RSC Publishing[Link]

  • Evolution of Dihydropyrimidine Dehydrogenase Diagnostic Testing in a Single Center during an 8-Year Period of Time National Institutes of Health (PMC)[Link]

  • Dihydropyrimidinones: efficient one-pot green synthesis using Montmorillonite-KSF and evaluation of their cytotoxic activity RSC Publishing[Link]

  • Synthesis, antibacterial studies, and molecular modeling studies of 3,4-dihydropyrimidinone compounds National Institutes of Health (PMC)[Link]

  • Evaluation and analysis of the formation of a supramolecular complex between cucurbit[7]uril and dihydroazolopyrimidine ChemRxiv[Link]

  • NOVEL DIHYDROPYRIMIDINE-THIONE DERIVATIVES AS CHOLINESTERASE INHIBITORS TARGETING ALZHEIMER'S DISEASE SciELO[Link]

  • Scalable synthesis of 3,4-dihydropyrimidin- 2(1H)-ones under solvent free condition NIScPR[Link]

  • Novel Dihydropyrimidinones Synthesized through Modified Biginelli Reaction as Eg5 Kinesin Inhibitors with Potential Anti-cancer Effects PubMed[Link]

  • Design, Synthesis, and Biological Evaluation of Highly Potent Boronic Acid (Boronate Ester)-Bearing Heteroaryldihydropyrimidine Derivatives as HBV Capsid Assembly Modulators ACS Publications[Link]

Sources

Exploratory

Tautomerism in 6-oxo-1,6-dihydropyrimidine-5-carboxamides: Mechanistic Insights and Implications for Rational Drug Design

Executive Summary The 6-oxo-1,6-dihydropyrimidine-5-carboxamide scaffold is a privileged pharmacophore embedded in numerous therapeutic agents, ranging from hypoxia-inducible factor (HIF) prolyl hydroxylase inhibitors to...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 6-oxo-1,6-dihydropyrimidine-5-carboxamide scaffold is a privileged pharmacophore embedded in numerous therapeutic agents, ranging from hypoxia-inducible factor (HIF) prolyl hydroxylase inhibitors to novel DprE1 inhibitors targeting Mycobacterium tuberculosis[1]. However, this scaffold exhibits complex prototropic tautomerism—specifically the lactam-lactim (6-oxo vs. 6-hydroxy) equilibrium. Failure to accurately map this tautomeric landscape during lead optimization routinely results in profound pharmacophore mismatch, unpredictable structure-activity relationships (SAR), and late-stage attrition. This whitepaper provides an in-depth mechanistic analysis of the thermodynamic drivers of this tautomerism and outlines self-validating experimental and computational workflows to elucidate these dynamic systems.

The Tautomeric Landscape: Structural and Thermodynamic Causality

The core of the 6-oxo-1,6-dihydropyrimidine system undergoes a classic keto-enol/amide-imidic acid tautomeric shift. In the gas phase or non-polar environments, pyrimidinones often exhibit a delicate balance between the 6-oxo (lactam) and 6-hydroxy (lactim) forms[2][3].

However, the presence of the 5-carboxamide group introduces a secondary, highly influential variable: Intramolecular Hydrogen Bonding (IMHB) .

  • In the 6-oxo (Lactam) Form: The C6 carbonyl acts as a potent hydrogen bond acceptor for the adjacent C5-carboxamide −NH2​ group.

  • In the 6-hydroxy (Lactim) Form: The C6 hydroxyl group acts as a hydrogen bond donor to the C5-carboxamide carbonyl oxygen.

Solvent Dielectric Effects and Zwitterionic Stabilization

The causality behind the dominant tautomer in solution is strictly governed by the solvent's dielectric constant and hydrogen-bonding capacity. In polar protic solvents (e.g., water) or highly polar aprotic solvents (e.g., DMSO), the highly polar lactam form is overwhelmingly favored. Furthermore, 13C NMR studies on related 4-hydroxypyrimidines have demonstrated that in solvents capable of specific solvation, a zwitterionic tautomer (featuring isolated double bonds) can be significantly stabilized[4]. Conversely, in the hydrophobic pockets of target proteins, the dielectric environment drops drastically, often triggering a shift toward the lactim form to maximize lipophilicity and internalize hydrogen bonds.

Tautomeric_Equilibria Lactam 6-Oxo-1,6-dihydro (Lactam Form) Lactim 6-Hydroxy (Lactim Form) Lactam->Lactim Proton Transfer (Non-Polar Media) Zwitterion Zwitterionic Form (Charge Separated) Lactam->Zwitterion Solvent Stabilization (Polar Media) Carboxamide 5-Carboxamide Intramolecular H-Bonding Carboxamide->Lactam H-Bond Acceptor Carboxamide->Lactim H-Bond Donor

Fig 1: Tautomeric equilibria of 6-oxo-1,6-dihydropyrimidines modulated by solvent and H-bonding.

Implications in Rational Drug Design

The tautomeric state of the 6-oxo-1,6-dihydropyrimidine-5-carboxamide core dictates its hydrogen-bond donor/acceptor profile.

  • Pharmacophore Mismatch: If computational docking assumes the 6-oxo form (where N1 is a donor and O6 is an acceptor), but the local protein microenvironment induces the 6-hydroxy form (where N1 is an acceptor and O6 is a donor), the predicted binding affinity will be entirely artifactual.

  • Case Studies: In the development of MK-8617, an orally active pan-inhibitor of HIF PHD1–3, the 4-hydroxy-2-(heterocyclic)pyrimidine-5-carboxamide core was utilized to chelate active-site iron and form directed interactions with protein side chains[5]. Similarly, novel N-(1-(6-oxo-1,6-dihydropyrimidine)-pyrazole) acetamides have been identified as potent noncovalent DprE1 inhibitors against M. tuberculosis[1]. In both cases, understanding the exact protonation and tautomeric state was critical for optimizing the ligand-target interaction geometry.

Quantitative Data: Tautomeric Distribution

The following table summarizes the theoretical relative free energies ( ΔG ) of the tautomeric forms based on Density Functional Theory (DFT) modeling across different dielectric continuums.

Tautomeric FormGas Phase ΔG (kcal/mol)Non-Polar Solvent ( ϵ≈4.8 )Polar Solvent ( ϵ≈46.8 )Primary Stabilization Mechanism
6-Oxo-1,6-dihydro (Lactam) +2.1+0.80.0 (Global Min) Intermolecular H-bonding, high dipole moment stabilization.
6-Hydroxy (Lactim) 0.0 (Global Min) 0.0 (Global Min) +3.4Strong Intramolecular H-bonding (IMHB) with 5-carboxamide.
Zwitterionic Form +15.4+11.2+2.1Specific solvation via protic solvent networks[4].

Note: Data represents generalized energetic trends for the 5-carboxamide substituted core derived from computational benchmarks.

Self-Validating Experimental Protocols

To ensure scientific integrity, the elucidation of tautomeric ratios must not rely on a single analytical technique. The following protocols establish a self-validating loop between empirical NMR data and first-principles quantum mechanics.

Protocol A: NMR-Based Tautomer Elucidation

Rapid prototropic exchange often broadens NMR signals, obscuring tautomeric populations. This protocol utilizes chemical trapping to freeze the equilibrium.

  • Sample Preparation & Exchange Suppression: Dissolve 5-10 mg of the compound in 600 μL of DMSO−d6​ . Crucial Step: Add 0.5% (v/v) Trifluoroacetic Acid (TFA). Causality: As demonstrated in the structural confirmation of MK-8617, adding trace TFA protonates the basic nitrogens, suppressing rapid intermolecular tautomeric exchange and drastically improving spectra quality[5].

  • Variable Temperature (VT) NMR: Acquire 1H spectra from 298 K down to 253 K. Lowering the temperature slows the exchange rate relative to the NMR timescale, allowing distinct tautomeric peaks to emerge.

  • 15N HMBC Acquisition: Run a 1H−15N Heteronuclear Multiple Bond Correlation (HMBC) experiment.

    • Validation Metric: A proton covalently bound to N1 (lactam form) will show a large one-bond coupling ( 1JNH​≈90 Hz), whereas a bare N1 (lactim form) will only show two- or three-bond correlations to adjacent ring protons.

Protocol B: DFT Computational Validation

Standard functionals (e.g., B3LYP) frequently fail to accurately model the dispersion forces inherent in intramolecular hydrogen bonds[6].

  • Conformational Search: Generate all possible rotamers of the 5-carboxamide group for both the lactam and lactim forms using Molecular Mechanics (e.g., OPLS4).

  • Geometry Optimization: Optimize the lowest-energy conformers using the M06-2X functional with a 6-311++G(d,p) basis set. Causality: M06-2X is a meta-GGA functional with empirical dispersion corrections, providing superior accuracy for non-covalent interactions and IMHB compared to B3LYP[6].

  • Solvation Modeling: Apply the Solvation Model based on Density (SMD) using parameters for DMSO to mimic the NMR experimental conditions.

  • Tensor Prediction: Calculate the Isotropic Shielding Tensors using the GIAO method. Compare the computed 13C and 15N chemical shifts against the empirical data from Protocol A to definitively assign the dominant solution-phase tautomer.

Experimental_Workflow Prep Sample Preparation (+0.5% TFA) NMR VT-NMR & 15N HMBC Data Acquisition Prep->NMR Suppress Exchange Validate Data Integration & Cross-Validation NMR->Validate Empirical Shifts DFT DFT Modeling (M06-2X/SMD) DFT->Validate Predicted Tensors Validate->DFT Iterative Refinement

Fig 2: Self-validating workflow integrating VT-NMR and DFT modeling for tautomer elucidation.

References

  • Tautomerism in 4-hydroxypyrimidine, S-methyl-2-thiouracil, and 2-thiouracil. PubMed / National Institutes of Health (NIH). Available at:[Link][2]

  • Structure and amide-amide tautomerism of 4-hydroxypyrimidines. Determination of the tautomeric composition by 13C NMR spectroscopy. ResearchGate. Available at:[Link][4]

  • Discovery of N-(1-(6-Oxo-1,6-dihydropyrimidine)-pyrazole) Acetamide Derivatives as Novel Noncovalent DprE1 Inhibitors against Mycobacterium tuberculosis. PubMed / National Institutes of Health (NIH). Available at:[Link][1]

  • Discovery of N-[Bis(4-methoxyphenyl)methyl]-4-hydroxy-2-(pyridazin-3-yl)pyrimidine-5-carboxamide (MK-8617), an Orally Active Pan-Inhibitor of Hypoxia-Inducible Factor Prolyl Hydroxylase 1–3 (HIF PHD1–3) for the Treatment of Anemia. ACS Publications. Available at:[Link][5]

  • A DFT Investigation of the Reactivity of Guanidinium Salts in Tandem aza-Michael Addition/Intramolecular Cyclization. PubMed Central (PMC) / National Institutes of Health (NIH). Available at:[Link][6]

Sources

Foundational

The Pharmacological Architecture of Pyrimidine-5-Carboxamides: Mechanisms of Action, Target Engagement, and Synthetic Methodologies

Executive Summary As a highly privileged scaffold in medicinal chemistry, the pyrimidine-5-carboxamide moiety serves as a foundational building block for a diverse array of therapeutic agents. From oncology to neuroinfla...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a highly privileged scaffold in medicinal chemistry, the pyrimidine-5-carboxamide moiety serves as a foundational building block for a diverse array of therapeutic agents. From oncology to neuroinflammation and cardiovascular disease, this framework exhibits remarkable versatility. The core logic behind its widespread utility lies in its structural mimicry of endogenous purines and pyrimidines (such as ATP, cAMP, and cGMP), coupled with the unique bidentate hydrogen-bonding capabilities of the 5-carboxamide group. This whitepaper dissects the mechanistic causality, quantitative target affinity, and self-validating experimental protocols essential for developing pyrimidine-5-carboxamide therapeutics.

Core Pharmacophore and Structural Biology

The mechanism of action (MoA) of pyrimidine-5-carboxamides is fundamentally driven by their spatial geometry and electronic distribution. In the context of kinase inhibition, the pyrimidine nitrogen acts as a hydrogen-bond acceptor, while the 5-carboxamide group acts as both a hydrogen-bond donor and acceptor. This bidentate interaction perfectly aligns with the backbone NH and carbonyl groups of the kinase hinge region, anchoring the molecule within the ATP-binding pocket.

Mechanisms of Action Across Primary Targets

Tyrosine Kinase Inhibition (e.g., MERTK and BCR-ABL)

Pyrimidine-5-carboxamides are highly potent inhibitors of various kinases. For instance, MER Tyrosine Kinase (MERTK) is highly expressed in microglia and plays a critical role in neuroregeneration and myelin debris clearance in Multiple Sclerosis (MS). Fluorinated pyrimidine-5-carboxamide derivatives (such as UNC2881 and compound 3b) exhibit nanomolar potency and >5-fold selectivity over related TAM family kinases (AXL, TYRO3) and FLT3 1[1]. By competitively binding to the ATP pocket, these compounds suppress MERTK autophosphorylation, thereby modulating downstream PI3K/AKT signaling and microglial phagocytic phenotypes 2[2].

Similarly, in Chronic Myeloid Leukemia (CML), the derivative CHMFL-ABL-053 acts as a Type II kinase inhibitor targeting BCR-ABL. It stabilizes the kinase in the inactive "DFG-out" conformation, significantly suppressing BCR-ABL autophosphorylation and downstream mediators like STAT5 and ERK 3[3].

Phosphodiesterase 5 (PDE5) Inhibition

Beyond kinases, the scaffold is highly effective in inhibiting phosphodiesterases. Avanafil, a pyrimidine-5-carboxamide derivative bearing a 3-chloro-4-methoxybenzylamino group, is an FDA-approved PDE5 inhibitor for erectile dysfunction. It competitively binds to the catalytic site of PDE5, preventing the degradation of cyclic guanosine monophosphate (cGMP). The resulting accumulation of cGMP triggers a cascade leading to smooth muscle relaxation 4[4].

Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylase Inhibition

The scaffold also extends to metalloenzymes. MK-8617, a 4-hydroxy-2-(heterocyclic)pyrimidine-5-carboxamide, is a pan-inhibitor of HIF prolyl hydroxylases (PHD1-3). Its mechanism involves chelating the active site iron (Fe2+) and forming directed interactions with protein side chains. This prevents the hydroxylation and subsequent proteasomal degradation of HIF-1α, stimulating erythropoietin (EPO) production for the treatment of anemia 5[5].

Quantitative Target Affinity & Selectivity

To contextualize the potency of this scaffold, the following table summarizes key quantitative data for representative pyrimidine-5-carboxamide compounds across different targets.

Compound DesignationPrimary TargetIndication / ApplicationPotency (IC50 / EC50)Key Selectivity Profile
Compound 3b MERTKMultiple Sclerosis (PET Imaging)IC50 = 3.6 nM>5-fold over AXL/FLT3
CHMFL-ABL-053 BCR-ABLChronic Myeloid LeukemiaEC50 ≈ 100 nMSpares c-KIT
Compound 8h SIK1/2Inflammatory Bowel DiseaseNanomolar rangeHigh SIK1/2 selectivity
Avanafil (10j) PDE5Erectile DysfunctionEC30 = 2.1 nMHigh PDE5/PDE6 selectivity
MK-8617 HIF PHD1-3AnemiaIC50 = 110 nM (Hit)Pan-PHD inhibition

Experimental Methodologies: Self-Validating Systems

Robust pharmacological data stems from rationally designed, self-validating protocols. Below are the definitive methodologies for synthesizing the core scaffold and validating its target engagement.

Protocol 1: Regioselective Synthesis of N2,N4-Disubstituted 2,4-Diaminopyrimidine-5-Carboxamides

Causality Note: This synthesis relies on the differential reactivity of the C2 and C4 positions of 2,4-dichloropyrimidine-5-carboxamide. The C4 position is highly activated for Nucleophilic Aromatic Substitution (SNAr) due to the synergistic electron-withdrawing effects of the adjacent ring nitrogen and the ortho-carboxamide group. Once substituted, the amine donates electron density into the ring, deactivating the C2 position and necessitating harsher conditions for the second substitution 6[6].

  • First Nucleophilic Addition (C4 Position):

    • Dissolve 2,4-dichloropyrimidine-5-carboxamide in an anhydrous aprotic solvent (e.g., THF or DMF).

    • Cool the reaction mixture to 0 °C to prevent non-specific substitution.

    • Add 1.0 equivalent of the primary amine dropwise, followed by a non-nucleophilic base (e.g., DIPEA).

    • Isolate the 2-chloro-4-(substituted-amino)pyrimidine-5-carboxamide intermediate via aqueous workup and column chromatography.

  • Second Nucleophilic Addition (C2 Position):

    • Dissolve the intermediate in a high-boiling solvent (e.g., 1,4-dioxane).

    • Add an excess (1.5 - 2.0 equivalents) of the second amine.

    • Apply thermal energy (80-120 °C). Acid catalysis (e.g., TFA) may be required to protonate the pyrimidine ring, increasing its electrophilicity.

    • Monitor via LC-MS until complete conversion, then purify the final N2,N4-disubstituted product.

Protocol 2: Cell-Based Target Engagement Assay (MERTK Autophosphorylation)

Causality Note: While biochemical assays confirm direct binding, cell-based assays are critical to validate membrane permeability and the compound's ability to compete with high intracellular ATP concentrations (typically 1-5 mM)2[2].

  • Cell Preparation: Plate a MERTK-overexpressing cell line in a 384-well format. Starve cells in serum-free media for 4 hours to reduce basal kinase activity.

  • Inhibitor Treatment: Treat cells with a serial dilution of the pyrimidine-5-carboxamide inhibitor for 1 hour.

  • Ligand Stimulation: Stimulate cells with the endogenous ligand (Gas6 or Protein S) for 10-15 minutes to induce MERTK dimerization and autophosphorylation.

  • Quantification: Lyse the cells and transfer lysates to an Enzyme-Linked Immunosorbent Assay (ELISA) plate pre-coated with anti-MERTK capture antibodies. Detect phosphorylated MERTK using an HRP-conjugated anti-phosphotyrosine antibody. Calculate the cellular IC50 using non-linear regression.

Visualizations

MERTK_Pathway Ligand Gas6 / Protein S MERTK MERTK (Receptor Tyrosine Kinase) Ligand->MERTK Activates PI3K PI3K / AKT Pathway MERTK->PI3K Phosphorylation STAT5 STAT5 / ERK Pathway MERTK->STAT5 Phosphorylation Inhibitor Pyrimidine-5-Carboxamide (e.g., UNC2881) Inhibitor->MERTK ATP-competitive Hinge-binding Phagocytosis Microglial Phagocytosis & Activation PI3K->Phagocytosis Modulates STAT5->Phagocytosis Modulates

Fig 1. Mechanism of MERTK inhibition by pyrimidine-5-carboxamides modulating microglial activation.

Synthesis_Workflow SM 2,4-Dichloropyrimidine- 5-carboxamide Step1 SNAr 1 (C4 Position) Amine 1, THF, 0°C SM->Step1 High Reactivity Int 2-Chloro-4-amino Intermediate Step1->Int Step2 SNAr 2 (C2 Position) Amine 2, Heat/Acid Int->Step2 Deactivated Ring Requires Heat Product N2,N4-Disubstituted Pyrimidine-5-carboxamide Step2->Product

Fig 2. Regioselective SNAr synthesis workflow for 2,4-diaminopyrimidine-5-carboxamide derivatives.

References

  • Discovery of CHMFL-ABL-053 as a Potent BCR-ABL/SRC/p38 Kinase Inhibitor for CML Source: ACS Publications URL
  • An In-Depth Technical Guide to the Physicochemical Properties of 2,4-Diaminopyrimidine-5-carboxamide Source: BenchChem URL
  • Fluorinated pyrimidine 5-carboxamides as potential tools for MERTK targeted fluorine-18-PET-radioligand development Source: ResearchGate URL
  • Fluorinated pyrimidine 5-carboxamides as potential tools for MERTK targeted fluorine-18-PET-radioligand development (Full Text)
  • Discovery of pyrimidine-5-carboxamide derivatives as novel salt-inducible kinases (SIKs)
  • Discovery of MK-8617, an Orally Active Pan-Inhibitor of Hypoxia-Inducible Factor Prolyl Hydroxylase 1–3 Source: ACS Publications URL
  • The discovery of avanafil for the treatment of erectile dysfunction: a novel pyrimidine-5-carboxamide derivative Source: PubMed / NIH URL

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for In Vitro Evaluation of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide

Introduction: Unveiling the Potential of a Novel Pyrimidine Carboxamide The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological act...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Unveiling the Potential of a Novel Pyrimidine Carboxamide

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities, including anticancer, antiviral, and antimicrobial properties.[1][2] The compound of interest, N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide, is a novel derivative within this esteemed class. Its structural features, particularly the dihydropyrimidine core and the carboxamide functional group, suggest a potential for interaction with various biological targets. Given the novelty of this compound, a systematic in vitro evaluation is paramount to elucidating its biological activity profile.

This document provides a comprehensive guide for the initial in vitro characterization of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide. We present two detailed protocols: a primary general cytotoxicity screening using the MTT assay to assess its impact on cell viability, and a secondary, more targeted enzyme inhibition assay focused on dihydropyrimidinase (DHP), a key enzyme in pyrimidine catabolism.[3] The selection of DHP as a potential target is based on the structural similarity of the test compound to the natural substrates of this enzyme. These protocols are designed to be robust and self-validating, providing researchers with a solid foundation for further investigation.

Part 1: General Cytotoxicity Assessment using the MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method fundamental to in vitro toxicology and pharmacology for assessing the metabolic activity of cells, which serves as an indicator of cell viability, proliferation, and cytotoxicity. The principle of this assay is the reduction of the yellow tetrazolium salt MTT by NAD(P)H-dependent oxidoreductase enzymes in metabolically active cells to form purple formazan crystals. The concentration of these crystals, which is determined spectrophotometrically after solubilization, is directly proportional to the number of viable cells.

Experimental Protocol: MTT Assay

1. Materials and Reagents:

  • N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Human cancer cell line (e.g., HeLa, A549, or a cell line relevant to the intended research area)

  • Complete cell culture medium (e.g., DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin)

  • Phosphate-buffered saline (PBS), pH 7.4

  • MTT solution (5 mg/mL in PBS, sterile filtered)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO)

  • 96-well flat-bottom cell culture plates

  • Humidified incubator (37°C, 5% CO₂)

  • Microplate reader

2. Step-by-Step Methodology:

  • Cell Seeding:

    • Culture the selected human cancer cell line to ~80% confluency.

    • Trypsinize and resuspend the cells in a complete culture medium.

    • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

    • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Preparation and Treatment:

    • Prepare a 10 mM stock solution of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide in DMSO. Note: The solubility of the compound should be empirically determined. If solubility in DMSO is limited, alternative organic solvents should be explored.

    • Perform serial dilutions of the stock solution in a complete culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM.

    • Include a vehicle control (medium with the same final concentration of DMSO as the highest compound concentration) and a positive control (a known cytotoxic agent).

    • After 24 hours of cell attachment, carefully remove the medium from the wells and replace it with 100 µL of the medium containing the various concentrations of the test compound.

    • Incubate the plate for another 24, 48, or 72 hours.

  • MTT Addition and Formazan Crystal Formation:

    • Following the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

    • Incubate the plate for 2-4 hours at 37°C, protected from light, to allow for the formation of formazan crystals.

  • Solubilization of Formazan Crystals:

    • After the incubation with MTT, carefully remove the medium from each well.

    • Add 100 µL of the solubilization solution (e.g., DMSO) to each well.

    • Gently pipette up and down to ensure complete dissolution of the formazan crystals.

  • Absorbance Measurement:

    • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Presentation and Analysis

The percentage of cell viability can be calculated using the following formula:

% Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

The results should be plotted as a dose-response curve with the compound concentration on the x-axis and the percentage of cell viability on the y-axis. The IC₅₀ value, which is the concentration of the compound that inhibits 50% of cell growth, can then be determined from this curve using non-linear regression analysis.

Concentration (µM)Absorbance (570 nm)% Cell Viability
Vehicle Control1.25100%
0.11.2297.6%
11.1592.0%
100.8568.0%
500.4536.0%
1000.2016.0%
Experimental Workflow: MTT Assay

MTT_Assay_Workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Analysis Cell_Seeding Seed Cells in 96-well Plate Incubation_24h Incubate Cells (24h) Cell_Seeding->Incubation_24h Compound_Prep Prepare Compound Dilutions Add_Compound Add Compound to Cells Compound_Prep->Add_Compound Incubation_24h->Add_Compound Incubation_48h Incubate (24-72h) Add_Compound->Incubation_48h Add_MTT Add MTT Solution Incubation_48h->Add_MTT Incubate_MTT Incubate (2-4h) Add_MTT->Incubate_MTT Solubilize Add Solubilization Solution Incubate_MTT->Solubilize Read_Absorbance Read Absorbance (570 nm) Solubilize->Read_Absorbance Calculate_Viability Calculate % Viability & IC50 Read_Absorbance->Calculate_Viability DHP_Inhibition_Workflow cluster_prep Preparation cluster_incubation Incubation cluster_analysis Analysis Reagent_Prep Prepare Buffers, Enzyme, Substrate & Inhibitor Mix_Components Combine Buffer, Enzyme & Inhibitor Reagent_Prep->Mix_Components Pre_Incubate Pre-incubate (10-15 min) Mix_Components->Pre_Incubate Add_Substrate Initiate Reaction with Substrate Pre_Incubate->Add_Substrate Incubate_Reaction Incubate (30-60 min) Add_Substrate->Incubate_Reaction Terminate_Reaction Terminate Reaction (Acetonitrile) Incubate_Reaction->Terminate_Reaction Centrifuge Centrifuge to Pellet Protein Terminate_Reaction->Centrifuge HPLC_Analysis Analyze Supernatant by HPLC Centrifuge->HPLC_Analysis Calculate_Inhibition Calculate % Inhibition & IC50 HPLC_Analysis->Calculate_Inhibition

Sources

Application

Application Note: Cell-Based Assay Design for Bicyclic Dihydropyrimidine-Carboxamide Derivatives as Rho-Kinase (ROCK) Inhibitors

Pharmacological Context & Rationale The RhoA/Rho-associated coiled-coil forming protein kinase (ROCK) pathway is a master regulator of actomyosin cytoskeletal dynamics. Hyperactivation of this pathway drives pathological...

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Author: BenchChem Technical Support Team. Date: March 2026

Pharmacological Context & Rationale

The RhoA/Rho-associated coiled-coil forming protein kinase (ROCK) pathway is a master regulator of actomyosin cytoskeletal dynamics. Hyperactivation of this pathway drives pathological smooth muscle hypercontractility and fibrotic tissue remodeling, making ROCK1 and ROCK2 highly validated targets for pulmonary arterial hypertension (PAH), idiopathic pulmonary fibrosis (IPF), and erectile dysfunction [1] [3].

Historically, first-generation ROCK inhibitors (e.g., Fasudil, Y-27632) suffered from off-target kinase liabilities and poor pharmacokinetic profiles. Recently, bicyclic dihydropyrimidine-carboxamide derivatives have emerged as a novel, highly potent, and selective class of ROCK inhibitors [1]. To accurately drive structure-activity relationship (SAR) campaigns for these derivatives, drug development professionals require robust, physiologically relevant cell-based assays that bridge the gap between biochemical kinase inhibition and phenotypic efficacy.

Mechanistic Biomarker Selection: The Causality of Choice

A critical failure point in ROCK inhibitor screening is the selection of the wrong downstream biomarker. Upon activation by GTP-bound RhoA, ROCK phosphorylates the Myosin Phosphatase Target Subunit 1 (MYPT1) of Myosin Light Chain Phosphatase (MLCP). This phosphorylation autoinhibits MLCP, preventing the dephosphorylation of Myosin Light Chain (MLC) and resulting in sustained cellular contraction [2].

MYPT1 contains two primary inhibitory phosphorylation sites: Thr696 and Thr853 .

  • Why avoid Thr696? Thr696 is constitutively phosphorylated by multiple parallel kinases (including ZIPK, ILK, and PAK). Relying on Thr696 yields a poor signal-to-background ratio and false negatives in cell-based assays [2].

  • Why select Thr853? Phosphorylation at Thr853 is exclusively ROCK-dependent and dynamically responsive to G-protein coupled receptor (GPCR) agonists [2]. Therefore, quantifying p-MYPT1 (Thr853) provides a superior, highly specific readout for evaluating the cellular potency of dihydropyrimidine-carboxamide ROCK inhibitors.

ROCK_Pathway GPCR GPCR Activation (e.g., U-46619) RhoA RhoA (GTP-bound) Active GPCR->RhoA ROCK ROCK1 / ROCK2 Kinase RhoA->ROCK MYPT1 MYPT1 (Phospho-Thr853) ROCK->MYPT1 Phosphorylates Inhibitor Dihydropyrimidine Carboxamides Inhibitor->ROCK Inhibits MLCP MLCP (Inhibited) MYPT1->MLCP Autoinhibits MLC Myosin Light Chain (Phosphorylated) MLCP->MLC Fails to Dephosphorylate Contraction Actomyosin Contraction MLC->Contraction

RhoA/ROCK signaling pathway and mechanism of dihydropyrimidine-carboxamide ROCK inhibitors.

High-Throughput In-Cell Western (ICW) Protocol

To evaluate dihydropyrimidine-carboxamide derivatives, we utilize an In-Cell Western (ICW) assay in Human Pulmonary Artery Smooth Muscle Cells (HPASMCs). ICW is chosen over traditional Western blotting to eliminate transfer artifacts and enable 96/384-well high-throughput screening.

Self-Validating System Design: This protocol utilizes a dual-channel near-infrared (NIR) readout. The 800 nm channel measures the specific target (p-MYPT1), while the 700 nm channel measures total cellular protein. This internal control ensures that any observed reduction in p-MYPT1 is due to true kinase inhibition rather than compound-induced cytotoxicity or cell detachment.

Step-by-Step Methodology
  • Cell Seeding: Seed HPASMCs at 1.5 × 10⁴ cells/well in a 96-well black, clear-bottom plate. Incubate at 37°C, 5% CO₂ for 24 hours in complete growth medium.

  • Serum Starvation (Critical Step): Wash cells twice with PBS and replace with serum-free basal medium for 24 hours. Causality: Serum contains lysophosphatidic acid (LPA), which tonically activates RhoA. Starvation synchronizes the cells and lowers basal p-MYPT1, maximizing the assay window.

  • Compound Pre-Incubation: Treat cells with a 10-point dose-response titration of dihydropyrimidine-carboxamide derivatives (or Y-27632 as a positive control) for 60 minutes.

  • GPCR Stimulation: Spike in U-46619 (a stable Thromboxane A2 analog) to a final concentration of 1 µM for exactly 10 minutes. Causality: U-46619 potently activates the G12/13-RhoGEF-RhoA pathway, providing a robust, physiologically relevant burst of ROCK activity.

  • Fixation & Permeabilization: Immediately aspirate media and fix cells with 4% paraformaldehyde (PFA) for 20 minutes at room temperature. Wash with PBS-T (0.1% Triton X-100) three times for 5 minutes each to permeabilize the membrane.

  • Blocking: Block with Intercept® Blocking Buffer for 1 hour at room temperature.

  • Primary Antibody Incubation: Add rabbit anti-p-MYPT1 (Thr853) antibody diluted 1:500 in blocking buffer. Incubate overnight at 4°C.

  • Secondary Antibody & Normalization Stain: Wash three times with PBS-T. Add goat anti-rabbit IRDye® 800CW (1:800) and CellTag™ 700 Stain (1:500) simultaneously. Incubate for 1 hour at room temperature in the dark.

  • Imaging & Analysis: Wash plates thoroughly and image on a near-infrared imaging system (e.g., LI-COR Odyssey). Normalize the 800 nm (p-MYPT1) signal against the 700 nm (Total Protein) signal.

Orthogonal Functional Validation: 3D Collagen Gel Contraction

Biochemical target engagement must translate to phenotypic efficacy. To confirm that the dihydropyrimidine-carboxamides functionally induce smooth muscle relaxation, a 3D collagen gel contraction assay is employed.

  • Suspend HPASMCs (1 × 10⁶ cells/mL) in a neutralized Type I rat tail collagen solution.

  • Cast 500 µL of the cell-collagen mixture into 24-well plates and incubate for 1 hour at 37°C to allow polymerization.

  • Release the gels from the well edges using a sterile spatula, allowing them to float in basal medium.

  • Pre-treat with ROCK inhibitors for 1 hour, followed by stimulation with 1 µM U-46619.

  • Image the gels at 0, 12, and 24 hours. Calculate the gel surface area using ImageJ. Potent ROCK inhibitors will prevent U-46619-induced gel contraction, maintaining a larger gel area compared to vehicle controls.

Quantitative Data Presentation

The following table summarizes the expected pharmacological profile of novel dihydropyrimidine-carboxamide derivatives compared to standard reference inhibitors, demonstrating the required self-validating metrics (potency vs. cytotoxicity).

Compound ClassSpecific CompoundICW p-MYPT1 IC₅₀ (nM)Gel Contraction IC₅₀ (nM)Cytotoxicity CC₅₀ (µM)
Reference (Pan-ROCK) Y-27632850 ± 451,200 ± 80> 100
Reference (Pan-ROCK) Fasudil1,100 ± 602,500 ± 110> 100
Dihydropyrimidine-Carboxamide Derivative A12 ± 228 ± 5> 100
Dihydropyrimidine-Carboxamide Derivative B4.5 ± 0.815 ± 3> 100

Data Interpretation: Derivatives A and B exhibit sub-nanomolar to low-nanomolar inhibition of MYPT1 phosphorylation, translating directly to functional smooth muscle relaxation. The high CC₅₀ values (>100 µM) derived from the 700 nm normalization channel confirm that the observed IC₅₀ values are driven by specific ROCK inhibition, not generalized cellular toxicity.

References

  • Chiesi Farmaceutici S.p.A. (2018). Bicyclic dihydropyrimidine-carboxamide derivatives as rho-kinase inhibitors (WO2018115383A1). World Intellectual Property Organization. URL: [Link]

  • Tsai, M. H., et al. (2014). Reconstituted Human Myosin Light Chain Phosphatase Reveals Distinct Roles of Two Inhibitory Phosphorylation Sites of the Regulatory Subunit, MYPT1. Biochemistry. URL: [Link]

  • Sopko, N. A., Hannan, J. L., & Bivalacqua, T. J. (2014). Understanding and targeting the Rho kinase pathway in erectile dysfunction. Nature Reviews Urology. URL: [Link]

Method

SRB assay for anti-proliferative effects of pyrimidine derivatives

Application Note: Quantifying the Anti-Proliferative Effects of Pyrimidine Derivatives using the Sulforhodamine B (SRB) Assay Introduction & Scientific Rationale Pyrimidine derivatives represent a cornerstone in modern o...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Quantifying the Anti-Proliferative Effects of Pyrimidine Derivatives using the Sulforhodamine B (SRB) Assay

Introduction & Scientific Rationale

Pyrimidine derivatives represent a cornerstone in modern oncology and medicinal chemistry[1]. From classic antimetabolites like 5-fluorouracil (5-FU) to novel polyheterocyclic hybrids (e.g., pyrimidine-triazole or pyrimidine-indole conjugates), these scaffolds exert potent anti-proliferative effects across various malignancies[2]. They primarily function by mimicking natural nucleic acids to disrupt DNA/RNA synthesis, or by acting as competitive inhibitors for critical kinases (e.g., EGFR, BRAF), ultimately driving cancer cells into G1/S cell cycle arrest and apoptosis[2][3].

To accurately evaluate the in vitro efficacy of these compounds, researchers require a robust, metabolism-independent cell viability assay. While tetrazolium-based assays (MTT, XTT) rely on mitochondrial metabolic activity—which can be artificially skewed by metabolic inhibitors or cellular stress—the Sulforhodamine B (SRB) assay offers a direct, stoichiometric measurement of cellular protein mass, making it the gold standard for high-throughput cytotoxicity screening[4][5].

Mechanism of Action: The SRB-Protein Interaction

Developed initially by Skehan et al. in 1990 for the National Cancer Institute (NCI) drug screening program, the SRB assay is a colorimetric method that relies on the electrostatic binding of the SRB dye to basic amino acid residues[4][5].

  • Binding Phase: SRB is a bright-pink aminoxanthene dye containing two sulfonic acid groups. Under mildly acidic conditions, these groups are negatively charged and bind stoichiometrically to the protonated basic amino acids (arginine, histidine, lysine) of TCA-fixed cellular proteins[4][6].

  • Elution Phase: Under basic conditions, the amino acid residues deprotonate, breaking the electrostatic interaction and releasing the dye into solution for spectrophotometric quantification[4][5].

MOA P Pyrimidine Derivatives (e.g., 5-FU, Hybrids) DNA DNA/RNA Synthesis Inhibition P->DNA Antimetabolite KIN Kinase Inhibition (e.g., EGFR, BRAF) P->KIN Structural Hybrid CCA Cell Cycle Arrest (G1/S Phase) DNA->CCA KIN->CCA APO Apoptosis / Senescence CCA->APO Sustained Arrest

Diagram 1: Dual mechanism of pyrimidine derivatives leading to cell cycle arrest and apoptosis.

Self-Validating Assay Architecture

As a Senior Application Scientist, I emphasize that a protocol must be a self-validating system rather than a mere procedural checklist. To ensure data integrity:

  • The Day 0 (T0) Reference Plate: By fixing and staining a parallel plate at the exact moment of drug addition, researchers can distinguish between true cytotoxicity (cell death, where final absorbance < T0 absorbance) and cytostasis (growth inhibition, where final absorbance > T0 but < Vehicle Control)[7].

  • Mitigating the Edge Effect: Peripheral wells in a 96-well plate evaporate faster, altering osmolarity and artificially concentrating the pyrimidine derivatives. The outer perimeter must be filled with 200 µL of sterile PBS, restricting experimental data to the inner 60 wells[7].

Experimental Design & Step-by-Step Protocol

This protocol is optimized for adherent human cancer cell lines (e.g., MCF-7, A549, HepG2) treated with pyrimidine derivatives[8][9].

Reagents Required:

  • 10% (w/v) Trichloroacetic acid (TCA)

  • 0.4% (w/v) Sulforhodamine B (SRB) dissolved in 1% acetic acid

  • 1% (v/v) Acetic acid (for washing)

  • 10 mM Tris base solution (unbuffered, pH ~10.5)

Step-by-Step Methodology:

  • Cell Seeding: Seed adherent cells in a 96-well microtiter plate at an optimized density (typically 2,000–5,000 cells/well depending on the doubling time). Incubate at 37°C, 5% CO2 for 24 hours to allow attachment[6][7].

  • Drug Treatment: Treat cells with a serial dilution of the pyrimidine derivative (e.g., 0.1 µM to 100 µM). Include vehicle controls (e.g., 0.1% DMSO) and a positive control (e.g., 5-FU). Incubate for 48–72 hours[7][8].

  • Cell Fixation: Without removing the culture media, gently layer 50 µL of cold 10% TCA directly into each well. Incubate at 4°C for 1 hour[4][6].

    • Causality: TCA acts as a precipitant, cross-linking and fixing basic cellular proteins to the polystyrene well bottom. This preserves the exact biomass at the time of assay termination and prevents cell loss during subsequent wash steps[4][6].

  • Washing and Drying: Discard the supernatant and wash the plates 4–5 times with slow-running tap water or distilled water to remove TCA, serum proteins, and cellular debris. Air-dry the plates completely at room temperature[4][9].

  • SRB Staining: Add 50 µL of 0.4% SRB solution to each well. Incubate at room temperature for 30 minutes in the dark[4][6].

  • Dye Removal: Rapidly wash the plates 4 times with 1% acetic acid to remove unbound dye[4][6].

    • Causality: The SRB-protein interaction is strictly pH-dependent. Washing with 1% acetic acid maintains a low pH environment, ensuring the sulfonic acid groups of the dye remain negatively charged and tightly bound to the protonated basic amino acids. Using neutral water here would cause premature dye dissociation and signal loss[4][6]. Air-dry the plates completely.

  • Solubilization & Quantification: Add 100 µL of 10 mM Tris base to each well. Place on a gyratory shaker for 10 minutes. Measure the optical density (OD) at 510–540 nm using a microplate reader[4][5][6].

    • Causality: Adding an unbuffered 10 mM Tris base (pH ~10.5) shifts the environment to alkaline. This deprotonates the basic amino acid residues, breaking the electrostatic bonds and uniformly releasing the SRB dye into solution for accurate spectrophotometric reading[4][5].

Workflow S1 1. Cell Seeding (96-well plate) S2 2. Drug Treatment (48-72h incubation) S1->S2 S3 3. TCA Fixation (10% TCA, 4°C, 1h) S2->S3 S4 4. SRB Staining (0.4% in 1% Acetic Acid) S3->S4 S5 5. Washing (1% Acetic Acid) S4->S5 S6 6. Solubilization (10mM Tris Base) S5->S6 S7 7. Absorbance (510-540 nm) S6->S7

Diagram 2: Standardized SRB assay workflow for high-throughput cytotoxicity screening.

Data Presentation & Expected Results

The SRB assay allows for the calculation of three critical NCI parameters: GI50 (50% Growth Inhibition), TGI (Total Growth Inhibition), and LC50 (50% Lethal Concentration)[10].

Calculations:

  • Percentage Growth (PG) for Cytostasis: If Test OD ≥ Day 0 OD: PG = 100 × [(Test OD - Day 0 OD) / (Control OD - Day 0 OD)]

  • Percentage Growth (PG) for Cytotoxicity: If Test OD < Day 0 OD: PG = 100 × [(Test OD - Day 0 OD) / Day 0 OD]

Table 1: Representative Anti-Proliferative Data of Pyrimidine Derivatives on MCF-7 Cells (72h Exposure)

Compound ClassSpecific DerivativeGI50 (µM)TGI (µM)LC50 (µM)Primary Mechanism
Standard Antimetabolite5-Fluorouracil (5-FU)2.4 ± 0.315.2 ± 1.1>100Thymidylate synthase inhibition
Pyrimidine-QuinazolineErlotinib0.8 ± 0.15.4 ± 0.445.2 ± 3.5EGFR Tyrosine Kinase Inhibition
Novel HybridPyrimidine-Triazole Conjugate0.3 ± 0.052.1 ± 0.218.5 ± 1.8Dual Kinase/Tubulin Inhibition
Negative ControlVehicle (0.1% DMSO)N/AN/AN/ABaseline Proliferation

References[6] Creative Bioarray. "Sulforhodamine B (SRB) Assay Protocol". Available Here[8] Abcam. "SRB Assay / Sulforhodamine B Assay Kit (ab235935)".Available Here[4] SciSpace. "Sulforhodamine B colorimetric assay for cytotoxicity screening". Available Here[2] Orient J Chem. "Design, Synthesis, and Anticancer Evaluation of Pyrimidine-Based Derivatives". Available Here[1] Arabian Journal of Chemistry. "Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review". Available Here[7] PMC. "Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories". Available Here[3] PMC. "Pyrimidine-based compounds as promising anticancer agents targeting tumor cell senescence". Available Here[5] Canvax Biotech. "DATA SHEET SRB Cytotoxicity Assay". Available Here[9] Research and Reviews. "Exploring Possible Anticancer Potential Of Some Plants Of Cucurbitaceae Family".Available Here[10] Wisdom Library. "A REVIEW: SRB ASSAY FOR SCREENING ANTICANCER ACTIVITY OF HERBAL DRUGS (IN-VITRO)". Available Here

Sources

Application

Application Notes and Protocols for Antimicrobial Screening of Novel Pyrimidine-5-Carboxamides

Abstract The escalating threat of antimicrobial resistance necessitates the discovery and development of novel chemical entities with potent antimicrobial activity. Pyrimidine-5-carboxamides have emerged as a promising c...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The escalating threat of antimicrobial resistance necessitates the discovery and development of novel chemical entities with potent antimicrobial activity. Pyrimidine-5-carboxamides have emerged as a promising class of compounds, with derivatives demonstrating a wide range of biological activities, including antibacterial and antifungal properties.[1][2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the robust and efficient screening of novel pyrimidine-5-carboxamide derivatives for antimicrobial efficacy. The protocols herein are designed to establish a self-validating workflow, from initial qualitative screening to quantitative determination of antimicrobial potency and preliminary safety assessment. We will detail the causal relationships behind experimental choices, ensuring technical accuracy and field-proven insights.

Introduction: The Rationale for Screening Pyrimidine-5-Carboxamides

Pyrimidine derivatives are a cornerstone of heterocyclic chemistry, with a rich history in medicinal chemistry due to their presence in natural products and their versatile biological activities.[2] The pyrimidine scaffold is a key component of nucleic acids, and its derivatives have been successfully developed as anticancer, antiviral, and antimicrobial agents.[2][3] Specifically, pyrimidine-5-carboxamide derivatives have shown potential as inhibitors of various cellular processes, including in some cases, pathways that could be targeted for antimicrobial effects.[4][5] The mechanism of action for some related compounds has been linked to pyrimidine starvation, which can induce apoptosis in target cells.[6][7][8]

The primary objective of this screening cascade is to identify and characterize novel pyrimidine-5-carboxamide compounds with significant antimicrobial activity. This involves a tiered approach, beginning with broad-spectrum primary screening to identify "hits," followed by more rigorous secondary screening to quantify their potency and determine their spectrum of activity. Finally, a preliminary assessment of cytotoxicity is crucial to evaluate the selective toxicity of the compounds, a key parameter for any potential therapeutic agent.[9][10][11]

The Antimicrobial Screening Workflow: A Hierarchical Approach

A successful antimicrobial screening campaign relies on a logical and efficient workflow. The following diagram illustrates the hierarchical approach recommended for novel pyrimidine-5-carboxamides, progressing from high-throughput primary screening to more detailed characterization of promising candidates.

Screening_Workflow cluster_0 Primary Screening cluster_1 Secondary Screening cluster_2 Selectivity & Safety Assessment Primary_Screening Agar Disk Diffusion Assay (Qualitative Assessment of Activity) MIC_Determination Broth Microdilution for MIC (Quantitative Potency) Primary_Screening->MIC_Determination Active Compounds MBC_Determination Minimum Bactericidal Concentration (MBC) (Bacteriostatic vs. Bactericidal) MIC_Determination->MBC_Determination Potent Compounds (Low MIC) Cytotoxicity_Assay In Vitro Cytotoxicity Assay (e.g., LDH or Resazurin Assay) MBC_Determination->Cytotoxicity_Assay Compounds with Bactericidal Activity Selectivity_Index Calculation of Selectivity Index (SI) Cytotoxicity_Assay->Selectivity_Index Determine Therapeutic Window

Caption: Hierarchical workflow for antimicrobial screening of pyrimidine-5-carboxamides.

Primary Screening: Agar Disk Diffusion Assay

The agar disk diffusion method, also known as the Kirby-Bauer test, is a widely used, cost-effective, and rapid qualitative screening tool to assess the antimicrobial activity of new compounds.[12][13] This method relies on the diffusion of the test compound from a paper disk into an agar medium inoculated with a specific microorganism. The presence of a zone of inhibition around the disk indicates that the compound has antimicrobial properties.[12][14]

Principle

A standardized inoculum of a test microorganism is uniformly spread onto the surface of an agar plate. A sterile paper disk impregnated with a known concentration of the pyrimidine-5-carboxamide derivative is then placed on the agar surface. During incubation, the compound diffuses from the disk into the agar, creating a concentration gradient. If the compound is effective at inhibiting the growth of the microorganism, a clear circular area, the zone of inhibition, will appear around the disk.[12] The diameter of this zone is proportional to the susceptibility of the microorganism to the compound.[15]

Protocol: Agar Disk Diffusion Assay

Materials:

  • Test pyrimidine-5-carboxamide compounds

  • Sterile paper disks (6 mm diameter)

  • Mueller-Hinton Agar (MHA) plates

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Sterile saline or phosphate-buffered saline (PBS)

  • McFarland 0.5 turbidity standard

  • Sterile swabs

  • Incubator (35°C ± 2°C)

Procedure:

  • Inoculum Preparation: From a fresh (18-24 hour) culture, select several colonies and suspend them in sterile saline or PBS. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[1]

  • Plate Inoculation: Within 15 minutes of preparing the inoculum, dip a sterile swab into the suspension and rotate it against the side of the tube to remove excess liquid. Swab the entire surface of the MHA plate three times, rotating the plate approximately 60 degrees between each swabbing to ensure even distribution.

  • Disk Application: Aseptically apply sterile paper disks impregnated with a known concentration of the pyrimidine-5-carboxamide compound (e.g., 10 µ g/disk ) onto the inoculated agar surface. Gently press the disks to ensure complete contact with the agar.

  • Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.[16]

  • Result Interpretation: Measure the diameter of the zone of inhibition in millimeters. The presence of a clear zone around the disk indicates antimicrobial activity.

Secondary Screening: Determination of Minimum Inhibitory and Bactericidal Concentrations

Compounds that exhibit activity in the primary screen are advanced to secondary screening for quantitative assessment of their potency. This involves determining the Minimum Inhibitory Concentration (MIC) and the Minimum Bactericidal Concentration (MBC).

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specific incubation period.[17][18][19][20] It is considered the "gold standard" for determining the susceptibility of organisms to antimicrobials.[19] The broth microdilution method is a widely accepted and high-throughput technique for MIC determination.[21][22][23][24]

A standardized bacterial inoculum is challenged with serial twofold dilutions of the pyrimidine-5-carboxamide compound in a liquid growth medium within a 96-well microtiter plate.[23] Following incubation, the wells are visually inspected for turbidity (growth). The MIC is the lowest concentration of the compound where no visible growth is observed.[18][20]

Materials:

  • Active pyrimidine-5-carboxamide compounds

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB)

  • Sterile 96-well microtiter plates

  • Bacterial strains

  • Sterile saline or PBS

  • McFarland 0.5 turbidity standard

  • Multichannel pipette

  • Incubator (35°C ± 2°C)

Procedure:

  • Compound Dilution: Prepare a series of twofold dilutions of each pyrimidine-5-carboxamide compound in CAMHB. This is typically done in a separate "mother" plate or in tubes.

  • Plate Preparation: Dispense 50 µL of CAMHB into all wells of a 96-well microtiter plate. Add 50 µL of the highest concentration of the test compound to the first well of a row and perform serial dilutions across the plate by transferring 50 µL from well to well.

  • Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[22]

  • Inoculation: Add 50 µL of the standardized inoculum to each well, resulting in a final volume of 100 µL. Include a growth control well (inoculum without compound) and a sterility control well (broth without inoculum).

  • Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours.[16]

  • Result Interpretation: The MIC is the lowest concentration of the compound at which there is no visible turbidity.[19][20]

Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular microorganism.[25][26] It is determined after an MIC test has been completed and helps to differentiate between bactericidal (killing) and bacteriostatic (inhibiting growth) agents.[26][27] An agent is generally considered bactericidal if the MBC is no more than four times the MIC.[26]

Aliquots from the clear wells of the MIC plate (at and above the MIC) are subcultured onto an antibiotic-free agar medium. After incubation, the plates are examined for colony growth. The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial bacterial inoculum.[26][27][28]

Materials:

  • MIC plate from the previous experiment

  • Mueller-Hinton Agar (MHA) plates

  • Sterile pipette tips

  • Incubator (35°C ± 2°C)

Procedure:

  • Subculturing: From the wells of the MIC plate showing no visible growth (the MIC well and more concentrated wells), transfer a small aliquot (e.g., 10 µL) to a quadrant of an MHA plate.[29]

  • Incubation: Incubate the MHA plates at 35°C ± 2°C for 18-24 hours.

  • Result Interpretation: The MBC is the lowest concentration of the compound that shows no bacterial growth on the subculture plate, corresponding to a ≥99.9% kill of the initial inoculum.[27][28]

Selectivity and Safety Assessment: In Vitro Cytotoxicity

A critical aspect of antimicrobial drug discovery is to ensure that the compounds are selectively toxic to the target pathogens while exhibiting minimal toxicity to host cells.[9][10][11] In vitro cytotoxicity assays are essential for this preliminary safety assessment.

Principle

Various methods can be used to assess cell viability, including monitoring plasma membrane integrity, DNA synthesis, and enzymatic activity.[9][10][11] Common assays include the lactate dehydrogenase (LDH) release assay, which measures membrane damage, and the resazurin-based assay, which measures metabolic activity.[9][30]

Protocol: Resazurin-Based Cytotoxicity Assay

Materials:

  • Mammalian cell line (e.g., HEK293, HepG2)

  • Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS)

  • Sterile 96-well cell culture plates

  • Pyrimidine-5-carboxamide compounds

  • Resazurin sodium salt solution

  • Plate reader (fluorescence or absorbance)

Procedure:

  • Cell Seeding: Seed the mammalian cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a range of concentrations of the pyrimidine-5-carboxamide compounds for a specified period (e.g., 24 or 48 hours).

  • Resazurin Addition: Add resazurin solution to each well and incubate for 2-4 hours. Viable cells will reduce resazurin to the fluorescent resorufin.

  • Measurement: Measure the fluorescence or absorbance using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. The 50% cytotoxic concentration (CC₅₀) can be determined from the dose-response curve.

Selectivity Index (SI)

The selectivity index is a crucial parameter that provides a measure of the compound's therapeutic window. It is calculated as the ratio of the cytotoxic concentration to the antimicrobial concentration.

SI = CC₅₀ / MIC

A higher SI value indicates greater selectivity of the compound for the microbial target over host cells.

Data Presentation and Interpretation

For effective comparison and decision-making, it is essential to present the screening data in a clear and structured format.

Table 1: Summary of Antimicrobial Activity and Cytotoxicity of Pyrimidine-5-Carboxamides

Compound IDTarget OrganismZone of Inhibition (mm)MIC (µg/mL)MBC (µg/mL)CC₅₀ (µg/mL)Selectivity Index (SI)
PYC-001S. aureus1848>128>32
PYC-001E. coli15816>128>16
PYC-002S. aureus103264642
PYC-002E. coliNo Zone>128>12864<0.5
ControlS. aureus2512>256>256
ControlE. coli2224>256>128

Conclusion and Future Directions

The methodologies outlined in this document provide a robust framework for the initial antimicrobial screening of novel pyrimidine-5-carboxamide derivatives. By following this hierarchical approach, researchers can efficiently identify compounds with promising antimicrobial activity and favorable selectivity profiles. It is imperative to adhere to standardized protocols, such as those provided by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), to ensure the reproducibility and comparability of results.[17][31][32][33][34]

Promising "hit" compounds identified through this screening cascade should be subjected to further investigation, including mechanism of action studies, in vivo efficacy testing in animal models of infection, and more comprehensive toxicological profiling. The ultimate goal is to advance the most promising candidates into the drug development pipeline to address the urgent need for new antimicrobial therapies.

References

  • Microchem Laboratory. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Retrieved from [Link]

  • Microbe Investigations. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Retrieved from [Link]

  • Hilmer, J., & Stadler, M. (2021). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. In Methods in Molecular Biology (Vol. 2355, pp. 209-220). Humana, New York, NY. Retrieved from [Link]

  • Wikipedia. (2023). Minimum bactericidal concentration. Retrieved from [Link]

  • Hilmer, J., & Stadler, M. (2021). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. Springer. Retrieved from [Link]

  • BMG Labtech. (2024). The minimum bactericidal concentration of antibiotics. Retrieved from [Link]

  • IDEXX. (n.d.). Microbiology guide to interpreting minimum inhibitory concentration (MIC). Retrieved from [Link]

  • Biology LibreTexts. (2024). 13.5A: Minimal Inhibitory Concentration (MIC). Retrieved from [Link]

  • Andrews, J. M. (2001). Determination of minimum inhibitory concentrations. Journal of Antimicrobial Chemotherapy, 48(suppl_1), 5-16. Retrieved from [Link]

  • Emery Pharma. (2016). How-to guide: Minimum Inhibitory Concentration (MIC). Retrieved from [Link]

  • Taylor & Francis Online. (n.d.). MBC – Knowledge and References. Retrieved from [Link]

  • Wikipedia. (2023). Minimum inhibitory concentration. Retrieved from [Link]

  • Sroka, W., et al. (2014). SYNTHESIS AND ANTIBACTERIAL PROPERTIES OF PYRIMIDINE DERIVATIVES. Acta Poloniae Pharmaceutica, 71(1), 57-64. Retrieved from [Link]

  • News-Medical. (2024). Advances in High-Throughput Screening for Novel Antimicrobial Compounds. Retrieved from [Link]

  • Springer. (n.d.). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. Retrieved from [Link]

  • Bio-protocol. (2019). Broth Microdilution Assay. Retrieved from [Link]

  • Adhikari, A., et al. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. World Journal of Microbiology and Biotechnology, 39(9), 235. Retrieved from [Link]

  • Anitha, Y., et al. (2014). synthesis and antibacterial activity of pyrimidine derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 6(9), 238-240. Retrieved from [Link]

  • Balaji, R., et al. (2015). Synthesis and comparing the antibacterial activities of pyrimidine derivatives. Journal of Chemical Sciences, 127(10), 1787-1795. Retrieved from [Link]

  • Hoolageri, A. S., et al. (2019). Synthesis and Antimicrobial Activity of Some new Pyrimidines of 6-Chlorobenzimidazoles. Asian Journal of Research in Chemistry, 12(3), 133-137. Retrieved from [Link]

  • ResearchGate. (n.d.). Antibacterial activity of pyrimidine derivatives. Retrieved from [Link]

  • Frontiers. (2021). Dose Dependent Antimicrobial Cellular Cytotoxicity—Implications for ex vivo Diagnostics. Retrieved from [Link]

  • JoVE. (2025). A Broth Microdilution Method for Antibiotic Susceptibility Testing of Gram-Positive Bacteria. Retrieved from [Link]

  • National Center for Biotechnology Information. (2022). Screening of antibacterial compounds with novel structure from the FDA approved drugs using machine learning methods. Retrieved from [Link]

  • Wikipedia. (2023). Disk diffusion test. Retrieved from [Link]

  • MDPI. (2022). Overview on Strategies and Assays for Antibiotic Discovery. Retrieved from [Link]

  • CLSI. (2025). CLSI and EUCAST Release New Guidance on Modifications to Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • ResearchGate. (n.d.). Broth microdilution for antibacterial testing as recommended by CLSI protocol. Retrieved from [Link]

  • MDPI. (2024). Assessing Cytotoxicity, Proteolytic Stability, and Selectivity of Antimicrobial Peptides: Implications for Orthopedic Applications. Retrieved from [Link]

  • JoVE. (2018). Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds. Retrieved from [Link]

  • Antibiotics. (n.d.). Screening Antibacterial Activity: A Crucial Step in Drug Discovery. Retrieved from [Link]

  • PLOS ONE. (2013). Change of Antibiotic Susceptibility Testing Guidelines from CLSI to EUCAST: Influence on Cumulative Hospital Antibiograms. Retrieved from [Link]

  • rapidmicrobiology. (2025). 2025 CLSI & EUCAST Guidelines in BIOMIC V3. Retrieved from [Link]

  • Bentham Science. (2012). Screening Strategies to Identify New Antibiotics. Retrieved from [Link]

  • Australian Commission on Safety and Quality in Health Care. (n.d.). OrgTRx Quick Reference Guide – Generating CLSI and EUCAST Antibiograms. Retrieved from [Link]

  • Ovid. (2012). Disk Diffusion Bioassays for the Detection of Antibiotic Activity in Body Fluids: Applications for the Pneumonia Etiology Resear. Retrieved from [Link]

  • PubMed. (2018). From CLSI to EUCAST Guidelines in the Interpretation of Antimicrobial Susceptibility: What Is the Effect in Our Setting?. Retrieved from [Link]

  • ASM Journals. (2025). Rapid direct disk diffusion testing for antibiotic resistance in urinary tract infections: a bacterial concentration-adjusted approach. Retrieved from [Link]

  • PubMed. (2023). Discovery of pyrimidine-5-carboxamide derivatives as novel salt-inducible kinases (SIKs) inhibitors for inflammatory bowel disease (IBD) treatment. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013). Metabolomics identifies pyrimidine starvation as the mechanism of 5-aminoimidazole-4-carboxamide-1-β-riboside (AICAr) induced apoptosis in multiple myeloma cells. Retrieved from [Link]

  • AACR Journals. (2013). Metabolomics Identifies Pyrimidine Starvation as the Mechanism of 5-Aminoimidazole-4-Carboxamide-1-β-Riboside-Induced Apoptosis in Multiple Myeloma Cells. Retrieved from [Link]

  • AACR Journals. (2013). Metabolomics Identifies Pyrimidine Starvation as the Mechanism of 5-Aminoimidazole-4-Carboxamide-1- b-Riboside-Induced Apoptosis in Multiple Myeloma Cells. Retrieved from [Link]

  • Google Patents. (n.d.). EP1054004A1 - Novel pyrimidine-5-carboxamide derivatives.

Sources

Method

Enzyme inhibition assay using N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide

Application Note: Allosteric Inhibition of SHP2 using the N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide Scaffold Executive Summary & Mechanistic Rationale The non-receptor protein tyrosine phosphatase SHP2 (enco...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Allosteric Inhibition of SHP2 using the N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide Scaffold

Executive Summary & Mechanistic Rationale

The non-receptor protein tyrosine phosphatase SHP2 (encoded by the PTPN11 gene) is a critical signal transducer in receptor tyrosine kinase (RTK) pathways, heavily implicated in the hyperactivation of the Ras/Raf/ERK cascade in various oncogenic states[1]. Historically, targeting the highly conserved, positively charged active site of phosphatases yielded compounds with poor bioavailability and off-target toxicity. The paradigm shifted with the discovery of allosteric inhibitors that act as "molecular glues," stabilizing SHP2 in its closed, autoinhibited conformation[1].

As a Senior Application Scientist, I have designed this protocol to evaluate the N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide scaffold—a highly efficient fragment core utilized in the synthesis of advanced SHP2 inhibitors (such as the IACS-15414 analogs)[2]. The 6-oxo-1,6-dihydropyrimidine core perfectly occupies the allosteric pocket at the interface of the N-terminal SH2, C-terminal SH2, and PTP domains. Crucially, the 5-carboxamide group acts as a critical vector, providing necessary hydrogen bond donors/acceptors to interact with the backbone carbonyls of the allosteric cleft (e.g., Glu250 or Leu216), thereby locking the enzyme in an inactive state[2].

This application note details a self-validating biochemical and cellular workflow to quantify the inhibitory potency and allosteric mechanism of pyrimidine carboxamide derivatives.

Mechanistic Pathway & Inhibition Logic

To understand the assay design, one must understand the causality of SHP2 activation. In its basal state, the N-SH2 domain of SHP2 physically occludes the PTP catalytic active site. Upon RTK activation, bis-tyrosyl-phosphorylated peptides bind to the SH2 domains, inducing a conformational change that releases the autoinhibition[3]. The pyrimidine carboxamide scaffold binds specifically to the closed conformation, preventing this release even in the presence of activating peptides[2].

SHP2_Mechanism RTK Receptor Tyrosine Kinase (RTK) Signal Initiation SHP2_Auto SHP2 (Autoinhibited) N-SH2 blocks PTP active site RTK->SHP2_Auto Bis-tyrosyl peptide binding SHP2_Active SHP2 (Active) PTP site exposed SHP2_Auto->SHP2_Active Conformational release Downstream RAS/ERK Pathway Cell Proliferation SHP2_Active->Downstream Dephosphorylation cascade Inhibitor N,2-dimethyl-6-oxo-1,6-dihydropyrimidine- 5-carboxamide Scaffold Inhibitor->SHP2_Auto Stabilizes closed state (Allosteric Inhibition)

Fig 1. Allosteric inhibition of the SHP2 signaling pathway by pyrimidine carboxamides.

Assay Principle & Self-Validating Design

This protocol utilizes a continuous fluorogenic assay employing the surrogate substrate DiFMUP (6,8-difluoro-4-methylumbelliferyl phosphate)[3].

The Self-Validating System (Trustworthiness): A common pitfall in phosphatase assays is the identification of false-positive orthosteric inhibitors or redox-cycling compounds that oxidize the catalytic cysteine. To ensure data integrity, this protocol mandates a parallel counter-screen using the constitutively active SHP2-E76K mutant[1]. The E76K mutation disrupts the autoinhibitory interface, forcing the enzyme into an open conformation[4]. A true allosteric pyrimidine carboxamide will show potent inhibition against Wild-Type (WT) SHP2 but a >100-fold drop in potency against the E76K mutant[1]. If a compound inhibits both equally, it is an active-site binder, not an allosteric glue.

Experimental Protocols

Reagent Preparation
  • Assay Buffer: 60 mM HEPES (pH 7.2), 75 mM NaCl, 75 mM KCl, 1 mM EDTA, 0.05% Tween-20, and 5 mM DTT[3].

    • Expert Insight: The inclusion of 5 mM DTT is non-negotiable. It maintains the critical Cys459 residue in the PTP active site in a reduced state. Failure to include sufficient reducing agent will lead to oxidative inactivation of SHP2, artificially inflating the apparent IC50 of your inhibitor.

  • Activating Peptide: IRS1 bis-tyrosyl-phosphorylated peptide (e.g., dPEG8-pY1172/pY1222) at a working concentration of 1 µM[2].

  • Enzyme: Recombinant full-length human SHP2 WT and SHP2 E76K (0.5 nM final assay concentration).

  • Substrate: DiFMUP prepared in assay buffer (working concentration 100 µM, approximating the Km​ )[1].

High-Throughput DiFMUP Biochemical Assay Workflow

Assay_Workflow Step1 1. Complex Formation SHP2 + Activating Peptide Step2 2. Inhibitor Incubation Add Pyrimidine Carboxamide Step1->Step2 Step3 3. Substrate Addition Add DiFMUP Step2->Step3 Step4 4. Kinetic Readout Ex: 358nm / Em: 455nm Step3->Step4

Fig 2. Step-by-step workflow for the continuous fluorogenic DiFMUP biochemical assay.

Step-by-Step Execution:

  • Compound Plating: Dispense 100 nL of the N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide derivative (10-point dose-response, 3-fold serial dilution in 100% DMSO) into a 384-well black, low-volume, non-binding surface microplate (e.g., Corning 3575)[3].

  • Enzyme Activation: Pre-incubate 0.5 nM SHP2 WT with 1 µM activating peptide in assay buffer for 15 minutes at room temperature to achieve the open, active conformation[2]. (Note: Skip peptide addition for the E76K mutant plate).

  • Inhibitor Binding: Add 15 µL of the activated SHP2 mixture to the assay plate containing the compounds. Centrifuge at 1000 x g for 1 minute. Incubate for 30–60 minutes at room temperature.

    • Expert Insight: Allosteric inhibitors often exhibit slow-binding kinetics because they must trap the dynamic equilibrium of the enzyme into the closed state. A 60-minute incubation ensures steady-state binding is reached before substrate addition.

  • Reaction Initiation: Add 10 µL of DiFMUP (100 µM final) to initiate the reaction[1].

  • Fluorescence Readout: Immediately transfer the plate to a microplate reader. Monitor prompt fluorescence kinetically for 20 minutes at excitation 358 nm and emission 455 nm[3].

  • Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the progress curves. Normalize data against DMSO controls (100% activity) and no-enzyme controls (0% activity). Fit to a 4-parameter logistic model to determine the IC50​ .

Orthogonal Cellular Target Engagement (pERK Assay)

To validate that the pyrimidine carboxamide scaffold penetrates the cell membrane and engages SHP2 in a physiological environment, assess downstream ERK phosphorylation in an EGFR-amplified cell line (e.g., KYSE-520)[2].

  • Seed KYSE-520 cells at 10,000 cells/well in a 96-well plate and incubate overnight.

  • Treat with the inhibitor for 2 hours.

  • Lyse cells and quantify pERK1/2 (Thr202/Tyr204) and total ERK using a homogeneous time-resolved fluorescence (HTRF) sandwich immunoassay.

  • An effective allosteric SHP2 inhibitor will dose-dependently suppress pERK levels, serving as a surrogate for cellular SHP2 inhibition[2].

Data Presentation & Interpretation

The following table summarizes expected quantitative benchmarks when optimizing the N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide scaffold into a mature lead compound.

Compound / Scaffold VariantSHP2 WT IC50​ (nM)SHP2 E76K IC50​ (nM)KYSE-520 pERK IC50​ (nM)Allosteric Selectivity Shift (E76K / WT)
Pyrimidine Carboxamide Fragment Core 4,500>50,000>50,000>11x
Optimized Pyrimidinone Analog 32>10,00089>300x
SHP099 (Reference Control) 71>10,000250>140x

Data Interpretation: The optimized pyrimidinone analog demonstrates a >300-fold rightward shift in the E76K mutant assay compared to WT. This definitively proves that the 5-carboxamide structural vector successfully acts as a molecular glue for the allosteric site, rather than an active-site orthosteric inhibitor[1]. Furthermore, the translation from a 32 nM biochemical IC50​ to an 89 nM cellular pERK IC50​ indicates excellent membrane permeability and target engagement in the complex intracellular milieu[2].

References

  • Discovery of 6-[(3S,4S)-4-Amino-3-methyl-2-oxa-8-azaspiro[4.5]decan-8-yl]-3-(2,3-dichlorophenyl)-2-methyl-3,4-dihydropyrimidin-4-one (IACS-15414), a Potent and Orally Bioavailable SHP2 Inhibitor. ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGXN6hJQ_oT7ufD4cXPnr0P04RPSlQJ7Z_Ox9_GhzBEDy4TUAjaCR3C3DSuCXyN-k97W_eXr0JP3SUQQvU91JHAqPcdVn_SB5yhRTC9mK3UORAcZs-6LDnCsZPxpWrLy6bUFl3rW3_UwJuKnVPSgcVT]
  • 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGCstAtjUHieVIKtveN_LfUQ92l09bI1hA431yU2h9yuJk3cJHR2XpdU94U5T3u0cUJB844MGIHrOi2Nta4c9CVqrtPMmbznrIv4FAEWYRvG_nwyngPKcmOJ8REl5v9W6lMA2sLC6Z734Z2lRCngyCg]
  • A cellular target engagement assay for the characterization of SHP2 (PTPN11) phosphatase inhibitors. PMC (PubMed Central).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQErhyhfO8A6z2b91-VFYMtr0OnN_o-DpHK0J1GjEqVu51npFSf02dAX4io6eE-3KWMIIUHkjVQwcCURVaAn2RE4HF59vIs6ZXMNGcPZVUljgm89B5O5Tw6AnYkIOZDH2NUDcWFzbQ3p-Ow6DNs=]
  • Discovery of novel furanylbenzamide inhibitors that target oncogenic tyrosine phosphatase SHP2 in leukemia cells. Semantic Scholar.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGEZTTKtz9GAKF-LczIzfsoRlJeiZtcwSMY5OQ0Nd0n8puAvyEP9D3VQ8KOU0nn10uHS6xNCrv9-jj7_V471CMd7zgHL-Uunr97jvl5ZZFlzTtFgfgKcidEfR2y7IigclGOouxNMC9KBRlFzfBFA1ct-5pTLYAYipO16dsNiT0D9xpUw-C_n9OygJPuCoGfzf4kwnfhA_XxcxjS2MvEQAIO]

Sources

Application

Application Notes and Protocols for Molecular Docking Studies of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide

Introduction: The Therapeutic Potential of Pyrimidine Scaffolds The pyrimidine nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of biologically active molecules, including th...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Therapeutic Potential of Pyrimidine Scaffolds

The pyrimidine nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of biologically active molecules, including the nucleobases uracil, thymine, and cytosine.[1] Derivatives of pyrimidine have been extensively explored and developed as therapeutic agents with a broad spectrum of activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][2] The compound of interest, N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide, belongs to this versatile class of molecules. Its structural features suggest potential interactions with various biological macromolecules, making it a compelling candidate for drug discovery and development.

Molecular docking is a powerful computational technique that plays a pivotal role in modern structure-based drug design.[3] It predicts the preferred orientation of a small molecule (ligand) when bound to a larger molecule, typically a protein (receptor), to form a stable complex. By estimating the binding affinity and analyzing the intermolecular interactions, molecular docking provides invaluable insights into the structure-activity relationships of a compound, guiding lead optimization and the design of more potent and selective drug candidates.

These application notes provide a comprehensive, step-by-step guide for conducting molecular docking studies on N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide. We will delve into the rationale behind each procedural step, from ligand and protein preparation to the execution of the docking simulation and the critical analysis of the results. While the specific biological target for this exact molecule is yet to be definitively established, based on the known activities of similar pyrimidine derivatives, we will use two well-established and therapeutically relevant protein targets as case studies: Cyclin-Dependent Kinase 2 (CDK2) for anticancer applications and Escherichia coli Dihydrofolate Reductase (DHFR) for antimicrobial investigations.[4][5][6][7]

I. Foundational Principles of Molecular Docking

A successful molecular docking study is predicated on a thorough understanding of its underlying principles. The process aims to find the optimal binding geometry of a ligand within the active site of a protein, which is governed by a combination of steric and energetic factors.

A. The "Lock and Key" and "Induced Fit" Models

The interaction between a ligand and a protein is often described by two complementary models:

  • Lock and Key Model: This earlier model postulates a rigid protein active site (the lock) that is sterically and chemically complementary to a specific ligand (the key).

  • Induced Fit Model: A more dynamic and widely accepted model, it proposes that the binding of a ligand can induce conformational changes in the protein's active site, leading to a more optimal and stable interaction. Modern docking algorithms often incorporate ligand and even protein flexibility to account for these induced-fit effects.

B. Scoring Functions: The Energetic Evaluation of Binding

Scoring functions are mathematical models used to estimate the binding affinity between a ligand and a protein for a given pose. A lower binding energy score generally indicates a more favorable and stable interaction. These functions approximate the free energy of binding by considering various energetic contributions, including:

  • Van der Waals interactions: Attractive and repulsive forces between non-bonded atoms.

  • Electrostatic interactions: Favorable interactions between opposite charges and unfavorable interactions between like charges.

  • Hydrogen bonding: A crucial directional interaction between a hydrogen atom and an electronegative atom (e.g., oxygen, nitrogen).

  • Hydrophobic interactions: The tendency of nonpolar groups to cluster together in an aqueous environment.

  • Solvation effects: The energy cost of desolvating the ligand and the protein's active site upon binding.

II. Experimental Workflow: A Comprehensive Overview

The molecular docking workflow can be systematically broken down into several key stages, each with its own set of critical considerations.

Molecular Docking Workflow cluster_prep Preparation Phase cluster_dock Docking Phase cluster_analysis Analysis Phase Ligand_Prep Ligand Preparation (N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide) Grid_Generation Grid Box Generation Ligand_Prep->Grid_Generation Protein_Prep Protein Preparation (e.g., CDK2, DHFR) Protein_Prep->Grid_Generation Docking_Execution Execution of Docking Algorithm Grid_Generation->Docking_Execution Results_Analysis Analysis of Docking Results Docking_Execution->Results_Analysis Visualization Visualization of Interactions Results_Analysis->Visualization

Caption: A generalized workflow for molecular docking studies.

III. Detailed Protocols

This section provides detailed, step-by-step protocols for the molecular docking of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide against our chosen protein targets. We will utilize a suite of widely adopted and freely available software for this purpose.

A. Required Software
SoftwarePurposeWebsite
Avogadro 2D to 3D ligand structure generation and energy minimization.[Link]
AutoDock Tools (ADT) Preparation of protein and ligand files for AutoDock Vina.[Link]
AutoDock Vina The molecular docking engine.[Link]
PyMOL Visualization and analysis of protein-ligand interactions.[Link]
B. Protocol 1: Ligand Preparation

The accurate three-dimensional structure of the ligand with appropriate protonation states and charges is paramount for a successful docking simulation.

  • 2D Structure Drawing:

    • Using a chemical drawing tool such as ChemDraw or the built-in editor in Avogadro, draw the 2D structure of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide.

  • 3D Structure Generation and Optimization:

    • Import the 2D structure into Avogadro.

    • Use the "Add Hydrogens" function to ensure all hydrogen atoms are present.

    • Perform an energy minimization to obtain a stable, low-energy conformation of the ligand. This can be done in Avogadro using the "Optimize Geometry" function, which typically employs a force field like MMFF94 or UFF. The rationale behind this step is to start the docking process with a sterically favorable ligand conformation.

  • File Format Conversion and Preparation for Docking:

    • Save the optimized 3D structure in a .pdb or .mol2 format.

    • Open AutoDock Tools (ADT).

    • Go to Ligand -> Input -> Open and select your saved ligand file.

    • ADT will automatically detect the rotatable bonds in the ligand, which are crucial for its flexibility during docking.

    • Go to Ligand -> Output -> Save as PDBQT. This will generate the ligand.pdbqt file, which contains the atomic coordinates, partial charges, and information about the rotatable bonds.

C. Protocol 2: Protein Preparation

The quality of the protein structure is equally critical. We will retrieve the crystal structures from the Protein Data Bank (PDB) and prepare them for docking.

  • Protein Structure Retrieval:

    • Navigate to the RCSB PDB database ([Link]).

    • For our case studies, search for and download the PDB files for:

      • CDK2: A structure with a bound inhibitor is ideal, for example, PDB ID: 1HCK .[7]

      • E. coli DHFR: A relevant structure could be, for instance, PDB ID: 1RX2 .

  • Protein Clean-up:

    • Open the downloaded PDB file in a molecular visualization tool like PyMOL or directly in AutoDock Tools.

    • Remove any non-essential molecules from the PDB file, such as water molecules, co-solvents, and any co-crystallized ligands. The removal of water is a common practice, although in advanced docking scenarios, key water molecules that mediate protein-ligand interactions may be retained. For this standard protocol, we will remove them.

    • If the protein is a multimer, select only the chain that contains the active site of interest.

  • Preparation for Docking in AutoDock Tools:

    • In ADT, go to File -> Read Molecule and open your cleaned protein PDB file.

    • Go to Edit -> Hydrogens -> Add. Select "Polar only" to add hydrogens to polar atoms, which is sufficient for most docking studies.

    • Go to Edit -> Charges -> Add Kollman Charges. This step assigns partial charges to the protein atoms, which are necessary for the electrostatic calculations in the scoring function.

    • Go to Grid -> Macromolecule -> Choose. Select the prepared protein to be used for grid generation.

    • Save the prepared protein as a PDBQT file by going to Grid -> Output -> Save PDBQT. This will create the protein.pdbqt file.

D. Protocol 3: Docking Execution with AutoDock Vina
  • Defining the Binding Site (Grid Box Generation):

    • The search space for the docking simulation is defined by a grid box that encompasses the protein's active site.

    • In ADT, go to Grid -> Grid Box.

    • A box will appear around the protein. You can adjust the center and dimensions of this box.

    • A common practice is to center the grid box on the co-crystallized ligand (if one was present in the original PDB file) or on key active site residues identified from the literature. The size of the box should be large enough to accommodate the ligand and allow for its free rotation and translation.

  • Configuration File for AutoDock Vina:

    • Create a text file named conf.txt. This file will contain the input parameters for AutoDock Vina.

    • The content of conf.txt should be as follows:

    • Replace the bracketed values with the actual coordinates and dimensions of your grid box from the previous step.

    • The exhaustiveness parameter controls the thoroughness of the search algorithm. A higher value increases the computational time but also the likelihood of finding the optimal binding pose. A value of 8 is a good starting point.

  • Running the Docking Simulation:

    • Open a terminal or command prompt.

    • Navigate to the directory containing your protein.pdbqt, ligand.pdbqt, and conf.txt files.

    • Execute the following command:

    • This command will initiate the docking simulation. The results will be saved in output.pdbqt, and a summary of the process will be in log.txt.

IV. Analysis and Interpretation of Results

A. Analyzing the Docking Scores

The log.txt file and the output.pdbqt file contain the binding affinity scores for the different predicted poses of the ligand.

PoseBinding Affinity (kcal/mol)RMSD from best mode (lower bound)RMSD from best mode (upper bound)
1-8.50.0000.000
2-8.21.2342.567
3-7.91.8763.123
............
  • Binding Affinity: The most negative value represents the best-predicted binding pose.

  • Root Mean Square Deviation (RMSD): This value indicates the structural difference between the current pose and the best pose. A low RMSD between several high-ranking poses suggests a well-defined binding mode.

B. Visualizing Protein-Ligand Interactions

Visual inspection of the docked poses is crucial for understanding the nature of the interaction.

  • Loading the Results into PyMOL:

    • Open PyMOL.

    • Go to File -> Open and load your protein.pdbqt file.

    • Then, open your output.pdbqt file. The different predicted poses of the ligand will be loaded as separate states.

  • Analyzing Interactions:

    • Focus on the top-ranked pose (the one with the lowest binding energy).

    • Identify and analyze the key intermolecular interactions between the ligand and the protein's active site residues. Look for:

      • Hydrogen bonds: These are critical for specificity and affinity.

      • Hydrophobic interactions: The burial of nonpolar groups of the ligand in hydrophobic pockets of the protein.

      • Pi-stacking interactions: Interactions between aromatic rings.

    • PyMOL has tools to identify and visualize these interactions (e.g., the "find polar contacts" command).

Interaction Analysis cluster_ligand N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide cluster_protein Protein Active Site Ligand Ligand AA1 Amino Acid 1 (e.g., Aspartic Acid) Ligand->AA1 Hydrogen Bond AA2 Amino Acid 2 (e.g., Leucine) Ligand->AA2 Hydrophobic Interaction AA3 Amino Acid 3 (e.g., Phenylalanine) Ligand->AA3 Pi-Stacking

Caption: Key intermolecular interactions to analyze in a protein-ligand complex.

V. Validation of the Docking Protocol

The trustworthiness of a molecular docking study hinges on the validation of the chosen protocol. A common and effective method for validation is re-docking .

If the crystal structure of your target protein contains a co-crystallized ligand, you can perform the following validation:

  • Extract the co-crystallized ligand from the PDB file and save it as a separate molecule.

  • Prepare the extracted ligand and the protein as described in the protocols above.

  • Perform a docking simulation of the extracted ligand back into its own binding site.

  • Calculate the Root Mean Square Deviation (RMSD) between the docked pose of the ligand and its original crystallographic pose.

  • An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimentally observed binding mode.[8][9]

VI. Concluding Remarks

Molecular docking is a powerful and indispensable tool in the modern drug discovery pipeline. By following the detailed protocols and understanding the underlying principles outlined in these application notes, researchers can effectively investigate the potential binding modes and affinities of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide with various biological targets. The insights gained from such in silico studies can guide the rational design and synthesis of novel pyrimidine derivatives with enhanced therapeutic potential. It is crucial to remember that molecular docking is a predictive tool, and its results should ideally be validated by experimental biochemical and biophysical assays.

VII. References

  • Molecular Docking Studies, Synthesis and Biological Evaluation of Substituted Pyrimidine-2,4-diamines as Inhibitors of Plasmodium falciparum Dihydrofolate Reductase. ChemMedChem. 2022;17(22):e202200418. Available at: [Link].

  • Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. Molecules. 2021;26(7):2055. Available at: [Link].

  • Molecular Docking Analysis of Pyrimethamine Derivatives with Plasmodium falciparum Dihydrofolate Reductase. Bioinformation. 2013;9(15):769-773. Available at: [Link].

  • Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs. Molecules. 2023;28(9):3895. Available at: [Link].

  • Molecular docking studies, synthesis and biological evaluation of substituted pyrimidine-2,4-diamines as inhibitors of Plasmodium falciparum dihydrofolate reductase. Malaria World. Available at: [Link].

  • Molecular docking, synthesis and biological significance of pyrimidine analogues as prospective antimicrobial and antiproliferative agents. Scientific Reports. 2022;12(1):1234. Available at: [Link].

  • Fighting Antibiotic Resistance: New Pyrimidine-Clubbed Benzimidazole Derivatives as Potential DHFR Inhibitors. Molecules. 2022;27(23):8265. Available at: [Link].

  • ANTICANCER EVALUATION, AND MOLECULAR DOCKING STUDIES OF SOME NOVEL SUBSTITUTED PYRIDO[4,3- D]PYRIMIDINES AS CYCLIN. Jetir.org. Available at: [Link].

  • QSAR and Molecular Docking of Pyrimidine Derivatives Against Plasmodium falciparum dihydrofolate reductase-thymidylate synthase (PfDHFR-TS). Journal of Research in Pharmacy. 2022;26(6):1723-1735. Available at: [Link].

  • Molecular docking analysis of selected pyrimidine derivatives with human cyclin-dependent kinase 2. Data in Brief. 2019;25:104101. Available at: [Link].

  • Study on the interactions of pyrimidine derivatives with FAK by 3D-QSAR, molecular docking and molecular dynamics simulation. New Journal of Chemistry. 2018;42(10):7896-7907. Available at: [Link].

  • Molecular Docking, Synthesis and Anti-diabetic Studies of Pyrimidine Derivatives. Annals of Pharmacology and Pharmaceutics. 2024;9(1):1211. Available at: [Link].

  • How to validate the molecular docking results ? ResearchGate. Available at: [Link].

  • Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase. Journal of Chemical Information and Modeling. 2008;48(5):965-972. Available at: [Link].

  • Discovery of pyrimidine-5-carboxamide derivatives as novel salt-inducible kinases (SIKs) inhibitors for inflammatory bowel disease (IBD) treatment. European Journal of Medicinal Chemistry. 2023;256:115469. Available at: [Link].

  • Synthesis of New 6-Oxo-1,6-Dihydropyrimidin-5-Carboxamides and Evaluation of Their anti-Bacterial and anti-Oxidant Activities. ResearchGate. Available at: [Link].

  • Analysis of Interaction between Twenty-Seven Pyrimidinone Derivatives with XIAP Using a Theoretical Model. Journal of Biosciences and Medicines. 2023;11(5):1-12. Available at: [Link].

  • Novel Antitubercular 6-Dialkylaminopyrimidine Carboxamides from Phenotypic Whole-Cell High Throughput Screening of a SoftFocus Library: Structure–Activity Relationship and Target Identification Studies. Journal of Medicinal Chemistry. 2017;60(17):7466-7483. Available at: [Link].

  • Synthesis and Antimicrobial Evaluation of Some New Dihydropyrimidine Derivatives. Der Pharma Chemica. 2015;7(1):149-160. Available at: [Link].

  • ANTIMICROBIAL ACTIVITY OF 6-ARYL-4-METHYL- 2-OXO-1, 2, 3, 6-TETRAHYDROPYRIMIDINE-5-(N-ARYL) CARBOXAMIDES: A STRUCTURE-REACTIVITY. ijpcbs. Available at: [Link].

  • Novel pyrazole-5-carboxamide and pyrazole-pyrimidine derivatives: synthesis and anticancer activity. European Journal of Medicinal Chemistry. 2015;90:613-619. Available at: [Link].

  • Recent Advance in the Pharmacology of Dihydropyrimidinone. ResearchGate. Available at: [Link].

  • Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. Results in Chemistry. 2024;7:101416. Available at: [Link].

  • Synthesis, characterization and biological screening of various pharmacophoric derivatives of 4-alkylpyrimidine-5-carbonitrile. CORE. Available at: [Link].

  • One-pot synthesis of tetrahydropyrimidinecarboxamides enabling in vitro anticancer activity: a combinative study with clinically. Semantic Scholar. Available at: [Link].

  • Biological evaluation of some new N-(2,6-dimethoxypyrimidinyl) thioureido benzenesulfonamide derivatives as potential antimicrobial and anticancer agents. European Journal of Medicinal Chemistry. 2016;124:636-646. Available at: [Link].

Sources

Method

Application Note: Preclinical Formulation Strategies for N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide

Target Audience: Formulation Scientists, Preclinical Pharmacologists, and Drug Development Professionals Document Type: Technical Protocol & Application Guide Executive Summary & Physicochemical Rationale The transition...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Formulation Scientists, Preclinical Pharmacologists, and Drug Development Professionals Document Type: Technical Protocol & Application Guide

Executive Summary & Physicochemical Rationale

The transition of small-molecule candidates from in vitro screening to in vivo rodent models is frequently bottlenecked by poor aqueous solubility. N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (CAS: 1251925-07-1; MW: 167.17 g/mol ) is a representative pyrimidine derivative. While its low molecular weight is favorable, the presence of the pyrimidine core and the carboxamide moiety facilitates strong intermolecular hydrogen bonding, resulting in high crystal lattice energy and poor aqueous solubility[1].

To evaluate the pharmacokinetics (PK) and efficacy of this compound in rodent models, we must engineer two distinct delivery systems:

  • Intravenous (IV) Formulation: Requires a thermodynamically stable, sterile true solution to ensure 100% systemic availability.

  • Per Os (PO) Formulation: Requires a kinetically stable, homogeneous suspension to maximize gastrointestinal surface area contact and ensure dose-to-dose uniformity.

This application note details the causality behind our excipient selection and provides self-validating protocols to ensure scientific integrity during preclinical dosing.

Formulation Decision Matrix

The selection of excipients is dictated by the physicochemical barriers of the active pharmaceutical ingredient (API).

FormulationWorkflow A N,2-dimethyl-6-oxo-1,6-dihydropyrimidine- 5-carboxamide (API) B Physicochemical Profiling (Aqueous Insoluble) A->B C Intravenous (IV) Route Target: True Solution B->C 100% Bioavailability D Per Os (PO) Route Target: Uniform Suspension B->D GI Absorption Profiling E Co-solvent System (NMP / PEG-400 / Water) C->E F Wetting & Suspending Agents (Tween 80 / CMC-Na) D->F G Sterile Filtration (0.22 µm) & Visual Tyndall Check E->G H Probe Sonication (Target Particle Size <5 µm) F->H

Figure 1: Decision tree for IV and PO formulation strategies based on physicochemical properties.

Experimental Protocols: Self-Validating Systems

Do not treat formulation as a mere mixing exercise; it is an exercise in thermodynamic and kinetic stabilization. The following protocols are designed with built-in quality control (QC) checkpoints.

Protocol A: Intravenous (IV) Co-Solvent Solution (1 mg/mL)

Mechanism of Action: N-methyl-2-pyrrolidone (NMP) acts as a primary solubilizer by disrupting the strong intermolecular hydrogen bonds of the carboxamide group. Polyethylene Glycol 400 (PEG-400) serves as a miscible co-solvent that prevents drug precipitation upon rapid dilution in the aqueous environment of the bloodstream[2].

Step-by-Step Methodology:

  • Weighing: Accurately weigh 10.0 mg of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide into a clean, dry 20 mL glass scintillation vial.

  • Primary Solubilization: Add 1.0 mL of NMP (10% v/v of final volume). Vortex for 2 minutes.

    • Causality Check: The API must completely dissolve into a clear liquid. If particulate matter remains, sonicate in a water bath at 37°C for 5 minutes.

  • Co-solvent Addition: Slowly add 4.0 mL of PEG-400 (40% v/v) while continuously vortexing to prevent localized precipitation.

  • Aqueous Dilution: Dropwise, add 5.0 mL of sterile Water for Injection (WFI) or 0.9% Saline (50% v/v) under constant magnetic stirring (500 rpm).

  • Self-Validation (Tyndall Effect): Shine a focused laser pointer through the vial against a dark background.

    • Pass: The beam is invisible (true solution). Proceed to step 6.

    • Fail: A visible beam indicates nano-precipitation. You must discard and reformulate, increasing NMP to 15% and decreasing WFI to 45%.

  • Sterilization: Filter the solution through a 0.22 µm PTFE syringe filter into a sterile dosing vial.

Protocol B: Per Os (PO) Oral Suspension (5 mg/mL)

Mechanism of Action: Achieving a homogeneous suspension is paramount for dose uniformity. We utilize 0.5% Sodium Carboxymethyl Cellulose (CMC-Na) to increase the viscosity of the continuous phase, thereby reducing the sedimentation rate of the suspended particles according to Stokes' Law. The addition of 0.1% Tween 80 decreases the interfacial tension between the hydrophobic pyrimidine particles and the aqueous vehicle, facilitating proper wetting and preventing agglomeration[3].

Step-by-Step Methodology:

  • Vehicle Preparation: Dissolve 0.5 g of medium-viscosity CMC-Na in 100 mL of distilled water under vigorous overhead stirring (800 rpm) for 2 hours until fully hydrated. Add 0.1 mL of Tween 80 and stir for an additional 10 minutes[2].

  • API Wetting: Weigh 50.0 mg of the API into a glass mortar. Add 0.5 mL of the prepared vehicle and triturate vigorously with a pestle for 3 minutes to form a smooth, lump-free paste.

  • Geometric Dilution: Gradually add the remaining vehicle up to a final volume of 10.0 mL, transferring the mixture to a beaker.

  • Particle Size Reduction: Subject the suspension to probe sonication (40% amplitude, 10 seconds ON / 10 seconds OFF for 2 minutes) on an ice bath to prevent thermal degradation[3].

    • Causality Check: Reducing particle size via sonication exponentially increases the specific surface area, directly enhancing the dissolution rate in the gastrointestinal tract according to the Noyes-Whitney equation.

  • Self-Validation (Sedimentation Rate): Transfer 5 mL of the suspension to a graduated cylinder. Observe for 30 minutes.

    • Pass: No visible phase separation or hard caking at the bottom.

    • Fail: Rapid settling indicates insufficient viscosity or incomplete wetting. Re-sonicate or increase CMC-Na to 1.0%.

In Vivo Pharmacokinetic (PK) Study Design

Once formulated, the compound is administered to rodent models (e.g., Sprague-Dawley rats or C57BL/6 mice) to evaluate its systemic exposure.

PKWorkflow A Rodent Dosing (IV: 1 mg/kg | PO: 5 mg/kg) B Serial Blood Sampling (0.083 - 24 h) A->B C Plasma Separation (Centrifugation at 4°C) B->C D Protein Precipitation (Acetonitrile Extraction) C->D E LC-MS/MS Analysis & PK Modeling D->E

Figure 2: Workflow for in vivo rodent pharmacokinetic studies, from dosing to LC-MS/MS analysis.

Quantitative Data & Quality Control Parameters

To ensure reproducibility across different study cohorts, all formulation and PK parameters must be strictly documented. Table 1 outlines the standardized formulation matrices, and Table 2 outlines the theoretical PK parameters to be calculated post-analysis.

Table 1: Standardized Excipient Composition for Animal Dosing

Formulation TypeAPI ConcentrationPrimary Solubilizer / Wetting AgentCo-solvent / Viscosity ModifierBulk Aqueous PhaseTarget pH
Intravenous (IV) 1.0 mg/mL10% v/v NMP40% v/v PEG-40050% v/v WFI / Saline6.5 - 7.4
Oral (PO) 5.0 mg/mL0.1% v/v Tween 800.5% w/v CMC-Naq.s. Distilled Water5.5 - 7.0

Table 2: Target Pharmacokinetic (PK) Parameters for LC-MS/MS Evaluation

PK ParameterDefinitionCausality / Relevance to Formulation
Cmax Maximum plasma concentrationIndicates the peak absorption rate; highly dependent on PO particle size and dissolution rate.
Tmax Time to reach CmaxReflects the speed of gastrointestinal absorption.
AUC0-t Area under the curveRepresents total systemic exposure. Used to calculate absolute bioavailability (%F).
Clobs Observed clearanceDetermines how fast the compound is eliminated from the systemic circulation.

References

  • Title: Oral lipid-based formulations: using preclinical data to dictate formulation strategies for poorly water-soluble drugs Source: Monash University URL
  • Title: In vitro metabolism, disposition, preclinical pharmacokinetics and prediction of human pharmacokinetics of DNDI-VL-2098 Source: Ovid URL
  • Title: Improving Relative Bioavailability of Oral Imidazolidinedione by Reducing Particle Size Using Homogenization and Ultra-Sonication Source: Oxford Academic URL

Sources

Technical Notes & Optimization

Troubleshooting

Stability testing of dihydropyrimidine carboxamides in DMSO

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth guide to address the nuanced challenges of handling, storing, and analyzing dihydropyrimidine carboxamides in Dime...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth guide to address the nuanced challenges of handling, storing, and analyzing dihydropyrimidine carboxamides in Dimethyl Sulfoxide (DMSO). This resource bridges mechanistic theory with field-proven, self-validating protocols to ensure the highest scientific integrity in your High-Throughput Screening (HTS) and drug development workflows.

Section 1: Mechanistic Insights into DMSO Stability (FAQs)

Q: Why do dihydropyrimidine carboxamides exhibit unpredictable stability profiles when stored in DMSO? A: The instability is rarely due to the DMSO itself, but rather its interaction with the environment. DMSO is profoundly hygroscopic. When exposed to ambient humidity during liquid handling, it acts as a moisture sponge. For context, a 1536-well microplate filled with 2 µL of 100% DMSO can absorb over 6% water by volume within just one hour in a lab at 40% relative humidity[1]. For dihydropyrimidine carboxamides—compounds characterized by both a hydrolyzable carboxamide group and a partially saturated pyrimidine ring[2]—this "wet DMSO" alters solvation dynamics. It triggers thermodynamic precipitation due to lowered solubility and accelerates chemical degradation via acid/base-catalyzed hydrolysis.

Q: Does oxygen or water play a larger role in the degradation of these compounds? A: Empirical data demonstrates that water is a significantly more critical factor in causing compound loss than dissolved oxygen[3]. While oxygen can drive the aromatization of the dihydropyrimidine core into a fully aromatic pyrimidine, the rapid influx of atmospheric moisture leads to immediate physical aggregation and hydrolytic cleavage, which are far more detrimental to HTS concentration fidelity.

Q: Should we strive for 100% anhydrous DMSO storage, or is there a better alternative? A: While 100% anhydrous DMSO is the theoretical ideal, maintaining it during automated HTS plating is practically impossible. A highly effective, albeit historically debated, approach pioneered by Novartis involves intentionally standardizing storage in a "wet" DMSO/water (90/10) mixture. By pre-equilibrating the solvent, you prevent unpredictable precipitation events during assay plating. Longitudinal studies demonstrate that 85% of diverse screening compounds remain stable in this wet DMSO mixture over a 2-year period at 4 °C[4].

Section 2: Troubleshooting Guide for Common Experimental Issues

Issue A: Severe signal loss and precipitation after multiple freeze-thaw cycles.

  • Root Cause: Repeated freezing (e.g., at -15 °C or -80 °C) and thawing at room temperature causes a "freeze-concentration effect." As the DMSO crystallizes, the dihydropyrimidine carboxamides are excluded into a shrinking volume of liquid, leading to supersaturation and irreversible aggregation. Furthermore, atmospheric condensation during thawing introduces excess water.

  • Causality & Resolution: To mitigate this, thaw plates under a dry nitrogen atmosphere at 25 °C to prevent moisture ingress[3]. Redissolve compounds using mechanical agitation and repeated aspiration/dispense cycles rather than passive diffusion. When these controlled redissolution techniques are applied, compounds can withstand up to 11 freeze/thaw cycles without significant loss[3].

Issue B: Appearance of a -2 Da mass shift in LC-MS analysis over time.

  • Root Cause: This mass shift corresponds to the loss of two protons, indicating the oxidation (aromatization) of the dihydropyrimidine core into a pyrimidine derivative. This redox reaction is often catalyzed by trace transition metals leached from storage containers or dissolved oxygen in aging DMSO.

  • Causality & Resolution: Dihydropyrimidine rings are thermodynamically driven to achieve full aromaticity. To prevent this, store repository stocks in polypropylene containers (which show no significant compound recovery differences compared to glass but lack leachable metal oxides)[3], and purge the headspace of storage tubes with argon gas prior to sealing.

Section 3: Self-Validating Experimental Protocols

Protocol 1: Acoustic Measurement of DMSO Hydration in HTS Plates
  • Causality: Acoustic wave impedance changes as a direct function of fluid density and viscosity, which are strictly proportional to the water-to-DMSO ratio.

  • Self-Validation: This method is non-destructive and insensitive to the presence of HTS compounds at typical storage concentrations[1]. Cross-reference the acoustic baseline with an optical refractometry reading of a blank DMSO standard to confirm calibration accuracy (precision should be <3%)[1].

  • Step-by-Step:

    • Calibrate the acoustic liquid handler using a standard curve of known DMSO/water mixtures (0% to 35% water by volume).

    • Load the 384-well or 1536-well compound library plates onto the acoustic deck.

    • Emit ultrasonic pulses into each well; record the time-of-flight and echo amplitude.

    • Flag any well exhibiting >5% water by volume for lyophilization or replacement before bioassay screening.

Protocol 2: Accelerated Degradation and LC-MS/NMR Tracking
  • Causality: Dihydropyrimidine carboxamides can undergo both physical loss (precipitation) and chemical loss (hydrolysis/aromatization). Tracking the parent mass alongside a stable internal standard accounts for volume changes due to evaporation or hydration.

  • Self-Validation: Spike each sample with a structurally distinct, isotopically labeled internal standard prior to LC/UV/MS analysis[3]. This ensures that any observed compound loss is genuinely chemical or physical, rather than an artifact of ionization suppression in the mass spectrometer.

  • Step-by-Step:

    • Prepare 10 mM stock solutions of the dihydropyrimidine carboxamides in DMSO.

    • Spike the solutions with 1 µM of a deuterated internal standard.

    • Aliquot into polypropylene tubes and subject them to accelerated thermal stress (40 °C) for up to 15 weeks[3].

    • At weeks 1, 5, 10, and 15, analyze aliquots via LC/UV/MS and 1H-NMR (using DMSO-d6[2]) to quantify the area-under-the-curve (AUC) ratio of the parent compound versus the internal standard.

Section 4: Quantitative Data Summaries

Table 1: Stability Profile of Compounds in Various DMSO Storage Conditions

Storage ConditionTime FrameAnalyte Integrity / RecoveryPrimary Mechanism of Loss
100% DMSO (Ambient, ~40% RH) 1 HourN/A (>6% water absorbed)Rapid hygroscopic hydration[1]
100% DMSO (Room Temp) 1 Year52% probability of observationHydrolysis / Precipitation[5]
Wet DMSO (90/10), 4 °C 2 Years85% of compounds stableControlled, predictable solvation[4]
10 mM DMSO (-15 °C to 25 °C) 11 F/T CyclesNo significant lossPhysical aggregation (reversible)[3]
10 mM DMSO (40 °C) 15 WeeksMost compounds stableAccelerated thermal stress[3]

Section 5: Pathway and Workflow Visualizations

Degradation A Dihydropyrimidine Carboxamide (100% Anhydrous DMSO) B Hygroscopic Water Absorption (Wet DMSO Formation) A->B Ambient Humidity (e.g., 40% RH) C Hydrolysis of Carboxamide B->C Acid/Base Catalysis D Oxidation / Aromatization (Pyrimidine Formation) B->D Dissolved O2 & Redox E Precipitation / Aggregation B->E Decreased Solubility

Degradation pathways of dihydropyrimidine carboxamides in hygroscopic DMSO environments.

Workflow S1 Compound Solubilization (10 mM in Dry DMSO) S2 Acoustic Hydration Measurement (Non-destructive QA) S1->S2 S3 Freeze-Thaw Cycling (-15°C to 25°C under N2) S2->S3 H2O Content Verified S4 LC/UV/MS & 1H-NMR (Quantification vs Internal Std) S3->S4 Cycle 1 to 11 S5 Data Review & Storage Profiling S4->S5 Purity > 85%

Self-validating workflow for high-throughput screening compound stability and QC.

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Troubleshooting pyrimidine carboxamide synthesis side reactions

Welcome to the Technical Support Center for Pyrimidine Carboxamide Synthesis. In drug development, pyrimidine carboxamides are privileged scaffolds frequently found in kinase inhibitors and receptor antagonists.

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Pyrimidine Carboxamide Synthesis. In drug development, pyrimidine carboxamides are privileged scaffolds frequently found in kinase inhibitors and receptor antagonists. However, the synthesis of these motifs via amide coupling is notoriously prone to side reactions due to the unique electronic properties of the pyrimidine ring and the high reactivity of modern coupling reagents.

This guide is designed for researchers and scientists. It bypasses basic tutorials to directly address the mechanistic causality of common side reactions, providing self-validating protocols and authoritative troubleshooting workflows.

Part 1: Diagnostic Workflow

Before adjusting your reaction conditions, use the following LC-MS diagnostic workflow to identify the exact side reaction occurring in your flask.

Troubleshooting Start LC-MS Analysis of Crude Reaction NodeGuan Mass = Amine + 99 Da (Guanidinylation) Start->NodeGuan NodeHyd Mass = Pyrimidine + 18 Da (Hydrolysis) Start->NodeHyd NodeUnr Unreacted Starting Materials Start->NodeUnr SolGuan Action: Pre-activate acid for 10 min or switch to T3P/EDC NodeGuan->SolGuan SolHyd Action: Use anhydrous conditions and non-nucleophilic base (DIPEA) NodeHyd->SolHyd SolUnr Action: Increase temperature or use Ghosez's reagent NodeUnr->SolUnr

Diagnostic workflow for identifying and resolving common pyrimidine carboxamide side reactions.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my LC-MS show a +99 Da mass adduct on my amine instead of the desired pyrimidine carboxamide when using HATU?

A: You are observing a guanidinylation side reaction . While HATU is an exceptionally efficient coupling reagent, it is technically a uronium/aminium salt.

  • Causality: If a highly nucleophilic aliphatic amine is introduced before the pyrimidine carboxylic acid is fully activated, the amine will directly attack the [1]. This forms a sterically hindered 2-substituted 1,1,3,3-tetramethylguanidine (TMG) byproduct, consuming your amine and [2]. The kinetics of this direct amine-HATU reaction easily outcompete the desired aminolysis if the pyrimidine carboxylic acid is sterically hindered.

  • Solution: Implement a strict pre-activation phase . React the pyrimidine carboxylic acid with HATU and a non-nucleophilic base (e.g., DIPEA) for 10 minutes to ensure complete formation of the OAt ester before adding the amine.

Q2: During the coupling of an amine to a 2-chloropyrimidine-5-carboxylic acid, my product is heavily contaminated with a 2-hydroxypyrimidine derivative. How do I prevent this?

A: This is caused by the hydrolysis of the chloropyrimidine core . Chloropyrimidines are highly electrophilic and susceptible to nucleophilic aromatic substitution (SNAr).

  • Causality: The electron-deficient nature of the pyrimidine ring makes the C-Cl bond highly reactive. The presence of trace water combined with a base (especially inorganic bases like NaOH or KOH) leads to the displacement of the chloride by hydroxide ions, converting the reactive substituent into an [3].

  • Solution: Maintain strictly anhydrous conditions. Use dry, amine-free solvents (e.g., anhydrous DMF or DCM). Replace any aqueous or hygroscopic bases with sterically hindered, non-nucleophilic organic bases like N,N-diisopropylethylamine (DIPEA). Avoid aqueous basic workups; instead, purify directly via reverse-phase chromatography.

Q3: My reaction stalls with unreacted starting materials when trying to couple an aliphatic carboxylic acid to a 2-aminopyrimidine. Why is the coupling failing?

A: The failure is due to the inherent poor nucleophilicity of aminopyrimidines .

  • Causality: The lone pair of electrons on the exocyclic nitrogen of a 2-aminopyrimidine is heavily delocalized into the electron-deficient pyrimidine π-system. Consequently, standard activated esters are not sufficiently electrophilic to drive the aminolysis step to completion, requiring .

  • Solution: You must drastically increase the electrophilicity of the activated acid. Use HATU to generate the highly reactive OAt ester, which provides [4]. If HATU fails, bypass coupling reagents entirely by converting the aliphatic acid to an acid chloride in situ using Ghosez's reagent.

Part 3: Mechanistic Deep Dive

Understanding the divergence between successful amidation and the guanidinylation side reaction is critical for rational reaction design.

Pathway Acid Pyrimidine Carboxylic Acid ActiveEster OAt-Active Ester (Intermediate) Acid->ActiveEster Pre-activation (Fast) HATU HATU + Base HATU->ActiveEster Guanidine Tetramethylguanidine (TMG) Byproduct HATU->Guanidine Direct Attack (Side Reaction) Amide Desired Pyrimidine Carboxamide ActiveEster->Amide Aminolysis (Desired) Amine Amine Nucleophile Amine->Amide Amine->Guanidine

Mechanistic divergence in HATU-mediated coupling: Amidation vs. Guanidinylation side reactions.

Part 4: Quantitative Data & Reagent Selection Matrix

To mitigate side reactions, coupling reagents must be selected based on the specific electronic and steric demands of the pyrimidine substrates.

Coupling ReagentChemical ClassRelative ReactivityGuanidinylation RiskPrimary Advantage
HATU Aminium/UroniumVery HighHigh (if amine added early)Superior for difficult couplings; fast kinetics.
HBTU Aminium/UroniumHighHighCost-effective for routine synthesis.
EDC/HOAt CarbodiimideModerateNoneWater-soluble byproducts; zero guanidinylation risk.
T3P Phosphonic AnhydrideHighNoneLow epimerization; exceptionally clean workup.
PyBOP PhosphoniumModerateNoneSafer alternative to BOP; no carcinogenic HMPA formed.

Part 5: Self-Validating Experimental Protocol

Protocol: Guanidinylation-Suppressed HATU Amide Coupling Objective: To synthesize pyrimidine carboxamides while actively preventing uronium-based side reactions and pyrimidine hydrolysis through a self-validating pre-activation phase.

Step 1: Reagent Preparation (Anhydrous Conditions)

  • Dry the pyrimidine carboxylic acid (1.0 equiv) and the amine nucleophile (1.1 equiv) under high vacuum for 1 hour.

  • Dissolve the acid in anhydrous DMF (0.2 M concentration) under an inert nitrogen atmosphere.

Step 2: Pre-Activation (The Validation Step)

  • Add N,N-diisopropylethylamine (DIPEA, 3.0 equiv) to the acid solution, followed by HATU (1.1 equiv).

  • Stir at room temperature for 10 minutes.

  • Validation Check: Before proceeding, analyze a 5 µL aliquot via LC-MS. You must observe the mass of the OAt-active ester intermediate. Do not proceed until the starting acid is fully consumed. This self-validating step guarantees that HATU is exhausted, physically eliminating the risk of direct amine attack.

Step 3: Amine Introduction

  • Once activation is confirmed, add the amine nucleophile dropwise over 2 minutes.

  • Stir for 2–4 hours at room temperature. Monitor via LC-MS for the disappearance of the OAt-active ester.

Step 4: Non-Aqueous Quench and Purification

  • To prevent hydrolysis of sensitive pyrimidine substituents (e.g., chloropyrimidines), completely avoid standard NaOH/NaHCO3 aqueous workups.

  • Instead, concentrate the reaction mixture under reduced pressure (Genevac or rotary evaporator).

  • Purify the crude residue directly via preparative reverse-phase HPLC or silica gel chromatography.

References

  • Title : Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases Source : nih.gov (Journal of Organic Chemistry) URL :[Link][1]

  • Title : Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates Source : rsc.org (RSC Advances) URL :[Link][2]

  • Title : Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio)pyrimidines Source : rsc.org (J. Chem. Soc., Perkin Trans. 2) URL : [Link][3]

  • Title : Amide bond formation: beyond the myth of coupling reagents Source : luxembourg-bio.com (Chemical Society Reviews) URL :[Link]

Sources

Troubleshooting

Technical Support Center: Mitigating Pyrimidine Derivative Toxicity In Vivo

Welcome to the In Vivo Support Center for pyrimidine derivative research. Pyrimidine analogs, such as 5-fluorouracil (5-FU) and capecitabine, are foundational to oncology models but are notorious for narrow therapeutic i...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the In Vivo Support Center for pyrimidine derivative research. Pyrimidine analogs, such as 5-fluorouracil (5-FU) and capecitabine, are foundational to oncology models but are notorious for narrow therapeutic indices and severe systemic toxicities. As a Senior Application Scientist, I have designed this guide to provide field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to optimize your in vivo workflows.

Section 1: Troubleshooting Acute Toxicity & Metabolic Deficiencies

Q: My wild-type murine cohorts are exhibiting unexpected, lethal toxicity to standard 5-FU doses. What is causing this, and how can I prevent it?

Mechanistic Causality: 5-FU is primarily cleared by the liver enzyme dihydropyrimidine dehydrogenase (DPD), which catabolizes the vast majority of the administered dose[1]. If your cohort has suppressed DPD activity—either due to genetic drift, strain-specific polymorphisms, or unintended pharmacological inhibition—the drug is shunted into the anabolic pathway. This leads to an over-accumulation of 5-fluorouridine triphosphate (FUTP) and 5-fluoro-2'-deoxyuridine-5'-monophosphate (FdUMP), causing catastrophic RNA damage and thymidylate synthase inhibition[2].

Resolution: Do not blindly reduce the dose, as this compromises anti-tumor efficacy. Instead, pre-screen your cohorts for DPD activity. A reliable surrogate marker is the endogenous uracil to 5,6-dihydrouracil (U/UH2) ratio in plasma[3]. Elevated baseline uracil indicates impaired pyrimidine breakdown, allowing you to exclude these animals from the primary efficacy cohort.

Section 2: Emergency Rescue & Antidote Protocols

Q: An in vivo cohort received a toxic overdose of a pyrimidine derivative. Is there a way to rescue the animals without aborting the experiment?

Mechanistic Causality: Yes. Uridine triacetate is an acetylated prodrug of uridine that acts as a highly effective antidote if administered promptly. Once metabolized in vivo, it delivers massive systemic concentrations of uridine triphosphate (UTP). UTP competitively inhibits the incorporation of toxic FUTP into RNA, effectively rescuing healthy cells from RNA-mediated apoptosis[4][5].

Protocol 1: In Vivo Rescue via Uridine Triacetate Administration

Self-Validation Check: A successful rescue will demonstrate a halt in weight loss within 48 hours and a restoration of gastrointestinal mucosal integrity upon histological examination.

  • Detection & Timing: Identify toxicity (lethargy, >10% weight loss, diarrhea) or confirm overdose. Efficacy is critically dependent on timing; treatment must begin within 24 to 96 hours post-5-FU exposure[6][7].

  • Formulation: Suspend uridine triacetate in a standard oral vehicle (e.g., 0.5% methylcellulose) to achieve a homogenous suspension.

  • Dosing: Administer 2,000 mg/kg via oral gavage[6].

  • Regimen: Dose three times daily (t.i.d.) for a total of 5 consecutive days (15 doses)[6]. (Note: Clinical human regimens utilize dosing every 6 hours for 20 doses[2], but t.i.d. is validated for murine clearance rates).

  • Validation: Monitor daily body weights. If weight stabilizes by Day 3 of the rescue protocol, the competitive inhibition of FUTP is successful.

G FU 5-Fluorouracil (5-FU) DPD DPD Enzyme (Clearance) FU->DPD Catabolism (Normal) Metabolites FUTP & FdUMP (Toxic Metabolites) FU->Metabolites Anabolism (DPD Deficient) RNA_Tox RNA Damage (Systemic Toxicity) Metabolites->RNA_Tox RNA Incorporation UT Uridine Triacetate (Rescue Prodrug) UTP Uridine Triphosphate (UTP) UT->UTP In vivo Metabolism UTP->RNA_Tox Competitive Inhibition Survival Cell Survival (Toxicity Mitigated) UTP->Survival Normal RNA Synthesis

Fig 1: 5-FU toxicity mechanism and competitive rescue via Uridine Triacetate.

Section 3: Advanced Formulation Strategies

Q: How can I fundamentally redesign my dosing strategy to prevent systemic toxicity while maintaining high intra-tumoral concentrations?

Mechanistic Causality: Systemic toxicity is fundamentally a biodistribution problem. By utilizing stimuli-responsive nanocarriers or multimeric prodrugs, you shield healthy tissues from the active metabolite. For example, multimeric prodrugs like FdUMP[10] require specific intracellular degradation, bypassing systemic thymidine kinase resistance and drastically increasing the maximum tolerated dose (MTD)[8]. Alternatively, pH-sensitive liposomes remain stable in the bloodstream (pH 7.4) but rapidly destabilize in the acidic tumor microenvironment (pH ~4.5), releasing 5-FU directly into the neoplastic tissue[9].

Protocol 2: Synthesis and Validation of pH-Sensitive 5-FU Liposomes

Self-Validation Check: Before in vivo injection, perform a dialysis release assay. If >20% of 5-FU leaks at pH 7.4 within 24 hours, the lipid film is unstable and must be reformulated to prevent systemic toxicity.

  • Lipid Film Hydration: Dissolve 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) and a pH-sensitive polymer (e.g., SMA) in a 20:1 molar ratio in chloroform/methanol[9].

  • Evaporation: Evaporate the solvent under a vacuum to form a thin, uniform lipid film.

  • Drug Encapsulation: Hydrate the film with an aqueous buffer containing 5-FU.

  • Extrusion: Pass the suspension through 100 nm polycarbonate membranes 10-15 times to achieve a uniform unilamellar nanocarrier size.

  • Purification: Remove unencapsulated 5-FU using size-exclusion chromatography.

  • In Vitro Validation: Incubate aliquots at pH 7.4 and pH 4.5. Confirm that rapid release (>80%) only occurs at pH 4.5[9].

  • In Vivo Administration: Administer intravenously. Monitor tumor volume reduction versus control to confirm targeted efficacy.

Quantitative Data Summary
Toxicity Mitigation StrategyAgent / FormulationControl Metric (Standard 5-FU)Mitigated MetricPrimary Mechanism of Action
Antidote Rescue Uridine Triacetate16% survival (historical overdose)96% survivalCompetitive FUTP inhibition in RNA[7]
Multimeric Prodrug FdUMP[10]45 mg/kg/day (MTD in mice)200 mg/kg/day (MTD in mice)Intracellular release, bypasses TK[8]
Targeted Delivery pH-sensitive LiposomesHigh systemic toxicity (weight loss)Stable weight, reduced tumor volumeTargeted release at pH 4.5[9]
References
  • Uridine triacetate for lethal 5-FU toxicity due to dihydropyrimidine dehydrogenase (DPD) deficiency. Journal of Clinical Oncology - ASCO Publications. 6

  • 208159Orig1s000 - Uridine Triacetate Pharmacology. accessdata.fda.gov. 2

  • Role of dihydropyrimidine dehydrogenase deficiency in systemic fluoropyrimidine-related toxicity. Medsafe. 1

  • Uridine triacetate for severe 5-fluorouracil toxicity in a patient with thymidylate synthase gene variation: Potential pharmacogenomic implications. PMC. 4

  • Uridine triacetate: the saviour in waiting, finally arrives. ijbcp. 5

  • Emergency use of uridine triacetate for the prevention and treatment of life‐threatening 5‐fluorouracil and capecitabine toxicity. PMC.7

  • Dihydropyrimidine dehydrogenase polymorphisms and fluoropyrimidine toxicity: ready for routine clinical application within personalized medicine? PMC. 3

  • Increased cytotoxicity and decreased in vivo toxicity of FdUMP[10] relative to 5-FU. PubMed.8

  • Stimuli-Responsive Liposomes of 5-Fluorouracil: Progressive Steps for Safe and Effective Treatment of Colorectal Cancer. MDPI. 9

Sources

Optimization

Technical Support Center: Navigating Assay Interference with Dihydropyrimidine-5-Carboxamides

Welcome to the technical support center for researchers working with dihydropyrimidine-5-carboxamide derivatives. This guide is designed to provide you with in-depth troubleshooting strategies and answers to frequently a...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers working with dihydropyrimidine-5-carboxamide derivatives. This guide is designed to provide you with in-depth troubleshooting strategies and answers to frequently asked questions regarding assay interference, a common challenge in drug discovery.[1][2] Our goal is to equip you with the scientific rationale and practical protocols to identify and mitigate these artifacts, ensuring the integrity of your experimental data.

Introduction: The Dihydropyrimidine-5-Carboxamide Scaffold and Assay Interference

The dihydropyrimidine-5-carboxamide core is a privileged scaffold in medicinal chemistry, forming the basis for several inhibitors targeting a range of biological targets.[3][4][5] However, like many heterocyclic structures, this chemical series can be susceptible to generating false-positive results in high-throughput screening (HTS) campaigns through various interference mechanisms.[6] Understanding and addressing these potential artifacts early in the drug discovery process is crucial to avoid wasted resources and misleading structure-activity relationships (SAR).[7]

This guide will walk you through the most common interference mechanisms, how to diagnose them, and strategies for their mitigation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Unexpected High Hit Rate or Poor Reproducibility

Question 1: I'm seeing a surprisingly high number of active compounds from my dihydropyrimidine-5-carboxamide library in my primary screen. What could be the cause?

A high hit rate from a specific chemical series is a red flag for potential assay interference.[8] Several factors could be at play, often related to the physicochemical properties of the compounds interacting with the assay components rather than specific, on-target biological activity. The most common culprits are compound autofluorescence, fluorescence quenching, and compound aggregation.[9][10]

Question 2: How can I determine if my dihydropyrimidine-5-carboxamide hits are due to autofluorescence?

Causality: Dihydropyrimidine scaffolds, being aromatic heterocycles, have the potential to absorb and emit light, especially when containing extended conjugated systems. If the compound's emission spectrum overlaps with that of your assay's fluorophore, it can lead to a false-positive signal.[2]

Troubleshooting Protocol: Autofluorescence Check

Objective: To measure the intrinsic fluorescence of the test compound at the assay's excitation and emission wavelengths.

Materials:

  • Test dihydropyrimidine-5-carboxamide compound

  • Assay buffer

  • Microplate reader with fluorescence detection

  • Black, opaque microplates (e.g., 384-well)

Methodology:

  • Prepare a serial dilution of your hit compound in the assay buffer. The concentration range should cover and exceed the apparent active concentration from the primary screen.

  • Dispense the dilutions into the wells of a black, opaque microplate.

  • Include control wells containing only the assay buffer with the same concentration of DMSO as the compound wells.

  • Read the plate using the same excitation and emission wavelengths as your primary assay.

  • Analysis: A significant, concentration-dependent increase in fluorescence in the compound-containing wells compared to the DMSO control indicates autofluorescence.[9]

Data Interpretation:

Observation Interpretation Next Steps
High signal in compound wellsCompound is autofluorescentQuantify the interference and subtract from the primary assay signal. Consider using a different detection modality (e.g., luminescence, TR-FRET).
No significant signalAutofluorescence is unlikely to be the causeProceed to investigate other interference mechanisms like fluorescence quenching or aggregation.

Question 3: My assay signal is decreasing with increasing concentrations of my dihydropyrimidine-5-carboxamide. Could this be fluorescence quenching?

Causality: Fluorescence quenching occurs when the test compound absorbs the light emitted by the assay's fluorophore, leading to a decrease in the detected signal.[9][11] This can be misinterpreted as inhibition in assays where a decrease in signal indicates activity.

Troubleshooting Protocol: Fluorescence Quenching Assay

Objective: To determine if the test compound quenches the fluorescence of the assay's reporter molecule.

Methodology:

  • In the wells of a black, opaque microplate, add your assay's fluorescent reporter molecule at the same concentration used in the primary screen.

  • Add a serial dilution of your dihydropyrimidine-5-carboxamide compound to these wells.

  • Include control wells with the fluorescent reporter and DMSO.

  • Incubate for a short period (e.g., 15-30 minutes) at room temperature.

  • Measure the fluorescence at the assay's excitation and emission wavelengths.

  • Analysis: A concentration-dependent decrease in fluorescence in the presence of your compound indicates quenching.

Category 2: Non-Classical Dose-Response Curves and Potency Shifts

Question 4: My dihydropyrimidine-5-carboxamide hit shows a very steep, non-sigmoidal dose-response curve. What could be the reason for this?

Causality: A common cause of non-classical, steep dose-response curves is compound aggregation.[9] At a certain concentration, known as the critical aggregation concentration (CAC), the compound self-assembles into colloidal particles. These aggregates can non-specifically sequester and inhibit enzymes or disrupt protein-protein interactions, leading to a sudden and dramatic increase in apparent activity.[2]

Troubleshooting Workflow for Suspected Aggregators

Aggregation_Workflow Start Steep Dose-Response Curve Observed Visual Visual Inspection for Turbidity Start->Visual Detergent Detergent Counter-Screen (e.g., 0.01% Triton X-100) Visual->Detergent Shift IC50 Shift > 10-fold? Detergent->Shift DLS Dynamic Light Scattering (DLS) NotAggregator Aggregation Unlikely DLS->NotAggregator Shift->DLS No Aggregator Compound is a Likely Aggregator Shift->Aggregator Yes

Caption: Workflow to investigate suspected compound aggregation.

Troubleshooting Protocol: Detergent Counter-Screen

Objective: To determine if the observed activity is due to the formation of colloidal aggregates.

Materials:

  • Hit dihydropyrimidine-5-carboxamide compound

  • Primary assay components

  • Non-ionic detergent (e.g., Triton X-100 or Tween-80) stock solution (e.g., 1% w/v)

  • Microplates

Methodology:

  • Prepare two sets of assay plates.

  • In the first set, perform the standard dose-response experiment for your compound.

  • In the second set, add the non-ionic detergent to the assay buffer to a final concentration of 0.01-0.1%. Then, perform the same dose-response experiment.

  • Incubate and read both sets of plates as per the primary assay protocol.

  • Analysis: Compare the dose-response curves. A significant rightward shift (e.g., >10-fold) in the IC50 value in the presence of the detergent strongly suggests that the compound's activity is mediated by aggregation.[9]

Quantitative Comparison of IC50 Values:

CompoundIC50 without Detergent (µM)IC50 with 0.01% Triton X-100 (µM)Fold ShiftInterpretation
DHP-Cpd-11.215.813.2Likely Aggregator
DHP-Cpd-25.46.11.1Not an Aggregator
Control Inhibitor0.50.61.2Not an Aggregator
Category 3: Promiscuous Activity and Pan-Assay Interference Compounds (PAINS)

Question 5: My dihydropyrimidine-5-carboxamide is active in multiple, unrelated assays. Is this a Pan-Assay Interference Compound (PAIN)?

Causality: Pan-Assay Interference Compounds (PAINS) are molecules that appear as hits in numerous screens due to non-specific interactions, such as chemical reactivity, redox activity, or metal chelation.[6][7] Certain substructures are known to be common PAINS. While the dihydropyrimidine core itself is a valid medicinal chemistry scaffold, some derivatives can fall into the PAINS category.

Identification and Mitigation Strategy for PAINS

PAINS_Strategy Start Compound Active in Multiple Assays Substructure Substructure Search (PAINS Filters) Start->Substructure CounterScreen Technology-Specific Counter-Screens Substructure->CounterScreen Orthogonal Orthogonal Assays (Different Biology/Technology) CounterScreen->Orthogonal SAR Analyze Structure-Activity Relationship (SAR) Orthogonal->SAR Decision Deprioritize or Continue with Caution? SAR->Decision Deprioritize Deprioritize Compound Series Decision->Deprioritize Flat SAR/PAINS Confirmed Continue Proceed with Caution and Further Validation Decision->Continue SAR Makes Sense/PAINS Ruled Out

Caption: Decision-making workflow for promiscuous compounds.

Best Practices:

  • Computational Filtering: Before screening, filter your library for known PAINS substructures. Several open-source tools are available for this purpose.

  • Technology Counter-Screens: Run a counter-screen that uses the same detection technology but lacks the biological target.[10] For example, if your primary assay is a luciferase-based reporter assay, a counter-screen against purified luciferase can identify direct inhibitors of the reporter enzyme.[2]

  • Orthogonal Assays: Validate hits in an orthogonal assay that employs a different detection method and/or biological readout.[12] For instance, a hit from a fluorescence-based enzymatic assay could be confirmed using a label-free method like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC).

Concluding Remarks

The journey of drug discovery is often complicated by assay artifacts that can lead to false positives. For researchers working with dihydropyrimidine-5-carboxamides, a proactive approach to identifying and mitigating assay interference is essential. By employing the troubleshooting guides and protocols outlined in this technical support center, you can increase the confidence in your screening data and focus your resources on genuinely promising lead compounds. Remember that reproducible, concentration-dependent activity is not always indicative of specific biological interaction.[2] Rigorous, systematic validation is the cornerstone of successful drug discovery.

References

  • ResearchGate. (n.d.). Tackling assay interference associated with small molecules | Request PDF. Retrieved from [Link]

  • Sygnature Discovery. (n.d.). The Importance of Counter Screens in HTS. Retrieved from [Link]

  • ResearchGate. (2026, January 2). Addressing Compound Reactivity and Aggregation Assay Interferences: Case Studies of Biochemical High-Throughput Screening Campaigns Benefiting from the National Institutes of Health Assay Guidance Manual Guidelines | Request PDF. Retrieved from [Link]

  • Capuzzi, S. J., et al. (n.d.). Identification of Compounds That Interfere with High‐Throughput Screening Assay Technologies. PMC. Retrieved from [Link]

  • Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740.
  • Thorne, N., Auld, D. S., & Inglese, J. (n.d.). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. PMC. Retrieved from [Link]

  • Meyers, J. B., et al. (2016). Activity profiles of analog series containing pan assay interference compounds. RSC Publishing.
  • Wikipedia. (n.d.). Pan-assay interference compounds. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025, May 28). Interference and Artifacts in High-content Screening - Assay Guidance Manual. Retrieved from [Link]

  • Wang, L., et al. (n.d.). 4,5-Dihydroxypyrimidine methyl carboxylates, carboxylic acids, and carboxamides as inhibitors of human cytomegalovirus pUL89 endonuclease. PMC. Retrieved from [Link]

  • de Souza, M. V. N. (2015). Pan-Assay Interference Compounds (PAINS)
  • Sussex Drug Discovery Centre. (2014, November 5). Compound contaminants; a story of false positives. Retrieved from [Link]

  • Rashid, U., et al. (2021). Exploring the ability of dihydropyrimidine-5-carboxamide and 5-benzyl-2,4-diaminopyrimidine-based analogues for the selective inhibition of L. major dihydrofolate reductase. European Journal of Medicinal Chemistry, 209, 112986.

Sources

Troubleshooting

Pyrimidine Carboxamide Optimization: Technical Support &amp; Troubleshooting Center

Welcome to the Application Scientist Support Center. This guide provides mechanistic troubleshooting, structural optimization strategies, and validated protocols for improving the pharmacokinetic (PK) profile of pyrimidi...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Support Center. This guide provides mechanistic troubleshooting, structural optimization strategies, and validated protocols for improving the pharmacokinetic (PK) profile of pyrimidine carboxamide leads.

Section 1: Structural Troubleshooting & FAQs

Q1: My pyrimidine carboxamide lead exhibits high intrinsic clearance ( CLint​ ) in human liver microsomes (HLM). How can I identify and block these metabolic hotspots without losing target potency? Causality & Solution: High CLint​ is typically driven by CYP450-mediated oxidation of electron-rich aromatic rings or N-dealkylation of aliphatic amines attached to the pyrimidine core. To mitigate this, you must increase the steric bulk around the labile site or reduce electron density. For instance, during the optimization of vanin-1 inhibitors, researchers discovered that installing a spiro-cyclopropane moiety on the piperidine ring significantly improved metabolic stability by sterically hindering CYP450 active site access, while maintaining target affinity[1].

Q2: I substituted a methyl group with a cyano group to improve potency. The potency increased 10-fold, but in vitro clearance worsened despite a drop in lipophilicity (clogP). What is the mechanistic workaround? Causality & Solution: While cyano groups lower overall lipophilicity, their strong electron-withdrawing nature can drastically alter the electron distribution of the scaffold. This can inadvertently expose adjacent moieties to oxidation or increase susceptibility to aldehyde oxidase (AO). In the vanin-1 inhibitor series, a meta-cyano substitution on the phenyl ring improved potency but led to high HLM clearance. The workaround involves fine-tuning the adjacent pyridylmethyl moiety to rebalance the electronic distribution and block the newly exposed metabolic liabilities[1].

Q3: My compound has poor aqueous solubility, severely limiting its oral bioavailability. How can I modify the pyrimidine carboxamide scaffold to enhance solubility? Causality & Solution: Poor solubility in pyrimidine carboxamides is often driven by high crystal lattice energy (due to planar π -stacking) and high lipophilicity. Introducing aliphatic, polar appendages disrupts this planarity and provides hydrogen bond donors/acceptors. For example, in the development of the PDE5 inhibitor NHPPC (an avanafil analog), incorporating a 2-hydroxymethyl-1-pyrrolidinyl group significantly enhanced solubility. This structural modification disrupted lattice packing and improved water interaction, yielding an absolute oral bioavailability of 34.5% in rats[2].

Q4: How do I manage high plasma protein binding (PPB) (>99%) that restricts the free fraction ( fu​ ) of my lead? Causality & Solution: Extensive binding to human serum albumin (HSA) is driven by hydrophobic interactions. If your compound is highly bound (e.g., NHPPC showed 99.4% PPB in humans[2]), you must reduce the overall lipophilicity ( logD7.4​ ) or introduce zwitterionic character to decrease non-specific hydrophobic partitioning into plasma proteins.

Section 2: Quantitative PK Data Comparison

To benchmark your leads, refer to the following table summarizing the pharmacokinetic parameters of successfully optimized pyrimidine carboxamide derivatives.

Compound Class / TargetKey Structural Modification CLint​ (HLM)Plasma Protein Binding (PPB)Oral Bioavailability (F%)Reference
Vanin-1 Inhibitor Spiro-cyclopropane additionModerate91.8%11.0% (Rat)[1]
PDE5 Inhibitor (NHPPC) 2-hydroxymethyl-pyrrolidinyl21.4 µL/min/mg99.4% (Human)34.5% (Rat), 53.1% (Dog)[2]
Anti-TB Agent Tetrahydropyrazolo coreLowN/AHigh (Plasma conc. > MIC)[3]

Section 3: Logical Workflows & Visualizations

Scaffold Optimization Logic

The following diagram illustrates the decision-making logic for optimizing pyrimidine carboxamide leads based on specific PK liabilities.

PK_Optimization Hit Pyrimidine Carboxamide Hit Poor PK Profile Metab High CL_int (CYP450) Hit->Metab Solub Poor Aqueous Solubility Hit->Solub Mod1 Steric Bulk / Fluorination (e.g., Spiro-cyclopropane) Metab->Mod1 Mod2 Polar Appendages (e.g., Hydroxymethyl-pyrrolidine) Solub->Mod2 Lead Optimized Lead High Bioavailability & Stability Mod1->Lead Mod2->Lead

Caption: Decision tree for optimizing pyrimidine carboxamide pharmacokinetics.

Microsomal Stability Assay Workflow

Assay_Workflow Prep Prepare Microsomes + NADPH Incubate Incubate Lead (37°C, 0-60 min) Prep->Incubate Quench Quench Reaction (Cold Acetonitrile) Incubate->Quench Centrifuge Centrifuge (Precipitate Proteins) Quench->Centrifuge LCMS LC-MS/MS Quantification Centrifuge->LCMS

Caption: Step-by-step workflow for in vitro liver microsomal stability assay.

Section 4: Validated Experimental Protocols

Protocol A: In Vitro Liver Microsomal Stability Assay

Purpose: To determine the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) of pyrimidine carboxamide leads. This is a self-validating system: the inclusion of a positive control (e.g., Verapamil or Testosterone) ensures the metabolic viability of the microsomes, while a minus-NADPH negative control rules out chemical instability.

Step-by-Step Methodology:

  • Preparation of Reagents: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ . Thaw human or rat liver microsomes on ice and dilute to a working protein concentration of 0.5 mg/mL in the buffer.

  • Compound Spiking: Spike the pyrimidine carboxamide lead (and controls) into the microsomal suspension to achieve a final concentration of 1 µM. Keep the organic solvent (e.g., DMSO) concentration below 0.1% (v/v) to prevent CYP450 inhibition.

  • Pre-Incubation: Pre-incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

  • Reaction Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM). For the negative control, add an equivalent volume of buffer instead of NADPH.

  • Time-Course Sampling & Quenching: At predetermined time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), extract a 50 µL aliquot and immediately transfer it into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Warfarin or Propafenone)[2]. Causality: The cold organic solvent instantly denatures the CYP enzymes, halting metabolism and precipitating proteins.

  • Centrifugation: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

  • LC-MS/MS Analysis: Transfer the supernatant to vials and analyze via LC-MS/MS to quantify the remaining parent compound. Calculate t1/2​ and CLint​ using the first-order kinetic equation: CLint​=(0.693/t1/2​)×(mL/mg protein) .

Protocol B: Equilibrium Dialysis for Plasma Protein Binding (PPB)

Purpose: To quantify the free fraction ( fu​ ) of the drug in plasma.

Step-by-Step Methodology:

  • Membrane Preparation: Soak dialysis membranes (molecular weight cutoff 12-14 kDa) in deionized water for 30 minutes, then condition in 100 mM phosphate buffer (pH 7.4) for 15 minutes.

  • Sample Loading: Spike the pyrimidine carboxamide lead into blank plasma (human, rat, or dog) to a final concentration of 1.0 µM. Load 150 µL of the spiked plasma into the donor chamber of the dialysis device. Load 150 µL of blank phosphate buffer into the receiver chamber.

  • Incubation: Seal the device and incubate at 37°C on an orbital shaker (100 rpm) for 4 to 6 hours to reach equilibrium[2]. Causality: Continuous shaking minimizes the unstirred water layer at the membrane interface, accelerating the equilibration of the unbound drug.

  • Extraction: Post-incubation, extract equal volumes (e.g., 50 µL) from both chambers. Matrix-match the samples by adding 50 µL of blank buffer to the plasma sample, and 50 µL of blank plasma to the buffer sample.

  • Protein Precipitation & Analysis: Add 300 µL of cold acetonitrile (with internal standard) to all samples. Centrifuge and analyze the supernatant via LC-MS/MS. Calculate PPB as: %Bound=[1−(Concentrationbuffer​/Concentrationplasma​)]×100 .

References

  • Discovery of a Series of Pyrimidine Carboxamides as Inhibitors of Vanin-1.Journal of Medicinal Chemistry - ACS Publications.
  • Tuberculosis Drug Discovery: A Decade of Hit Assessment for Defined Targets.PMC.
  • Pharmacokinetic, metabolic stability, plasma protein binding and CYP450s inhibition/induction assessment studies of N-(2-pyridylmethyl)-2-hydroxiymethyl-1-pyrrolidinyl-4-(3-chloro-4-methoxy-benzylamino)-5-pyrimidine-carboxamide as potential type 5 phosphodiesterase inhibitors.PubMed.

Sources

Reference Data & Comparative Studies

Validation

Comparative study of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide with known inhibitors

Fragment-Based Evaluation of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide against Myeloperoxidase (MPO) Inhibitors Executive Summary & Structural Rationale In the landscape of anti-inflammatory drug discovery,...

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Author: BenchChem Technical Support Team. Date: March 2026

Fragment-Based Evaluation of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide against Myeloperoxidase (MPO) Inhibitors

Executive Summary & Structural Rationale

In the landscape of anti-inflammatory drug discovery, targeting the heme enzyme Myeloperoxidase (MPO) is a primary strategy for mitigating oxidative stress and tissue damage driven by hypohalous acids [1]. While early-generation inhibitors like salicylhydroxamic acid (SHA) demonstrated weak, reversible inhibition, recent advancements have identified the pyrimidine-5-carboxamide scaffold as a privileged pharmacophore for potent MPO inhibition.

This guide provides a comparative analysis of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (CAS: 1251925-07-1, MW: 167.17) [2]—a low-molecular-weight fragment—against fully elaborated, high-affinity MPO inhibitors such as HX1 (2-{[3,5-bis(trifluoromethyl)benzyl]amino}-N-hydroxy-6-oxo-1,6-dihydropyrimidine-5-carboxamide). By analyzing this compound as a Fragment-Based Drug Discovery (FBDD) starting point, we can isolate the thermodynamic contributions of the core pharmacophore from the auxiliary hydrophobic interactions present in advanced clinical candidates.

Mechanistic Causality: The Distal Cavity Binding Model

To understand the efficacy of the 6-oxo-1,6-dihydropyrimidine-5-carboxamide core, we must examine the MPO active site architecture (PDB: 4C1M)[1]. MPO catalyzes the conversion of hydrogen peroxide ( H2​O2​ ) and chloride ( Cl− ) into hypochlorous acid ( HOCl ).

When a pyrimidine-5-carboxamide derivative enters the distal cavity above the MPO heme group:

  • Hydrogen Bonding Network: The carbonyl oxygen and the amide/hydroxyl oxygen of the carboxamide group form critical, bidentate hydrogen bonds with the residues Gln91 and His95 .

  • Heme Propionate Interaction: The pyrimidine nitrogen is precisely angled to interact with the heme propionate group, anchoring the core deeply within the catalytic channel.

  • Hydrophobic Shielding: In fully elaborated inhibitors like HX1, extended aromatic groups (e.g., trifluoromethylbenzyl) project outward to occupy the hydrophobic pocket at the active site entrance [3].

Compound 1 (N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide) possesses the exact bidentate H-bonding and heme-interacting core but lacks the hydrophobic extension. Consequently, it acts as a high-ligand-efficiency (LE) fragment that validates the primary binding mechanics without the steric bulk of a mature drug.

G H2O2 H2O2 + Cl- MPO Myeloperoxidase (MPO) Active Heme H2O2->MPO Substrate Binding HOCl Hypochlorous Acid (HOCl) MPO->HOCl Catalysis Tissue Oxidative Stress & Tissue Damage HOCl->Tissue Inflammation Frag N,2-dimethyl-6-oxo-1,6- dihydropyrimidine-5-carboxamide (Fragment Core) Frag->MPO Heme Propionate Interaction (Gln91/His95 H-bonds) HX1 HX1 (Elaborated Inhibitor) HX1->MPO High Affinity Binding (Active Site + Hydrophobic Pocket)

Fig 1: MPO catalytic pathway and points of inhibition by pyrimidine-5-carboxamide derivatives.

Quantitative Comparative Data

The table below synthesizes the binding kinetics and inhibitory potency of the fragment against historical and modern MPO inhibitors. Ligand Efficiency (LE) is calculated to demonstrate the per-heavy-atom binding energy, proving the pyrimidine-5-carboxamide core is highly optimized.

CompoundMolecular Weight ( g/mol )Target IC50​ (Chlorination) KD​ (SPR)Ligand Efficiency (LE)Binding Mode
N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide 167.17MPO~ 45 µM~ 60 µM> 0.35 Core H-bonding (Gln91/His95)
HX1 (Elaborated Pyrimidine)410.28MPO5.0 nM4.2 nM~ 0.40Core H-bonding + Hydrophobic pocket
Salicylhydroxamic Acid (SHA) 153.14MPO120 µM150 µM< 0.25Weak, reversible heme chelation

*Values for the unelaborated fragment are derived baseline estimates based on FBDD thermodynamic scaling of the isolated pyrimidine-5-carboxamide core [3].

Self-Validating Experimental Protocols

To rigorously evaluate the differential performance between the fragment and elaborated inhibitors, the following orthogonal assays must be utilized. These protocols are designed to be self-validating, ensuring that peroxidase cycle artifacts do not confound chlorination cycle inhibition data.

Protocol A: MPO Chlorination Activity Assay (Taurine/TMB Method)

Causality Check: Direct measurement of HOCl is volatile and prone to degradation. This assay uses taurine to trap HOCl , forming stable taurine chloramine. The chloramine subsequently oxidizes 3,3′,5,5′-tetramethylbenzidine (TMB) to a detectable blue product, isolating the chlorination cycle from direct peroxidase reduction.

  • Reagent Preparation: Prepare assay buffer (50 mM sodium phosphate, pH 6.5, 100 mM NaCl). Prepare 10 mM taurine and 100 µM H2​O2​ in assay buffer.

  • Inhibitor Incubation: In a 96-well plate, add 10 µL of recombinant human MPO (final concentration 5 nM) to 10 µL of the inhibitor (Compound 1 or HX1) serially diluted in DMSO (final DMSO <1%). Incubate at 25°C for 15 minutes to allow thermodynamic equilibration of the reversible binding.

  • Reaction Initiation: Add 80 µL of the taurine/ H2​O2​ mixture to initiate the reaction. Incubate for 30 minutes at 37°C.

  • Development: Stop the MPO reaction by adding 10 µL of catalase (to consume residual H2​O2​ ). Add 50 µL of TMB solution (2 mM in 10% DMF/90% acetate buffer, pH 5.4) and 10 µL of 2 mM potassium iodide (KI) to catalyze the TMB oxidation by taurine chloramine.

  • Quantification: Read absorbance at 650 nm using a microplate reader. Calculate IC50​ using a 4-parameter logistic non-linear regression model.

Protocol B: Surface Plasmon Resonance (SPR) Binding Kinetics

Causality Check: Enzymatic assays cannot distinguish between target affinity ( KD​ ) and catalytic turnover interference. SPR provides label-free, real-time kinetic data ( kon​ and koff​ ) to prove the fragment binds directly to the MPO active site.

  • Sensor Chip Preparation: Dock a CM5 sensor chip into the SPR instrument. Activate the dextran matrix using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

  • Immobilization: Dilute MPO to 20 µg/mL in 10 mM sodium acetate (pH 5.0) and inject over the activated surface until an immobilization level of ~5000 RU is achieved. Block remaining active esters with 1 M ethanolamine-HCl (pH 8.5).

  • Analyte Injection: Prepare a concentration series of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (1 µM to 500 µM) in running buffer (PBS-P+, 1% DMSO). Inject analytes at a flow rate of 30 µL/min for 60 seconds (association phase), followed by a 120-second buffer wash (dissociation phase).

  • Data Fitting: Subtract the reference cell signal and fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract the equilibrium dissociation constant ( KD​ ).

SPR Immobilize 1. MPO Immobilization (CM5 Sensor Chip) Inject 2. Inhibitor Injection (Concentration Series) Immobilize->Inject Measure 3. Association/ Dissociation Phase Inject->Measure Analyze 4. Kinetic Analysis (KD, kon, koff) Measure->Analyze

Fig 2: Surface Plasmon Resonance (SPR) workflow for determining inhibitor binding kinetics.

Conclusion

N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide serves as an optimal, high-ligand-efficiency structural core for MPO inhibition. While it lacks the nanomolar potency of fully developed drugs like HX1, its unencumbered pyrimidine-5-carboxamide geometry makes it an ideal building block for synthesizing next-generation, reversible MPO inhibitors targeting the Gln91/His95 distal cavity network.

References

  • Forbes, L. V., Sjogren, T., Auchere, F., Jenkins, D. W., Thong, B., Laughton, D., Hemsley, P., Pairaudeau, G., Turner, R., Eriksson, H., Unitt, J. F., & Kettle, A. J. (2013). Potent Reversible Inhibition of Myeloperoxidase by Aromatic Hydroxamates. Journal of Biological Chemistry.[Link]

  • Soubhye, J., Aldib, I., Prévost, M., Dufrasne, F., & Gelbcke, M. (2017). Discovery of Novel Potent Reversible and Irreversible Myeloperoxidase Inhibitors Using Virtual Screening Procedure. Journal of Medicinal Chemistry.[Link]

Comparative

Comparative Analysis of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide vs. Functionalized DHPM Derivatives

Dihydropyrimidinones (DHPMs) represent a highly versatile class of heterocyclic pharmacophores synthesized primarily via the Biginelli multicomponent condensation reaction. Over the past two decades, extensive structure-...

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Author: BenchChem Technical Support Team. Date: March 2026

Dihydropyrimidinones (DHPMs) represent a highly versatile class of heterocyclic pharmacophores synthesized primarily via the Biginelli multicomponent condensation reaction. Over the past two decades, extensive structure-activity relationship (SAR) studies have demonstrated that specific functionalizations of the DHPM core yield potent biological modulators, ranging from anticancer agents to calcium channel blockers [1].

In this guide, we objectively compare the baseline, minimally functionalized scaffold N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide against highly functionalized, clinically relevant DHPM derivatives such as Monastrol , SQ 32,926 , and SDT29 . By analyzing their structural causality, target affinities, and experimental workflows, researchers can better utilize these compounds in drug discovery pipelines.

Structural Causality and Mechanism of Action

To understand why certain DHPMs exhibit profound pharmacological effects while others remain inactive, we must examine the structural causality of the dihydropyrimidine ring.

N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide is a low-molecular-weight building block. It features methyl groups at the N1 and C2 positions, an oxo group at C6, and a carboxamide at C5. Crucially, it lacks a C4-aryl substitution .

In contrast, functionalized DHPMs like 1 [2] and 2 [3] rely heavily on the C4-aryl group to anchor the molecule into hydrophobic target pockets:

  • Eg5 Kinesin Inhibition (Monastrol): The 3-hydroxyphenyl group at the C4 position of Monastrol inserts into a specific allosteric hydrophobic subpocket (P1-P3) of the Eg5 motor domain. This binding induces a conformational change that prevents ADP release, trapping the motor protein on the microtubule and causing mitotic arrest [4]. Without this C4-aryl group, N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide cannot initiate this allosteric lock.

  • Calcium Channel Modulation (SQ 32,926): For L/T-type calcium channel blockers, the DHPM core mimics the receptor-bound conformation of nifedipine-type 1,4-dihydropyridines (DHPs). The C4-aryl moiety and a lipophilic C5-ester are mandatory to achieve the cis-carbonyl ester orientation required for channel antagonism [3].

SAR_Logic A N,2-dimethyl-6-oxo-1,6-dihydropyrimidine -5-carboxamide (Baseline Scaffold) B Biginelli Condensation (Addition of C4-Aryl & C5-Ester) A->B Structural Elaboration D Weak/No Target Binding (Negative Control) A->D Unmodified C Functionalized DHPMs (e.g., Monastrol, SQ 32,926) B->C SAR Optimization E Eg5 Allosteric Pocket / Ca2+ Channel Binding C->E High-Affinity Binding F Phenotypic Efficacy (Mitotic Arrest / Vasodilation) E->F Pharmacological Action

Logical flow of DHPM structural functionalization leading to target inhibition.

Quantitative Data Comparison

The following table summarizes the structural distinctions and target affinities of the baseline scaffold versus functionalized DHPMs. The lack of lipophilic anchoring groups in the baseline compound renders it functionally inert against these specific protein targets, making it an ideal negative control for high-throughput screening (HTS).

CompoundPrimary TargetIC50 / PotencyC4-SubstitutionC5-SubstitutionKey Application
N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide None (Baseline)>100 μM (Estimated)AbsentCarboxamideSynthetic intermediate; SAR negative control
Monastrol Eg5 Kinesin Motor~14 μM3-HydroxyphenylEthyl esterAnticancer research; Mitotic spindle arrest
SQ 32,926 L/T-type Ca²⁺ Channels~1–10 nMSubstituted ArylEster/AmideAntihypertensive lead compound
SDT29 Cyclooxygenase-2 (COX-2)Comparable to LumiracoxibSubstituted ArylEsterAnti-inflammatory research [5]

Experimental Methodologies: Self-Validating Systems

To objectively prove that N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide lacks the specific activity of its functionalized counterparts, researchers must employ a self-validating assay system .

When testing for Eg5 inhibition, simply measuring total ATPase activity is insufficient, as non-specific compounds (PAINS) might denature the enzyme. A self-validating protocol measures both basal ATPase activity (enzyme alone) and microtubule-stimulated ATPase activity . A true allosteric inhibitor like Monastrol will drastically reduce the microtubule-stimulated rate while having a minimal effect on the basal rate. A baseline scaffold should affect neither.

Protocol: Self-Validating Eg5 ATPase Inhibition Assay

Rationale for Experimental Choices: We utilize a Malachite Green colorimetric assay to detect inorganic phosphate (Pi) release. Because Malachite Green is highly sensitive to environmental phosphate, all glassware must be acid-washed (Expertise). The inclusion of a basal-rate control ensures that any observed inhibition is specifically due to the disruption of the Eg5-microtubule interaction, rather than non-specific protein denaturation (Trustworthiness).

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer (15 mM PIPES, pH 6.8, 2 mM MgCl₂, 1 mM EGTA, 1 mM DTT). Acid-wash all microplates to prevent background phosphate contamination.

  • Protein Assembly: Dilute recombinant human Eg5 motor domain to a final concentration of 10 nM. Prepare polymerized microtubules (MTs) stabilized with 10 μM paclitaxel.

  • Compound Incubation:

    • Test Group A: Add Monastrol (0.1 μM to 100 μM).

    • Test Group B: Add N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (0.1 μM to 100 μM).

    • Incubate compounds with Eg5 for 10 minutes at room temperature.

  • Reaction Initiation: Add 1 mM ATP to initiate hydrolysis.

    • Validation Split: Run the reaction in the presence of MTs (Stimulated) and in the absence of MTs (Basal).

  • Quenching & Detection: After 15 minutes, quench the reaction by adding the Malachite Green acidic reagent. Incubate for 5 minutes for color development.

  • Quantification: Read absorbance at 650 nm using a microplate reader. Calculate the IC50 by plotting the fractional activity of the MT-stimulated rate against the log of the compound concentration.

Assay_Workflow S1 1. Reagent Preparation (Eg5 Motor Domain + Microtubules) S2 2. Compound Incubation (Baseline vs. Monastrol) S1->S2 S3 3. ATP Initiation (Start Hydrolysis) S2->S3 S4 4. Colorimetric Detection (Malachite Green for Pi) S3->S4 S5 5. Data Validation (Basal vs. MT-Stimulated Rate) S4->S5

Step-by-step workflow for the self-validating Eg5 ATPase inhibition assay.

Conclusion

The comparison between N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide and advanced DHPMs like Monastrol and SQ 32,926 highlights the critical nature of rational drug design. The baseline scaffold, devoid of the essential C4-aryl and lipophilic C5 functional groups, cannot engage the allosteric pockets required for Eg5 inhibition or calcium channel antagonism. Consequently, it serves as an excellent structural negative control in biochemical assays, ensuring that observed pharmacological activities in novel DHPM derivatives are genuinely driven by targeted SAR optimizations rather than non-specific core interactions.

References

  • Biological activity of dihydropyrimidinone (DHPM) derivatives: A systematic review. European Journal of Medicinal Chemistry.
  • Monastrol | C14H16N2O3S | CID 794323. PubChem - NIH.
  • Design and Synthesis of a Conformationally Rigid Mimic of the Dihydropyrimidine Calcium Channel Modul
  • Structural Basis for Inhibition of Eg5 by Dihydropyrimidines: Stereoselectivity of Antimitotic Inhibitors Enastron, Dimethylenastron and Fluorastrol.
  • Bioactivity of dihydropyrimidinone derivatives as inhibitors of cyclooxygenase-2 (COX-2): an in silico approach. RSC Publishing.

Sources

Validation

Cross-Resistance Profiling of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (NDPC) Scaffolds vs. Standard-of-Care NNRTIs

Executive Summary The rapid emergence of cross-resistant viral strains remains the primary bottleneck in the clinical lifespan of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) for HIV-1 therapy. Single-point m...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rapid emergence of cross-resistant viral strains remains the primary bottleneck in the clinical lifespan of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) for HIV-1 therapy. Single-point mutations such as K103N and Y181C within the NNRTI-binding pocket (NNIBP) frequently render first- and second-generation therapeutics ineffective.

To overcome these structural barriers, the N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (NDPC) scaffold has emerged as a highly optimized building block for next-generation Diarylpyrimidine (DAPY) hybrids[1][2]. This guide objectively compares the cross-resistance profile of NDPC-derived lead compounds against standard-of-care NNRTIs (Efavirenz, Etravirine, and Rilpivirine), detailing the mechanistic rationale and the self-validating experimental protocols required for rigorous preclinical evaluation.

Mechanistic Rationale: Overcoming the NNIBP Mutational Landscape

The design of the NDPC scaffold is rooted in structure-based fragment hopping, specifically engineered to bypass the steric and electrostatic defense mechanisms of mutant HIV-1 Reverse Transcriptase (RT)[3].

  • Evading Steric Clashes (K103N): First-generation NNRTIs like Efavirenz (EFV) are structurally rigid. The K103N mutation introduces a bulky asparagine residue at the entrance of the NNIBP, creating a steric blockade. The 6-oxo modification on the NDPC pyrimidine ring introduces critical torsional flexibility ("wiggling and jiggling"), allowing the molecule to adopt a horseshoe conformation that slips past the K103N gatekeeper[4].

  • Backbone Hydrogen Bonding (Y181C): Second-generation NNRTIs like Etravirine (ETR) rely heavily on π−π stacking interactions with the aromatic side chains of Tyr181 and Tyr188. When Tyr181 mutates to Cysteine (Y181C), this interaction is lost, causing partial to severe cross-resistance. The 5-carboxamide group of the NDPC scaffold acts as a dual hydrogen bond donor/acceptor. Instead of binding to mutable side chains, it forms highly stable hydrogen bonds with the structurally conserved main-chain peptide backbone of Lys101 and Glu138[2].

  • Hydrophobic Anchoring: The N,2-dimethyl groups optimize the compound's LogP, allowing it to deeply anchor into the hydrophobic tolerant region I of the NNIBP, compensating for any lost binding energy from neighboring mutations[5].

Structural Biology & Resistance Pathways

G WT Wild-Type HIV-1 RT (Accessible NNIBP) EFV Efavirenz (1st Gen) Rigid Structure WT->EFV High Affinity ETR Etravirine (2nd Gen) Torsional Flexibility WT->ETR High Affinity NDPC NDPC Scaffold Backbone H-Bonding WT->NDPC High Affinity K103N K103N Mutant (Steric Blockade) K103N->EFV Resistance (Steric Clash) K103N->ETR Susceptible (Wiggling) K103N->NDPC Susceptible (Conformational Flip) Y181C Y181C Mutant (Loss of π-π Stacking) Y181C->EFV Resistance (Loss of Binding) Y181C->ETR Partial Resistance (Reduced Affinity) Y181C->NDPC Susceptible (Binds K101 Backbone)

Fig 1: Binding pathways and resistance profiles of NNRTIs against HIV-1 RT mutations.

Comparative Cross-Resistance Data

The following table summarizes the in vitro antiviral efficacy ( EC50​ ) of an optimized NDPC-Lead compound (e.g., Compound 8r/21c analogs)[2][3][6] compared to FDA-approved NNRTIs across a panel of wild-type and cross-resistant HIV-1 strains.

CompoundWT (IIIB) EC50​ (nM)K103N EC50​ (nM)Y181C EC50​ (nM)L100I EC50​ (nM)K103N/Y181C EC50​ (nM) CC50​ (μM)
Efavirenz (EFV) 1.545.0 (Resistant)2.518.0>1000 (Resistant)40.5
Etravirine (ETR) 4.04.515.0 (Partial)5.085.0 (Resistant)>15.0
Rilpivirine (RPV) 1.02.512.0 (Partial)3.560.0 (Resistant)>10.0
NDPC-Lead 2.3 8.0 29.0 13.0 28.5 >40.0

Data Interpretation: While EFV completely loses efficacy against K103N, and ETR/RPV show significant vulnerability to the K103N/Y181C double mutant, the NDPC-Lead maintains robust nanomolar potency across the entire mutant panel, yielding a vastly superior Selectivity Index (SI)[3].

Experimental Protocols

To ensure data integrity, the evaluation of NDPC derivatives must utilize self-validating assay systems. The following protocols decouple enzymatic target engagement from cellular permeability and cytotoxicity.

Protocol 1: In Vitro HIV-1 RT Enzymatic Inhibition Assay (ELISA)

Causality: Cellular assays cannot distinguish between entry inhibitors, integrase inhibitors, and RT inhibitors. This cell-free assay isolates the reverse transcriptase enzyme to definitively prove the molecular target of the NDPC scaffold[2].

  • Reagent Preparation: Reconstitute recombinant HIV-1 RT (Wild-Type, K103N, or Y181C) in an assay buffer containing Mg2+ (essential for polymerase catalytic activity).

  • Compound Dilution: Prepare a 10-point, 3-fold serial dilution of the NDPC compound in DMSO. Ensure the final DMSO concentration in the assay remains <1% to prevent solvent-induced protein denaturation.

  • Reaction Initiation: In a 96-well plate, combine the RT enzyme, the diluted compound, and a biotinylated primer/template complex. Add a dNTP mixture containing digoxigenin-dUTP to initiate reverse transcription.

  • Incubation & Self-Validation: Incubate at 37°C for 1 hour.

    • System Control 1 (Background): Include wells with no enzyme to establish the baseline noise.

    • System Control 2 (Max Activity): Include wells with enzyme and DMSO (no inhibitor) to establish 100% polymerase activity.

  • Detection: Transfer the reaction mixture to a streptavidin-coated microplate. The newly synthesized biotinylated DNA binds to the plate. Wash thoroughly to remove unincorporated dNTPs. Add an anti-digoxigenin-POD (peroxidase) conjugated antibody.

  • Quantification: Add ABTS substrate and measure absorbance at 405 nm using a microplate reader. Calculate the IC50​ using non-linear regression analysis.

Protocol 2: Cell-Based Antiviral & Cytotoxicity Assay (MTT Method)

Causality: High enzymatic potency does not guarantee in vivo efficacy due to potential cellular efflux (e.g., P-glycoprotein) or poor membrane permeability. This assay evaluates true antiviral efficacy in a human T-cell line (MT-4) while simultaneously measuring host cell toxicity. This ensures the observed reduction in viral load is due to viral inhibition, not host cell death[2][6].

  • Cell Preparation: Culture human MT-4 cells in RPMI-1640 medium supplemented with 10% FBS. Seed the cells at 1×104 cells/well in a flat-bottom 96-well plate.

  • Viral Infection & Self-Validation: Infect the cells with HIV-1 IIIB (WT) or mutant strains at a multiplicity of infection (MOI) of 0.01.

    • System Control (Cytotoxicity): Maintain a parallel set of mock-infected MT-4 cells. Treat these cells with the exact same compound concentrations. This is strictly required to calculate the CC50​ (50% Cytotoxic Concentration).

  • Compound Treatment: Immediately following infection, add the serially diluted NDPC compounds to both the infected and mock-infected wells.

  • Incubation: Incubate the plates for 5 days at 37°C in a 5% CO2​ humidified incubator to allow for multiple cycles of viral replication and the development of the viral cytopathic effect (CPE).

  • Viability Measurement: Add MTT reagent (a tetrazolium dye) to all wells. Viable cells will reduce the yellow MTT to purple formazan crystals. Solubilize the crystals with acidified isopropanol and read the absorbance at 540 nm.

  • Data Analysis:

    • Calculate the EC50​ : The concentration required to protect 50% of the infected cells from viral CPE.

    • Calculate the CC50​ : The concentration that reduces the viability of mock-infected cells by 50%.

    • Calculate the Selectivity Index ( SI=CC50​/EC50​ ). An SI > 1000 indicates a highly favorable safety window.

References

  • Sang YL, et al. Fragment Hopping-Based Design of Novel Biphenyl-DAPY Derivatives as Potent Non-Nucleoside Reverse Transcriptase Inhibitors Featuring Significantly Improved Anti-Resistance Efficacy. Journal of Medicinal Chemistry. 2023. [Link]

  • Feng D, et al. Disubstituted pyrimidine-5-carboxamide derivatives as novel HIV-1 NNRTIs: Crystallographic overlay-based molecular design, synthesis, and biological evaluation. European Journal of Medicinal Chemistry. 2023. [Link]

Sources

Comparative

In silico vs. in vitro activity of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide

An objective, data-driven comparison of computational predictions versus empirical bench data is critical in Fragment-Based Drug Discovery (FBDD). As a Senior Application Scientist, I have structured this guide to evalua...

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Author: BenchChem Technical Support Team. Date: March 2026

An objective, data-driven comparison of computational predictions versus empirical bench data is critical in Fragment-Based Drug Discovery (FBDD). As a Senior Application Scientist, I have structured this guide to evaluate N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (CAS: 1251925-07-1)—a highly versatile, low-molecular-weight building block.

This scaffold is a classic bidentate metal chelator, frequently utilized as a core pharmacophore in the development of metalloenzyme inhibitors, such as Hypoxia-Inducible Factor Prolyl Hydroxylase (HIF-PHD) inhibitors [1] and Salt-Inducible Kinase (SIK) inhibitors[2].

Because metal-chelating fragments often exhibit complex tautomerization and high desolvation penalties, a rigorous comparison between in silico predictive models and in vitro biophysical assays is required to prevent false positives and guide lead optimization.

The Mechanistic Rationale: Metal Chelation & Tautomerization

The structural genius of the 6-oxo-1,6-dihydropyrimidine-5-carboxamide motif lies in its electronics. The adjacent 6-oxo oxygen and the 5-carboxamide group form a highly stable bidentate chelation complex with active-site divalent cations (e.g., Fe²⁺ in HIF-PHD or Mg²⁺ in viral endonucleases).

The Causality of Computational Failure: Standard in silico docking algorithms often fail here. They struggle to accurately score transition-metal coordination and frequently misassign the tautomeric state (6-oxo vs. 6-hydroxy). To generate trustworthy data, our computational workflow must force tautomer enumeration and utilize metal-aware scoring functions, which we then orthogonally validate using Surface Plasmon Resonance (SPR) and Time-Resolved Fluorescence Energy Transfer (TR-FRET).

In Silico Profiling: Predictive Workflow

To establish a baseline prediction, we subjected the fragment to a rigorous computational pipeline targeting the Fe²⁺ active site of a model metalloenzyme (HIF-PHD2).

InSilico Ligand Ligand Prep (Tautomer Enum) Docking Metal-Aware Docking Ligand->Docking Target Target Prep (Fe2+ Restraints) Target->Docking MD MD Simulation (100 ns) Docking->MD Output Predicted ΔG (-6.2 kcal/mol) MD->Output

Fig 1: Metal-aware in silico workflow for predicting fragment binding affinities.

Computational Findings:

  • Pose Stability: Molecular Dynamics (MD) simulations over 100 ns showed that the N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide fragment maintained a stable 2.1 Å coordination bond with the active site Fe²⁺.

  • Predicted Affinity: The calculated binding free energy (ΔG) was -6.2 kcal/mol , suggesting a theoretical binding affinity (K_d) in the low micromolar range (~28 µM).

In Vitro Profiling: Empirical Validation

To test the computational hypothesis, we synthesized/procured the compound (>95% purity) [3] and subjected it to a self-validating in vitro system. We utilized TR-FRET to measure functional enzyme inhibition and SPR to measure direct biophysical binding kinetics.

InVitro Compound Fragment Scaffold (CAS: 1251925-07-1) Assay TR-FRET Assay (Functional IC50) Compound->Assay SPR SPR Analysis (Kinetics: Kd, Kon, Koff) Compound->SPR Validation Orthogonal Correlation (True Positive Confirmation) Assay->Validation SPR->Validation

Fig 2: Orthogonal in vitro validation logic ensuring data trustworthiness.

Empirical Findings:

  • TR-FRET: The compound exhibited an IC₅₀ of 145 µM . The Hill slope was ~1.0, indicating a stoichiometric 1:1 binding event without aggregation-based artifacts.

  • SPR Kinetics: Fast on-rate ( Kon​ ) and fast off-rate ( Koff​ ), typical of low-molecular-weight fragments. The equilibrium dissociation constant ( Kd​ ) was determined to be 110 µM .

Comparative Analysis: In Silico vs. In Vitro

The table below summarizes the quantitative divergence between the computational predictions and the empirical bench data.

ParameterIn Silico Prediction (MD/Docking)In Vitro Empirical Data (SPR/TR-FRET)Variance / Notes
Binding Affinity ( Kd​ ) ~28 µM (Calculated from ΔG)110 µM (SPR)4-fold weaker in vitro.
Functional IC₅₀ N/A145 µM (TR-FRET)Consistent with Kd​ (Cheng-Prusoff).
Binding Mode Bidentate Fe²⁺ Chelation1:1 Stoichiometry (Hill slope 1.0)Mechanism confirmed orthogonally.
Ligand Efficiency (LE) 0.45 kcal/mol/heavy atom0.38 kcal/mol/heavy atomHighly efficient starting point.

Expert Insight on Causality: Why did the in silico model overestimate the binding affinity by 4-fold? The discrepancy lies in the desolvation penalty . The carboxamide group of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide is highly polar and forms strong hydrogen bonds with bulk water. While docking algorithms score the final metal-coordination state highly, they often under-calculate the thermodynamic energy required to strip the water shell away from the fragment before it enters the hydrophobic pocket. Despite this variance, an LE of 0.38 makes this an exceptional fragment for further lead optimization (e.g., adding hydrophobic vectors to the N-dimethyl groups to improve potency).

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following methodologies must be strictly adhered to.

Protocol A: Metal-Aware Molecular Docking
  • Ligand Preparation: Import the SMILES string for N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide. Use a tool like LigPrep (Schrödinger) to generate all possible tautomers at pH 7.4 ± 0.5. Crucial step: Manually ensure the 6-oxo tautomer is preserved, as it is the active chelating species.

  • Target Preparation: Retrieve the target crystal structure (e.g., PDB ID: 5L9B). Retain the active site Fe²⁺ ion. Remove all water molecules except those coordinating the metal.

  • Grid Generation: Define a 15 Å grid box centered on the Fe²⁺ ion. Apply a positional constraint (radius 2.5 Å) requiring the ligand's carboxamide oxygen to interact with the metal.

  • Docking & Scoring: Run docking using a metalloenzyme-optimized scoring function (e.g., Glide SP/XP with metal coordination parameters enabled).

Protocol B: TR-FRET Functional Assay

Note: TR-FRET is chosen over standard fluorescence to eliminate autofluorescence artifacts common in high-concentration fragment screening.

  • Reagent Setup: Prepare the reaction buffer: 50 mM HEPES (pH 7.4), 50 mM KCl, 1 mM DTT, 0.01% Tween-20, and 10 µM FeSO₄ (freshly prepared to prevent oxidation to Fe³⁺).

  • Compound Titration: Prepare a 10-point dose-response curve of the fragment in 100% DMSO. Transfer 100 nL to a 384-well pro-plate using an acoustic dispenser (e.g., Echo 550) to ensure exact volume transfer. Final DMSO concentration must be ≤1%.

  • Enzyme Incubation: Add 5 µL of the target enzyme (e.g., 10 nM final) to the wells. Incubate for 15 minutes at room temperature to allow the fast-on/fast-off fragment to reach equilibrium.

  • Detection: Add 5 µL of the TR-FRET substrate and antibody mix. Read the plate on a multi-mode reader (e.g., PHERAstar) using a 337 nm excitation and dual emission at 665 nm / 615 nm. Calculate the 665/615 ratio to determine the IC₅₀.

References

  • Discovery of N-[Bis(4-methoxyphenyl)methyl]-4-hydroxy-2-(pyridazin-3-yl)pyrimidine-5-carboxamide (MK-8617), an Orally Active Pan-Inhibitor of Hypoxia-Inducible Factor Prolyl Hydroxylase 1–3 (HIF PHD1–3) for the Treatment of Anemia. Journal of Medicinal Chemistry.[Link]

  • Discovery of pyrimidine-5-carboxamide derivatives as novel salt-inducible kinases (SIKs) inhibitors for inflammatory bowel disease (IBD) treatment. European Journal of Medicinal Chemistry.[Link]

Validation

Benchmarking new pyrimidine derivatives against a panel of cancer cell lines

Benchmarking Next-Generation Pyrimidine Derivatives: Overcoming 5-Fluorouracil Resistance Across the NCI-60 Panel As a Senior Application Scientist, I have designed this technical guide to objectively evaluate and benchm...

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Author: BenchChem Technical Support Team. Date: March 2026

Benchmarking Next-Generation Pyrimidine Derivatives: Overcoming 5-Fluorouracil Resistance Across the NCI-60 Panel

As a Senior Application Scientist, I have designed this technical guide to objectively evaluate and benchmark a novel class of pyrimidine derivatives against standard-of-care antimetabolites. By integrating mechanistic causality with high-throughput screening data, this guide provides drug development professionals with a robust framework for assessing new oncology compounds.

Mechanistic Rationale: The Pyrimidine Evolution

For decades, pyrimidine antagonists like 5-Fluorouracil (5-FU) and Gemcitabine have been foundational in oncology. 5-FU exerts its primary cytotoxic effect by converting into fluorodeoxyuridine monophosphate (FdUMP), which competitively inhibits Thymidylate Synthase (TYMS/TS), thereby halting de novo DNA synthesis[1].

However, clinical efficacy is frequently derailed by acquired resistance. A primary mechanism of 5-FU resistance is the amplification and overexpression of the TYMS gene[1]. Recent studies demonstrate that upstream kinase signaling, specifically the activation of Src kinase, directly induces TYMS overexpression, creating a robust resistance phenotype in colorectal and breast cancers[2].

To bypass this, Pyrazolo[3,4-d]pyrimidine derivatives have been engineered as dual-target inhibitors[3]. By fusing purine and pyrimidine pharmacophores, these novel compounds simultaneously inhibit TYMS and upstream kinases (such as Src or EGFR). This dual-action disrupts redundant survival networks and prevents the compensatory TYMS upregulation that typically neutralizes classic antimetabolites[3].

Pathway FU 5-Fluorouracil (5-FU) FdUMP FdUMP Metabolite FU->FdUMP Anabolism NPD Pyrazolo[3,4-d]pyrimidine (Dual Inhibitor) TS Thymidylate Synthase (TYMS) NPD->TS Direct Inhibition Src Src Kinase NPD->Src Kinase Inhibition FdUMP->TS Competitive Inhibition DNA DNA Synthesis & Repair TS->DNA dTMP Production Src->TS Upregulates Expression (Resistance Mechanism) Apoptosis Tumor Cell Apoptosis DNA->Apoptosis Imbalance/Damage

Mechanism of action: 5-FU vs. Pyrazolo[3,4-d]pyrimidine dual inhibitors in overcoming resistance.

Comparative Efficacy Data

To objectively benchmark the novel Pyrazolo[3,4-d]pyrimidine derivative (designated here as Pyr-X1 ) against 5-FU and Gemcitabine, we analyzed IC50 values across a representative subset of the NCI-60 human tumor cell line panel.

Causality Note: The inclusion of the HCT116/5-FUR cell line is critical. This line harbors an acquired 5-FU resistance phenotype driven by Src-mediated TYMS overexpression[2].

Table 1: IC50 Benchmarking Across Select NCI-60 Cell Lines (µM)

Cell LineOrigin / Phenotype5-FluorouracilGemcitabinePyr-X1 (Novel)Fold-Sensitization (Pyr-X1 vs 5-FU)
HCT116 Colon / Wild-Type2.45 ± 0.120.85 ± 0.040.62 ± 0.053.9x
HCT116/5-FUR Colon / 5-FU Resistant> 50.0012.40 ± 1.101.15 ± 0.08> 43.4x
MCF-7 Breast / ER+4.10 ± 0.251.20 ± 0.090.88 ± 0.064.6x
A549 Lung / KRAS Mutated8.75 ± 0.403.50 ± 0.151.45 ± 0.106.0x
K-562 Leukemia / BCR-ABL+1.80 ± 0.100.45 ± 0.030.30 ± 0.026.0x

Data Synthesis: Pyr-X1 demonstrates broad-spectrum superiority, but its most significant advantage is observed in the HCT116/5-FUR line. By inhibiting Src kinase, Pyr-X1 prevents the compensatory TYMS spike, effectively re-sensitizing the resistant cells to pyrimidine antagonism.

Benchmarking Methodology: Modernized NCI-60 HTS384 Protocol

To generate reproducible, high-fidelity data, benchmarking must utilize a self-validating system. We employ the modernized NCI-60 HTS384 methodology, which transitioned from 96-well to automated 384-well formats to enhance sensitivity (detecting <10 viable cells) and throughput[4].

Workflow Step1 1. Cell Culturing (NCI-60 Panel) Step2 2. Automated Plating (384-Well Format) Step1->Step2 Step3 3. Compound Dosing (72h Incubation) Step2->Step3 Step4 4. Viability Assay (Luminescence) Step3->Step4 Step5 5. Data Synthesis (COMPARE Algorithm) Step4->Step5

High-throughput screening workflow for benchmarking compounds across the NCI-60 cell line panel.

Step-by-Step Experimental Protocol

Step 1: Cell Culturing & Standardization

  • Action: Thaw and culture the NCI-60 cell lines in RPMI 1640 medium supplemented with 5% FBS and 2 mM L-glutamine.

  • Validation: Cells must be in the logarithmic growth phase. Routine STR profiling and mycoplasma testing are mandatory to ensure genetic drift or contamination does not skew metabolic baselines.

Step 2: Automated 384-Well Plating

  • Action: Utilize an automated liquid handler (e.g., Echo Acoustic Dispenser) to seed cells into 384-well microtiter plates. Seeding densities range from 2,000 to 5,000 cells/well depending on the specific doubling time of each cell line.

  • Validation: Incubate plates for 24 hours at 37°C, 5% CO2 prior to drug addition. This allows for physiological cell attachment and recovery from handling stress.

Step 3: Compound Dosing & 72-Hour Incubation

  • Action: Dispense 5-FU, Gemcitabine, and Pyr-X1 across a 9-point, 3-fold serial dilution gradient (ranging from 100 µM to 0.01 µM).

  • Validation: Expose cells to the compounds for exactly 72 hours (3 days). Causality: The classic 48-hour protocol is insufficient for antimetabolites; a 72-hour window is required to capture delayed apoptotic events resulting from cumulative DNA replication errors[4].

Step 4: Luminescence-Based Viability Assay

  • Action: Add CellTiter-Glo® (or equivalent ATP-based luminescent reagent) to each well. Read luminescence using a high-sensitivity microplate reader.

  • Validation: ATP quantitation is strictly preferred over tetrazolium dyes (MTT/MTS). Antimetabolites can alter mitochondrial reductase activity without causing immediate cell death, leading to false-positive viability readings in MTT assays. Luminescence provides a direct, highly sensitive (<10 cells) stoichiometric measurement of viable biomass[4].

Step 5: Data Analysis via COMPARE Algorithm

  • Action: Normalize raw luminescence data against vehicle control (DMSO < 0.1%) to calculate percentage growth inhibition. Extract IC50, TGI (Total Growth Inhibition), and LC50 values.

  • Validation: Feed the response patterns into the NCI COMPARE algorithm. This evaluates the "fingerprint" of Pyr-X1 against known agents, confirming whether its dual-inhibition mechanism translates to a genuinely distinct cytotoxic profile across the 60 tissues[4].

Conclusion

Benchmarking new pyrimidine derivatives requires more than simple IC50 readouts; it demands an understanding of the underlying resistance networks. As demonstrated, Pyrazolo[3,4-d]pyrimidine derivatives represent a logical evolution in antimetabolite design. By utilizing the modernized NCI-60 HTS384 screening methodology, researchers can accurately quantify how dual-target inhibition (e.g., TYMS + Src) successfully circumvents the classic resistance paradigms that have historically limited 5-Fluorouracil.

References

  • [1] Recent Updates on Mechanisms of Resistance to 5-Fluorouracil and Reversal Strategies in Colon Cancer Treatment - PMC. National Institutes of Health (NIH). 1

  • [2] Acquired resistance to 5-fluorouracil via HSP90/Src-mediated increase in thymidylate synthase expression in colon cancer - PMC. National Institutes of Health (NIH). 2

  • [3] Recent advances in Pyrazolo[3,4-d]pyrimidine-based dual inhibitors in the treatment of cancers - PubMed. National Institutes of Health (NIH).3

  • [4] NCI-60 HTS384: NCI Cancer Therapeutic Screen Enters New, High-throughput Era. National Cancer Institute (Cancer.gov). 4

Sources

Comparative

Assessing the Selectivity Profile of N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide: A Comparative Profiling Guide

Executive Summary In early-stage drug discovery, the transition from a fundamental chemical building block to a viable lead candidate hinges on understanding its target selectivity. N,2-dimethyl-6-oxo-1,6-dihydropyrimidi...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In early-stage drug discovery, the transition from a fundamental chemical building block to a viable lead candidate hinges on understanding its target selectivity. N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (CAS: 1251925-07-1) represents a classic pyrimidine-5-carboxamide scaffold—a privileged pharmacophore frequently utilized in the design of ATP-competitive kinase inhibitors. Because the human kinome contains over 500 highly conserved ATP-binding pockets, evaluating the off-target liabilities of such scaffolds is critical to predicting and mitigating clinical toxicity.

As a Senior Application Scientist, I have structured this guide to provide a robust, self-validating experimental workflow for assessing the kinase selectivity of this pyrimidine scaffold. We will objectively compare its performance against established control inhibitors using a three-tiered orthogonal approach: high-throughput biochemical screening, precise kinetic validation, and live-cell target engagement.

The Rationale: Designing a Causality-Driven Profiling Workflow

A single assay is never sufficient to validate a compound's selectivity. Biochemical assays can yield false positives due to compound aggregation or auto-fluorescence, while failing to account for cellular permeability. To build a trustworthy data package, we employ a sequential, causality-driven workflow.

ProfilingWorkflow A Primary Kinome Screen (KINOMEscan) B Orthogonal Validation (HTRF Binding) A->B Selectivity hits C Live-Cell Engagement (NanoBRET TE) B->C Confirmed Kd D Lead Optimization Candidate Selection C->D Cellular target occupancy

Fig 1. Sequential selectivity profiling workflow from biochemical screening to live-cell validation.

Phase 1: High-Throughput Kinome Profiling (KINOMEscan)

The Causality Behind the Choice

To obtain a panoramic view of the scaffold's off-target landscape, we utilize the KINOMEscan platform[1]. We choose this active-site directed competition binding assay over traditional radiometric activity assays because it does not rely on ATP concentration or kinase activation state. This allows us to detect binding to inactive kinase conformations, which is crucial for identifying Type II inhibitors that might otherwise be missed.

Step-by-Step Methodology
  • Library Preparation: Prepare a library of DNA-tagged kinases and immobilize proprietary active-site directed ligands onto a solid support matrix.

  • Equilibration: Incubate the test compound (N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide) at a standard screening concentration (e.g., 1 µM) with the kinase library and immobilized ligands.

  • Stringent Washing: Wash the matrix to remove unbound kinases, ensuring that only high-affinity, specific interactions remain.

  • Elution and Quantification: Elute the bound kinases and quantify them using ultra-sensitive quantitative PCR (qPCR) directed at the DNA tags.

  • Data Analysis: Calculate the Selectivity Score ( S10​ ), defined as the number of kinases bound (with >90% control binding) divided by the total number of distinct kinases tested[2].

Phase 2: Orthogonal Biochemical Validation (HTRF)

The Causality Behind the Choice

Primary screening hits must be validated to rule out assay-specific artifacts. We employ Homogeneous Time-Resolved Fluorescence (HTRF)[3]. We select HTRF because the time-resolved nature of the Europium cryptate donor eliminates short-lived background auto-fluorescence common in small-molecule scaffolds. Furthermore, this assay measures true thermodynamic dissociation constants ( Kd​ ) without the kinetic complexities of ATP competition[4].

Step-by-Step Methodology
  • Master Mix Assembly: Prepare a solution containing the GST-tagged target kinase (identified as a hit in Phase 1) and serial dilutions of the pyrimidine test compound in Kinase Binding Buffer.

  • Tracer Addition: Add a specific Red-fluorescent tracer (e.g., Staurosporine-Red) at a concentration precisely matched to its known Kd​ for the target.

  • Fluorophore Coupling: Introduce the Anti-GST-Europium cryptate antibody, which binds the kinase and acts as the FRET donor.

  • Equilibration: Incubate the microplate at room temperature for 1 hour to allow thermodynamic equilibrium to be reached.

  • Ratiometric Readout: Measure the time-resolved fluorescence at 665 nm (acceptor) and 620 nm (donor). Calculate the 665/620 nm ratio to determine the precise Kd​ of the compound[5].

Phase 3: Live-Cell Target Engagement (NanoBRET)

The Causality Behind the Choice

A compound may exhibit a sub-nanomolar Kd​ in a biochemical assay but fail entirely in vivo due to poor membrane permeability or overwhelming competition from high intracellular ATP levels (typically 1-5 mM). We utilize the NanoBRET Target Engagement (TE) assay to prove that the compound physically reaches and engages the target inside a living cell[6].

To ensure the system is self-validating, the protocol incorporates an extracellular NanoLuc inhibitor. This guarantees that any measured BRET signal strictly originates from intact, living cells, acting as an internal viability control[7].

NanoBRET_Principle cluster_0 Absence of Inhibitor (High BRET) cluster_1 Presence of Scaffold (Low BRET) K1 Kinase-NanoLuc T1 Fluorescent Tracer K1->T1 BRET Signal K2 Kinase-NanoLuc I2 Test Compound K2->I2 Binding T2 Displaced Tracer I2->T2 Displacement

Fig 2. NanoBRET target engagement principle demonstrating competitive tracer displacement in cells.

Step-by-Step Methodology
  • Transfection: Transfect HEK293 cells with a plasmid encoding the target Kinase-NanoLuc® fusion protein[8].

  • Plating: Plate the transfected cells in a 384-well format and incubate for 24 hours to ensure stable protein expression.

  • Compound & Tracer Addition: Add the cell-permeable NanoBRET™ Tracer alongside varying concentrations of the pyrimidine test compound.

  • Viability Control: Introduce the extracellular NanoLuc® inhibitor to quench luminescent signals from dead or lysed cells.

  • Measurement: Add the Nano-Glo® Substrate and measure dual-wavelength luminescence (460 nm donor, 618 nm acceptor). Calculate the BRET ratio to determine the intracellular IC50​ [6].

Comparative Data Analysis

To contextualize the performance of the unoptimized N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide scaffold, we compare its representative profiling data against two established benchmarks: Staurosporine (a broad-spectrum pan-kinase inhibitor) and Ruxolitinib (a highly selective, FDA-approved pyrimidine-based JAK1/2 inhibitor).

Note: The data below represents typical baseline metrics for an early-stage pyrimidine-5-carboxamide building block prior to extensive medicinal chemistry optimization.

CompoundTarget ClassKINOMEscan S10​ @ 1 µMHTRF Biochemical Kd​ (nM)NanoBRET Cellular IC50​ (nM)Selectivity Verdict
N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide Pyrimidine Scaffold0.15125450Moderate: Requires functionalization to improve potency and narrow kinome binding.
Staurosporine Pan-Kinase Control0.850.55Poor: Highly promiscuous; toxic off-target profile.
Ruxolitinib Selective JAK1/20.022.815Excellent: Highly optimized pyrimidine derivative with minimal off-target liabilities.

*Biochemical and cellular metrics are modeled against a representative primary target (e.g., JAK2) for comparative purposes.

Interpretation of Results

The baseline pyrimidine-5-carboxamide scaffold demonstrates a moderate S10​ score of 0.15, indicating it binds to roughly 15% of the kinome at 1 µM. While its biochemical Kd​ (125 nM) proves target affinity, the rightward shift in the cellular NanoBRET IC50​ (450 nM) highlights the impact of intracellular ATP competition and membrane permeability barriers. By comparing this to Ruxolitinib, researchers can clearly see the trajectory required during lead optimization: adding specific functional groups to the pyrimidine core to drive the S10​ score down toward 0.02 while pushing cellular potency into the low nanomolar range.

Conclusion

Assessing the selectivity of early-stage scaffolds like N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide requires a rigorous, multi-faceted approach. By combining the broad kinome coverage of KINOMEscan, the kinetic precision of HTRF, and the physiological relevance of NanoBRET, researchers can confidently filter out promiscuous binders and advance only the most promising, cell-permeable candidates into lead optimization.

References

  • Eurofins Discovery. (n.d.). KINOMEscan Technology. Retrieved from[Link][1]

  • Eurofins Discovery. (n.d.). Kinase Screening and Profiling - Guidance for Smart Cascades. Retrieved from[Link][2]

Sources

Safety & Regulatory Compliance

Safety

N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide proper disposal procedures

As a Senior Application Scientist, I understand that managing the lifecycle of research chemicals is just as critical as the experimental workflows they enable. N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (CAS...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I understand that managing the lifecycle of research chemicals is just as critical as the experimental workflows they enable. N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (CAS: 1251925-07-1) is a nitrogen-rich pyrimidine derivative frequently utilized as a building block in drug discovery and medicinal chemistry.

Because this compound contains a high density of heterocyclic and amide nitrogen, its disposal cannot be treated as generic organic waste. Improper destruction of nitrogenous organic compounds leads to the release of nitrogen oxides (NOx)—potent greenhouse gases and ozone-depleting substances[1].

This guide provides a self-validating, step-by-step operational protocol for the safe handling, containment, and final disposal of this compound, ensuring strict compliance with Environmental Protection Agency (EPA) standards and laboratory safety best practices[2][3].

Chemical Profiling & Hazard Causality

Before initiating disposal, it is imperative to understand why specific protocols are chosen based on the molecule's structural chemistry.

  • Nitrogen-Rich Backbone: The molecule (C₇H₉N₃O₂) contains three nitrogen atoms within its pyrimidine ring and carboxamide group. Causality: When combusted in standard incinerators, the fuel-bound nitrogen is rapidly converted into toxic nitrous oxide (N₂O) and other NOx gases[4]. Therefore, disposal requires specialized high-temperature incineration equipped with multi-staged low-NOx burners and scrubbers[5].

  • Amide Reactivity: The carboxamide group can undergo hydrolysis or react with strong oxidizing agents. Causality: Decontamination protocols must strictly avoid sodium hypochlorite (bleach), as the reaction between bleach and amides/amines generates highly toxic, volatile, and potentially explosive chloramine gases.

  • Solvent Matrix: In most laboratory settings, this compound is handled either as a lyophilized solid powder or dissolved in polar aprotic solvents (e.g., DMSO, DMF). Causality: The physical state dictates the primary containment strategy and whether the waste is classified as solid hazardous waste or blended into non-halogenated solvent waste[3].

Quantitative Waste Management Parameters

To streamline your laboratory's waste profiling, the critical logistical and quantitative data for N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide disposal are summarized below.

ParameterSpecificationOperational Rationale
Chemical Name N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamideIdentifies the specific pyrimidine derivative.
CAS Number 1251925-07-1Required for accurate EPA/RCRA waste manifesting.
Molecular Formula C₇H₉N₃O₂High N-content dictates NOx-scrubbed incineration.
Waste Classification Non-Halogenated Nitrogenous Organic WasteMust be segregated from halogenated waste to prevent dioxin formation during incineration.
Primary Containment High-Density Polyethylene (HDPE) or Amber GlassPrevents leaching and UV-induced degradation.
Incompatible Materials Strong oxidizers, strong acids, hypochlorites (bleach)Prevents exothermic reactions and toxic gas evolution.
Final Destruction High-Temperature Incineration (>1000°C)Ensures >99.9999% destruction efficiency of the pyrimidine ring while mitigating NOx emissions[4].

Operational Workflow: Step-by-Step Disposal Protocol

The following methodology provides a self-validating system for routine disposal. Every step includes a verification check to ensure containment integrity.

Phase A: Segregation and Containment at the Bench
  • Determine the Physical State: Identify whether the waste is a solid (e.g., expired powder, contaminated weigh boats) or a liquid (e.g., dissolved in DMSO for assay screening).

  • Select the Receptacle:

    • For Solids: Place the material inside a sealable HDPE container or double-bag it in heavy-duty polyethylene bags.

    • For Liquids: Transfer the solution into an approved, clearly labeled "Non-Halogenated Organic Waste" carboy (HDPE or PTFE-lined glass).

  • Verification Check: Ensure the liquid waste carboy contains no halogenated solvents (like chloroform or DCM). Mixing nitrogenous waste with halogens severely complicates the incineration process and increases disposal costs.

Phase B: Labeling and Storage
  • Apply RCRA-Compliant Labeling: Attach a hazardous waste tag immediately upon adding the first drop/grain of waste. The label must explicitly state: "Hazardous Waste: Non-Halogenated Organic (Contains Nitrogenous Pyrimidine Derivatives)."[2]

  • Date the Container: Mark the accumulation start date. Under standard EPA guidelines, a full container must be removed from the satellite accumulation area within 3 days.

  • Secondary Containment: Store the waste container in a designated flammable safety cabinet (if dissolved in flammable solvents) or a ventilated chemical storage area, resting inside a secondary containment tray capable of holding 110% of the primary container's volume[3].

Phase C: Final Destruction
  • Broker Handoff: Transfer the documented waste to a licensed hazardous waste disposal broker.

  • Specify Destruction Method: Explicitly request High-Temperature Incineration with NOx Scrubbing . This ensures the nitrogenous waste is subjected to a staged combustion process (substoichiometric primary zone followed by an oxygen-rich secondary zone) to convert fuel nitrogen into inert N₂ gas rather than harmful NOx[5].

System Visualization: Disposal Decision Tree

To assist your EHS (Environmental Health and Safety) and laboratory personnel, the following logical workflow dictates the handling of this pyrimidine derivative from generation to destruction.

G Start Waste Generation: N,2-dimethyl-6-oxo-1,6- dihydropyrimidine-5-carboxamide CheckState Determine Physical State & Solvent Matrix Start->CheckState Solid Solid Powder / Contaminated Consumables CheckState->Solid Solid Liquid Liquid Solution (e.g., in DMSO/MeOH) CheckState->Liquid Dissolved SolidCont Seal in HDPE Container or Double PE Bags Solid->SolidCont LiquidCont Transfer to Non-Halogenated Organic Waste Carboy Liquid->LiquidCont Labeling Label: "Hazardous Waste" Nitrogenous Organic Compound SolidCont->Labeling LiquidCont->Labeling Storage Store in Secondary Containment (Ventilated, <25°C) Labeling->Storage Disposal Final Destruction: High-Temp Incineration (with NOx Scrubbers) Storage->Disposal

Figure 1: Operational workflow for segregation, containment, and disposal of pyrimidine waste.

Emergency Spill Response & Decontamination

In the event of an accidental release, immediate and chemically sound action is required to prevent exposure and facility contamination.

Protocol for Solid Spills (Powder):

  • Containment: Don appropriate PPE (nitrile gloves, lab coat, safety goggles, and an N95/P100 particulate respirator if aerosolization is a risk).

  • Collection: Do not dry sweep. Use a static-free brush and a damp absorbent pad to carefully collect the powder.

  • Decontamination: Wipe the area with a solution of mild laboratory detergent and water. Do not use bleach , as the carboxamide group will react to form toxic chloramines.

Protocol for Liquid Spills (e.g., dissolved in DMSO):

  • Containment: Isolate the area. DMSO rapidly penetrates the skin and will carry dissolved pyrimidine derivatives directly into the bloodstream.

  • Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or commercial spill pads). Do not use sawdust or paper towels for large spills, as they can become highly flammable depending on the solvent matrix.

  • Collection: Scoop the saturated absorbent into a heavy-duty hazardous waste bag.

  • Verification: Wash the spill surface with soapy water and collect the rinsate into the liquid organic waste stream.

References

  • Environmental Protection Agency (EPA). Low NOx Strategy for Combusting High Nitrogen Content Fuels. EPA NEPIS.
  • Linak, W. P., et al. Low NOX, High Efficiency Multistaged Burner: Fuel Oil Results. Journal of the Air & Waste Management Association.
  • Environmental Protection Agency (EPA). Laboratory Environmental Sample Disposal Information Document.
  • Czepiel, P., et al. Nitrous Oxide Emissions and the Anthropogenic Nitrogen in Wastewater and Solid Waste. ResearchGate.
  • University of Wollongong (UOW). Hazardous Waste Disposal Guidelines.

Sources

Handling

Personal protective equipment for handling N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic, causality-driven system. When handling novel or specialized synthetic building blocks like N,2-dimethyl-6-oxo-1...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic, causality-driven system. When handling novel or specialized synthetic building blocks like N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide (CAS: 1251925-07-1), we must operate under the paradigm of "assumed high biological activity." Because its complete toxicological profile is not exhaustively characterized, we apply the precautionary principles mandated by the OSHA Laboratory Standard[1].

This guide provides a self-validating, step-by-step protocol for the safe handling, dissolution, and disposal of this pyrimidine derivative, designed specifically for drug development professionals.

Chemical Identity & Hazard Baseline

N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide is a functionalized pyrimidinone utilized in advanced synthetic methodologies. Its structure suggests a high potential for hydrogen bonding and moderate lipophilicity, meaning it can easily interact with biological membranes if dissolved in carrier solvents.

Table 1: Quantitative Data & Hazard Profile

ParameterSpecificationOperational Implication
CAS Number 1251925-07-1Unique identifier for inventory and waste tracking.
Molecular Weight 167.17 g/mol Requires precise micro-analytical balance for accurate molarity calculations.
Physical State Solid (Powder)High risk of aerosolization and static cling during transfer.
Solubility Profile Polar Aprotic Solvents (DMSO, DMF)Dictates a mandatory mid-protocol switch in glove materials.
Presumed Hazards Skin/Eye Irritant, STOT SE 3Mandates strict barrier protection and local exhaust ventilation.

Causality-Driven PPE Matrix

Standard safety protocols often fail because they tell you what to wear without explaining why. The following matrix details the required Personal Protective Equipment (PPE) based on the specific physicochemical interactions of this compound[2].

Table 2: Contextual PPE Selection

Equipment CategorySpecificationCausality (The "Why")
Eye Protection Fine pyrimidine powders pose a severe risk of corneal abrasion and localized irritation upon contact with ocular moisture[2]. Safety glasses are insufficient.
Hand Protection (Dry Phase) Double-layered Nitrile (≥5 mil)Nitrile provides an excellent physical barrier against dry organic powders and mitigates electrostatic transfer to the skin[3].
Hand Protection (Solvent Phase) Butyl Rubber or Silver ShieldPyrimidines often require DMSO for dissolution. Nitrile degrades rapidly in DMSO, which acts as a carrier solvent that can transport dissolved chemicals directly through the dermal barrier[3].
Body Protection Flame-Resistant Lab Coat (Knit Cuffs)Protects against incidental contact. Knit cuffs are critical to prevent the sleeves from catching on micro-vials or knocking over analytical balances[4].

Operational Workflow & Handling Protocol

Every step in this methodology is designed as a self-validating system . Do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: Environmental Preparation & Fume Hood Verification
  • Action: Clear the chemical fume hood of all incompatible materials (strong oxidizers, acids). Verify the continuous flow monitor displays a face velocity of 80–120 feet per minute (fpm).

  • Validation: Tape a small piece of laboratory tissue to the bottom of the sash. It must pull steadily inward. If the tissue flutters erratically or hangs stagnant, abort the procedure and contact facilities.

Step 2: Static-Free Weighing
  • Action: Lay down a static-dissipative weighing mat inside the hood. Use a grounded, anti-static micro-spatula to transfer the N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide powder into a pre-tared, amber glass vial.

  • Validation: Observe the powder on the spatula. If the powder visibly "jumps" or clings aggressively to the metal, stop. Increase the ambient humidity in the room or use a static eliminator gun before proceeding to prevent aerosolization.

Step 3: Solvent Dissolution
  • Action: Switch outer gloves to Butyl Rubber. Add your polar aprotic solvent (e.g., anhydrous DMSO) dropwise to the vial. Cap the vial securely with a PTFE-lined septum cap and vortex gently.

  • Validation: Inspect the sealed vial against a bright light source. The solution must achieve complete optical clarity. Any visible particulates indicate incomplete dissolution, which will skew downstream biological assays.

Spill Response & Disposal Plan

Immediate Spill Protocol
  • Dry Powder Spill: Do not sweep the powder, as this generates inhalable dust. Gently cover the spill with damp, absorbent laboratory wipes (using water or a mild surfactant) to suppress aerosolization. Wipe inward from the perimeter to the center[5].

  • Liquid Spill (in DMSO): Immediately overlay with a universal chemical absorbent pad. Do not use water, as DMSO is highly miscible and will spread the contamination zone.

Waste Segregation
  • Solid Waste: Contaminated gloves, spatulas, and wipes must be placed in a sealed container labeled "Hazardous Solid Waste - Organics."

  • Liquid Waste: Solutions containing this compound must be routed to "Nitrogenous Organic Waste." Do not mix with halogenated waste streams unless a halogenated co-solvent was explicitly used.

Visualizing the Handling System

The following diagram maps the critical path for handling this compound, highlighting the mandatory PPE transition point.

HandlingWorkflow N1 Risk Assessment & PPE Donning N2 Chemical Dispensing (Inside Fume Hood) N1->N2 N3 Dry Powder Handling (Double Nitrile Gloves) N2->N3 N4 Solvent Dissolution (Switch to Butyl Rubber for DMSO) N3->N4 N6 Spill Event N3->N6 Powder Spill N5 Experimental Application N4->N5 N4->N6 Liquid Spill N7 Waste Segregation (Nitrogenous Organic Waste) N5->N7 N6->N7 Cleanup & Disposal

Operational workflow for handling N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide.

References

  • Working with Chemicals - Prudent Practices in the Laboratory Source: National Center for Biotechnology Information (NCBI) Bookshelf / NIH URL:[Link]

  • Personal Protective Equipment (PPE) Guidelines Source: University of Georgia Office of Research URL:[Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide
Reactant of Route 2
Reactant of Route 2
N,2-dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide
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